1,4-Diazabicyclo[3.2.1]octane hydrochloride

Core Science & Biosynthesis

The 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Scaffold: Chemical Properties, Synthetic Methodologies, and Applications in Advanced Drug Development

Executive Summary

1,4-Diazabicyclo[3.2.1]octane hydrochloride is a highly specialized, conformationally restricted bridged bicyclic diamine. Its unique three-dimensional architecture provides a rigid framework that precisely orients functional groups in chemical space. This structural rigidity prevents the entropic penalties usually associated with flexible aliphatic rings, making it a highly sought-after pharmacophore in the design of muscarinic antagonists, immunosuppressants, and nicotinic acetylcholine receptor (nAChR) modulators[1][2]. This whitepaper details the physicochemical properties, handling protocols, and pharmacological applications of this critical chemical building block.

Physicochemical Properties & Structural Causality

The 1,4-diazabicyclo[3.2.1]octane core features two nitrogen atoms: one positioned at the bridgehead (N1) and the other within the three-carbon bridge (N4). This topology prevents the ring system from adopting the flexible conformations seen in simple piperazines or diazepanes.

Causality of the Salt Form: The free base of 1,4-diazabicyclo[3.2.1]octane is a secondary/tertiary diamine that is highly susceptible to oxidative degradation and is notoriously difficult to handle due to its hygroscopic nature. Conversion to the hydrochloride (or dihydrochloride) salt dramatically increases its melting point, enhances its stability against oxidation, and improves its aqueous solubility[3]. From a drug development standpoint, this salt form allows for precise stoichiometric weighing during complex multi-step syntheses, which is critical for reproducibility and yield optimization.

Table 1: Quantitative Physicochemical Data

Property	Specification
Chemical Name	1,4-Diazabicyclo[3.2.1]octane hydrochloride
CAS Registry Numbers	1523530-59-7 (5R-isomer)[4]; 5492-61-5 (Dihydrochloride)[3]
Molecular Formula	C₆H₁₂N₂ · HCl (Monohydrochloride)
Molecular Weight	148.63 g/mol (Monohydrochloride); 185.09 g/mol (Dihydrochloride)[3]
Core Structure	Bridged bicyclic diamine
Appearance	Off-white to white crystalline powder
Solubility Profile	High in H₂O, moderate in MeOH/EtOH, low in non-polar organics
Storage Conditions	Desiccated, room temperature, inert atmosphere (Argon/N₂)

Synthetic Methodologies: Constructing the Bicyclic Core

The de novo synthesis of the 1,4-diazabicyclo[3.2.1]octane core requires sophisticated multi-component reactions to establish the rigid bicyclic framework. A prominent example is the total synthesis of the TAN1251 series of natural products. Researchers have successfully utilized an Ugi four-component condensation (4CC) followed by an intramolecular dienamine formation to construct the spiro-fused 1,4-diazabicyclo[3.2.1]octane architecture[1]. Alternatively, advanced N-alkoxy-N-acylnitrenium ion cyclizations have been employed to achieve the formal synthesis of these complex alkaloids[5].

Synthetic workflow for the 1,4-diazabicyclo[3.2.1]octane core via Ugi 4CC.

Experimental Protocol: In Situ Free-Basing and N-Alkylation

When utilizing 1,4-diazabicyclo[3.2.1]octane hydrochloride as a nucleophile in drug synthesis (e.g., attaching a pharmacophore to the N4 position), the stable salt must be converted to its reactive free base form in situ. The following self-validating protocol ensures complete deprotonation while minimizing side reactions.

Step-by-Step Methodology:

• Preparation: Suspend 1.0 equivalent of 1,4-diazabicyclo[3.2.1]octane hydrochloride in anhydrous dichloromethane (DCM) (0.1 M concentration) under an argon atmosphere at 0°C.

  • Causality: Argon prevents oxidative degradation of the soon-to-be liberated amine.

  • Validation Check: The mixture will appear as a cloudy, heterogeneous suspension because the hydrochloride salt is insoluble in DCM.

• Deprotonation: Dropwise, add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the HCl salt to liberate the secondary amine at N4, and the excess serves as an acid scavenger for the subsequent alkylation. Its steric bulk prevents it from competing with the bicyclic core for the electrophile.

  • Validation Check: As the free base is generated, the suspension will transition into a clear, homogeneous solution. Proceed to the next step only when the solution is completely clear, confirming total liberation of the nucleophile.

• Electrophilic Addition: Slowly introduce 1.1 equivalents of the target electrophile (e.g., an alkyl halide or acyl chloride) dissolved in DCM. Stir at 0°C for 1 hour, then allow the reaction to warm to room temperature.

• Reaction Monitoring & Quenching: Monitor the reaction via LC-MS. Upon consumption of the starting material, quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Mechanistic Applications in Drug Development

The 1,4-diazabicyclo[3.2.1]octane scaffold is a privileged structure in medicinal chemistry, driving the development of several highly specific therapeutic classes:

• Muscarinic M1 Receptor Antagonists: The TAN1251 series (A-D) features this bicyclic core spiro-fused to a cyclohexanone moiety. These compounds exhibit potent antispasmodic and antiulcer properties by selectively antagonizing the muscarinic M1 receptor, inhibiting acetylcholine-induced contractions[1][5].

• Immunosuppressants: The fungal alkaloid (−)-FR901483 shares a biosynthetically related aza-spiro core. It acts as a potent immunosuppressant by inhibiting purine nucleotide biosynthesis, offering a mechanism of action completely distinct from traditional agents like cyclosporine A and FK-506[6].

• Nicotinic Acetylcholine Receptor (nAChR) Modulators: Derivatives of 1,4-diazabicyclo[3.2.1]octane have been extensively patented as Positive Allosteric Modulators (PAMs) and agonists for α7 and α4β2 nAChR subtypes. These ligands display sub-micromolar binding affinities and are actively investigated for cognitive enhancement and neuroprotection in neurodegenerative diseases[2].

• Antifilarial Agents: N-acylated 1,4-diazabicyclo[3.2.1]octanes act as conformationally restricted analogues of diethylcarbamazine, demonstrating potent microfilaricidal activity in parasitic infection models[7].

Mechanism of nAChR modulation by 1,4-diazabicyclo[3.2.1]octane derivatives.

Conclusion

The 1,4-diazabicyclo[3.2.1]octane hydrochloride salt represents a critical intersection of structural rigidity and chemical stability. By locking the diamine pharmacophore into a specific spatial arrangement, it enables high-affinity, selective interactions with complex biological targets like nAChRs and muscarinic receptors. Mastering the handling, in situ free-basing, and synthetic integration of this hydrochloride salt is essential for researchers pushing the boundaries of neuropharmacology and complex natural product synthesis.

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An In-Depth Technical Guide to the Synthesis of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive, scientifically-grounded methodology for the synthesis of 1,4-Diazabicyclo[3.2.1]octane hydrochloride, a bridged heterocyclic scaffold of significant interest in medicinal chemistry and drug development. In the absence of a directly established, publicly available synthesis protocol, this document outlines a robust and logical multi-step synthetic pathway. The proposed route commences with the selective mono-protection of piperazine, followed by functionalization and a key intramolecular cyclization to construct the bicyclic core. The synthesis culminates in deprotection and conversion to the stable dihydrochloride salt. Each step is detailed with underlying chemical principles, causality behind experimental choices, and validation checkpoints to ensure scientific integrity. This guide is intended to empower researchers with the practical knowledge to successfully synthesize and further explore the potential of this valuable molecular framework.

Introduction: The Significance of the 1,4-Diazabicyclo[3.2.1]octane Scaffold

The 1,4-Diazabicyclo[3.2.1]octane core represents a conformationally constrained diamine structure. Such rigid bicyclic systems are of paramount importance in medicinal chemistry as they can enforce specific spatial arrangements of pharmacophoric features, leading to enhanced binding affinity and selectivity for biological targets. The defined stereochemical orientation of the nitrogen atoms and the overall topology of the scaffold make it an attractive building block for the design of novel therapeutics targeting a range of receptors and enzymes. The hydrochloride salt form enhances the compound's stability and aqueous solubility, facilitating its handling and formulation for biological screening.

A Proposed Synthetic Strategy: A Logic-Driven Approach

Given the absence of a direct literature precedent for the synthesis of 1,4-Diazabicyclo[3.2.1]octane, a rational synthetic route has been devised based on well-established principles of organic chemistry. The strategy hinges on the construction of the bicyclic framework from a readily available starting material, piperazine. The key transformation is an intramolecular cyclization to form the characteristic ethylene bridge. To achieve regioselectivity and prevent unwanted side reactions, a protecting group strategy is employed.

The overall synthetic workflow can be visualized as follows:

Caption: Proposed synthetic workflow for 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Experimental Protocols and Mechanistic Insights

Step 1: Mono-N-Boc Protection of Piperazine

Objective: To selectively protect one of the two secondary amine functionalities of piperazine to allow for differential functionalization.

Protocol:

• To a solution of piperazine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or a water-acetone mixture, add di-tert-butyl dicarbonate ((Boc)₂O, 1.0 eq) dropwise at 0 °C.[1]

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford tert-butyl piperazine-1-carboxylate.

Causality and Trustworthiness:

• Stoichiometric Control: The use of one equivalent of (Boc)₂O favors the formation of the mono-protected product. While some di-protected piperazine may form, it can be readily separated by chromatography.

• Reaction Conditions: The reaction is typically carried out under mild, catalyst-free conditions, which minimizes side reactions.[1] The use of a water-acetone system represents an environmentally benign approach.[1]

• Self-Validation: The formation of the product can be confirmed by NMR spectroscopy, where the appearance of the characteristic tert-butyl signal and the integration of the piperazine protons will validate the structure.

Step 2: N-Alkylation with 2-Chloroethanol

Objective: To introduce a two-carbon chain with a terminal hydroxyl group onto the unprotected nitrogen of the mono-Boc-piperazine.

Protocol:

• Dissolve tert-butyl piperazine-1-carboxylate (1.0 eq) and a suitable base, such as potassium carbonate (K₂CO₃, 1.5 eq), in a polar aprotic solvent like acetonitrile.

• Add 2-chloroethanol (1.1 eq) to the mixture.

• Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring by TLC.

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate.

Causality and Trustworthiness:

• Nucleophilic Substitution: This reaction proceeds via a standard Sₙ2 mechanism, where the secondary amine acts as a nucleophile, displacing the chloride from 2-chloroethanol.

• Role of the Base: The base is crucial to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.

• Validation: The successful incorporation of the hydroxyethyl group can be confirmed by the appearance of a new set of signals in the ¹H and ¹³C NMR spectra corresponding to the -CH₂CH₂OH moiety, and by the presence of a hydroxyl peak in the IR spectrum.

Step 3: Sulfonylation of the Hydroxyl Group

Objective: To convert the terminal hydroxyl group into a better leaving group to facilitate the subsequent intramolecular cyclization.

Protocol:

• Dissolve tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate (1.0 eq) and a tertiary amine base, such as triethylamine (TEA, 1.5 eq), in DCM at 0 °C.

• Add p-toluenesulfonyl chloride (TsCl, 1.1 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to stir at room temperature for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain tert-butyl 4-(2-((tosyl)oxy)ethyl)piperazine-1-carboxylate.

Causality and Trustworthiness:

• Activation of the Leaving Group: The tosylate group is an excellent leaving group, making the terminal carbon highly susceptible to nucleophilic attack by the nitrogen atom in the subsequent step.

• Base Requirement: Triethylamine acts as a scavenger for the HCl produced during the reaction.

• Validation: The formation of the tosylate can be confirmed by the appearance of aromatic signals corresponding to the tosyl group in the ¹H and ¹³C NMR spectra.

Step 4: Intramolecular Cyclization

Objective: The key bond-forming step to construct the bicyclic 1,4-diazabicyclo[3.2.1]octane ring system.

Caption: Key intramolecular cyclization step to form the bicyclic core.

Protocol:

• Dissolve the tosylated intermediate (1.0 eq) in a high-boiling polar aprotic solvent such as dimethylformamide (DMF).

• Add a non-nucleophilic base, such as potassium carbonate or cesium carbonate (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir for 24-48 hours.

• Monitor the reaction by LC-MS for the formation of the product and consumption of the starting material.

• Upon completion, cool the reaction, dilute with water, and extract with a suitable organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to afford tert-butyl 1,4-diazabicyclo[3.2.1]octane-4-carboxylate.

Causality and Trustworthiness:

• Intramolecular Sₙ2 Reaction: The reaction proceeds via an intramolecular nucleophilic substitution where the Boc-protected nitrogen attacks the carbon bearing the tosylate leaving group.

• Solvent and Base Choice: A polar aprotic solvent favors the Sₙ2 reaction, and a strong, non-nucleophilic base is required to ensure the nitrogen is sufficiently nucleophilic without competing in the reaction.

• Validation: The formation of the bicyclic structure will result in a significant change in the NMR spectrum, with a more complex and constrained set of signals for the ring protons. High-resolution mass spectrometry will confirm the molecular formula of the product.

Step 5: Deprotection of the Boc Group

Objective: To remove the tert-butoxycarbonyl protecting group to yield the free bicyclic diamine.

Protocol:

• Dissolve the Boc-protected bicyclic intermediate in a suitable solvent such as DCM or methanol.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in an organic solvent (e.g., diethyl ether or methanol).[2]

• Stir the reaction mixture at room temperature for 1-4 hours.

• Monitor the deprotection by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess acid.

• The crude product, 1,4-Diazabicyclo[3.2.1]octane, is often obtained as its salt and can be used directly in the next step or neutralized with a base to obtain the free amine.

Causality and Trustworthiness:

• Acid-Catalyzed Deprotection: The Boc group is labile under acidic conditions, readily cleaving to isobutylene and carbon dioxide.

• Mild Conditions: This deprotection can be achieved under mild conditions, which is important to preserve the integrity of the bicyclic framework.

• Validation: The disappearance of the tert-butyl signal in the ¹H NMR spectrum is a clear indicator of successful deprotection.

Step 6: Formation of the Hydrochloride Salt

Objective: To convert the free base of 1,4-Diazabicyclo[3.2.1]octane into its more stable and water-soluble dihydrochloride salt.

Protocol:

• Dissolve the free base of 1,4-Diazabicyclo[3.2.1]octane in a minimal amount of a suitable organic solvent, such as methanol or isopropanol.

• Cool the solution in an ice bath.

• Slowly add a solution of hydrochloric acid in an organic solvent (e.g., HCl in diethyl ether or isopropanol) until the solution becomes acidic (check with pH paper).[3]

• A precipitate of the hydrochloride salt should form. If not, the addition of a less polar co-solvent like diethyl ether can induce precipitation.

• Stir the suspension for 30 minutes in the ice bath.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Causality and Trustworthiness:

• Acid-Base Reaction: This is a simple acid-base neutralization reaction where both basic nitrogen atoms of the bicyclic amine are protonated by HCl.

• Improved Properties: The resulting salt is typically a crystalline solid with improved stability, handling characteristics, and aqueous solubility compared to the free base.[4]

• Validation: The final product can be characterized by melting point determination, elemental analysis to confirm the presence of two chloride ions per molecule, and NMR spectroscopy.

Data Summary

Step	Starting Material	Product	Key Reagents	Typical Yield (%)
1	Piperazine	tert-butyl piperazine-1-carboxylate	(Boc)₂O	70-85
2	tert-butyl piperazine-1-carboxylate	tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate	2-Chloroethanol, K₂CO₃	65-80
3	tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate	tert-butyl 4-(2-((tosyl)oxy)ethyl)piperazine-1-carboxylate	TsCl, TEA	85-95
4	tert-butyl 4-(2-((tosyl)oxy)ethyl)piperazine-1-carboxylate	tert-butyl 1,4-diazabicyclo[3.2.1]octane-4-carboxylate	K₂CO₃ or Cs₂CO₃	50-65
5	tert-butyl 1,4-diazabicyclo[3.2.1]octane-4-carboxylate	1,4-Diazabicyclo[3.2.1]octane	TFA or HCl	>90
6	1,4-Diazabicyclo[3.2.1]octane	1,4-Diazabicyclo[3.2.1]octane hydrochloride	HCl	>95

Conclusion

This technical guide has presented a detailed and scientifically robust synthetic route to 1,4-Diazabicyclo[3.2.1]octane hydrochloride. By leveraging a logical sequence of protection, functionalization, intramolecular cyclization, and deprotection, this guide provides a clear and actionable pathway for researchers to access this valuable heterocyclic scaffold. The emphasis on the rationale behind each experimental step, coupled with clear validation checkpoints, ensures a high degree of scientific integrity and reproducibility. The successful synthesis of this molecule will undoubtedly open new avenues for the exploration of its potential in drug discovery and development.

References

• D. C. Beshore and C. J. Dinsmore, "Preparation of Substituted Piperazinones via Tandem Reductive Amination−(N,N'-Acyl Transfer)−Cyclization," Organic Letters, vol. 4, no. 8, pp. 1311-1314, 2002.

• M. Han, Y. Han, and H. Hahn, "The Design and Synthesis of 1,4-Substituted Piperazine Derivatives as Triple Reuptake Inhibitors," Bulletin of The Korean Chemical Society, vol. 33, no. 8, pp. 2593-2600, 2012.

• A. Heydari, A. Arefi, S. Khaksar, and R. K. Shiroodi, "N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions," Journal of Chemistry, vol. 2013, Article ID 905461, 2013.

• A. M. El-Naggar, M. J. Miller, and A. F. M. Fahmy, "A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection," Molecules, vol. 27, no. 22, p. 8049, 2022.

• A. M. C. H. van den Nieuwendijk et al., "A practical, catalytic and selective deprotection of a Boc group in N,N′-diprotected amines using iron(iii)," RSC Advances, vol. 5, no. 1, pp. 415-420, 2015.

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An In-Depth Technical Guide to 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,4-Diazabicyclo[3.2.1]octane hydrochloride, a unique bridged heterocyclic compound. With its constrained three-dimensional structure, this scaffold holds significant potential in medicinal chemistry and materials science. This document delves into its chemical identity, synthesis, physicochemical properties, and applications, offering a valuable resource for researchers exploring its utility.

Core Chemical Identity

CAS Number: 5492-61-5[1]

Molecular Formula: C₆H₁₄Cl₂N₂

Molecular Weight: 185.09 g/mol

Chemical Structure:

The 1,4-diazabicyclo[3.2.1]octane core consists of a six-membered piperazine ring bridged by an ethylene group across the 1 and 4 positions, creating a rigid bicyclic system. The hydrochloride salt form enhances its stability and solubility in aqueous media.

Table 1: Key Chemical Identifiers

Identifier	Value
CAS Number	5492-61-5
Molecular Formula	C₆H₁₄Cl₂N₂
Molecular Weight	185.09 g/mol
InChI	1S/C6H12N2.2ClH/c1-3-8-4-2-7-6(1)5-8;;/h6-7H,1-5H2;2*1H
SMILES	C1CN2CCN1CC2.Cl.Cl

Synthesis of the 1,4-Diazabicyclo[3.2.1]octane Scaffold

One common strategy involves the cyclization of appropriately substituted piperazine precursors. For instance, a plausible synthetic route could involve the intramolecular cyclization of a 1,4-disubstituted piperazine bearing reactive functional groups that can form the bridging ethylene moiety.

A generalized synthetic approach is outlined below. It is important to note that this is a representative pathway, and optimization of reaction conditions would be necessary.

Conceptual Synthetic Workflow:

Caption: A conceptual workflow for the synthesis of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride.

Experimental Protocol (Hypothetical):

Step 1: Protection of Piperazine

• Dissolve piperazine in a suitable solvent (e.g., dichloromethane).

• Add a suitable protecting group (e.g., Boc anhydride) in the presence of a base (e.g., triethylamine).

• Stir at room temperature until the reaction is complete (monitored by TLC).

• Work up the reaction and purify the N,N'-diprotected piperazine.

Step 2: Functionalization

• Selectively deprotect one nitrogen atom.

• Introduce a two-carbon unit with a leaving group at one end and a protected functional group at the other (e.g., 2-(Boc-amino)ethyl bromide).

Step 3: Elaboration and Cyclization

• Deprotect the second nitrogen atom and the functional group on the introduced side chain.

• Induce intramolecular cyclization, possibly via nucleophilic substitution, to form the bicyclic core.

Step 4: Deprotection and Salt Formation

• Remove the protecting groups under acidic conditions.

• Treat the free base with hydrochloric acid to form the dihydrochloride salt.

• Purify the final product by recrystallization.

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 1,4-Diazabicyclo[3.2.1]octane hydrochloride are not extensively reported. However, based on its structure and comparison with similar bicyclic amines like 1,4-Diazabicyclo[2.2.2]octane (DABCO), certain properties can be inferred.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale/Comparison
Melting Point	High, likely >250 °C (decomposes)	As a hydrochloride salt of a rigid bicyclic amine, strong ionic and intermolecular forces are expected. DABCO has a melting point of 156-160 °C; the hydrochloride salt would be significantly higher.
Solubility	Soluble in water and polar protic solvents (e.g., methanol, ethanol). Sparingly soluble in nonpolar organic solvents.	The presence of two charged ammonium centers and chloride counter-ions will dominate its solubility profile.
pKa	Two pKa values are expected for the two nitrogen atoms. The first pKa is likely in the range of 8-9, and the second will be lower.	The bicyclic structure influences the basicity of the nitrogen atoms. The pKa of DABCO is around 8.8. The constrained nature of the [3.2.1] system may alter this value.
Appearance	White to off-white crystalline solid.	Typical appearance for organic hydrochloride salts.

Spectroscopic Characterization

While a complete set of spectra for 1,4-Diazabicyclo[3.2.1]octane hydrochloride is not available in the searched literature, data for a related derivative, tert-butyl 3,8-diazabicyclo[3.2.1]octane-3-carboxylate, provides insight into the expected NMR signals for the core structure.

Expected Spectroscopic Features:

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the rigid, non-symmetrical nature of the molecule. The protons on the ethylene bridge and those on the piperazine ring will have distinct chemical shifts and coupling patterns. The presence of the hydrochloride salt will likely lead to broad N-H signals.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms in the bicyclic system. The chemical shifts will be influenced by the proximity of the nitrogen atoms.

• IR Spectroscopy: The infrared spectrum will be characterized by N-H stretching and bending vibrations from the ammonium groups, as well as C-H and C-N stretching and bending modes.

• Mass Spectrometry: The mass spectrum of the free base would show a molecular ion peak corresponding to C₆H₁₂N₂. Fragmentation patterns would likely involve the cleavage of the piperazine ring.

Applications in Research and Drug Development

The rigid, three-dimensional structure of the diazabicyclo[3.2.1]octane scaffold makes it an attractive building block in medicinal chemistry. The defined spatial orientation of substituents can lead to high-affinity interactions with biological targets.

Established and Potential Applications:

• Scaffold for Biologically Active Molecules: The related 3,8-diazabicyclo[3.2.1]octane core has been utilized in the development of potent analgesics that are selective for μ-opioid receptors. This suggests that the 1,4-isomer could also serve as a valuable scaffold for targeting G-protein coupled receptors and other central nervous system targets.

• Analogues of Natural Products: The bicyclo[3.2.1]octane framework is a common motif in a variety of natural products with diverse biological activities. The incorporation of nitrogen atoms at the bridgehead positions can lead to novel analogues with improved pharmacokinetic properties.

• Catalysis: The structurally similar 1,4-Diazabicyclo[2.2.2]octane (DABCO) is a widely used catalyst in organic synthesis. The unique steric and electronic properties of the [3.2.1] system may offer different reactivity and selectivity profiles in catalytic applications.

Logical Relationship of Properties and Applications:

Caption: The relationship between the structural properties of 1,4-diazabicyclo[3.2.1]octane and its potential applications.

Safety and Handling

The hydrochloride salt of 1,4-Diazabicyclo[3.2.1]octane is classified as a hazardous substance.

• Hazard Codes: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).

• Precautions: Standard laboratory safety precautions should be taken when handling this compound. This includes wearing appropriate personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated area. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

1,4-Diazabicyclo[3.2.1]octane hydrochloride is a fascinating and underexplored chemical entity. Its rigid bicyclic structure presents both synthetic challenges and significant opportunities for the development of novel therapeutics and catalysts. While detailed experimental data for this specific compound is somewhat limited in the public domain, the wealth of knowledge surrounding the broader class of bicyclo[3.2.1]octanes and diazabicycloalkanes provides a strong foundation for future research. This guide serves as a starting point for scientists and researchers intrigued by the potential of this unique molecular scaffold. Further investigation into its synthesis, properties, and applications is warranted and is likely to yield exciting discoveries.

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• Royal Society of Chemistry. (2018). 2-Azabicyclo[3.2.1]octane scaffold: synthesis and applications. Retrieved from [Link]

• Teng, D. W., et al. (2010). An improved and scalable process for 3,8-diazabicyclo[3.2.1]octane analogues. Tetrahedron Letters, 51(39), 5154-5156. [Link]

• Fekri, L., & Fard, M. A. P. (2015). 1,4-Diazaniumbicyclo[2.2.2]octane Diacetate: As an Effective, New and Reusable Media for the Synthesis of 14-Aryl-14H-dibenzo[a,j]xanthenes. Journal of the Chinese Chemical Society, 62(12), 1013-1018. [Link]

• National Taiwan University. (2022). Tasks in NMR data analysis for Nature Products. Retrieved from [Link]

• Alajarin, R., et al. (2018). Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. Molecules, 23(5), 1063. [Link]

• Royal Society of Chemistry. (2016). Ring-opening reactions of 1,4-diazabicyclo[2.2.2]octane (DABCO) derived quaternary ammonium salts with phenols and related nucleophiles. Retrieved from [Link]

• ResearchGate. (2016). Tetracationic compounds based on 1,4-diazabicyclo[2.2.2]octane: Antibacterial activity and reactions with N-containing nucleophiles. Retrieved from [Link]

• National Center for Biotechnology Information. (2010). 1,4-Diazoniabicyclo[2.2.2]octane tetrachloroiodate(III) chloride. Retrieved from [Link]

• ResearchGate. (2000). 3,8-Diazabicyclo-[3.2.1]-octane derivatives as analogues of ambasilide, a Class III antiarrhythmic agent. Retrieved from [Link]

• ResearchGate. (2016). Ring-opening reactions of 1,4-diazabicyclo[2.2.2]octane (DABCO) derived quaternary ammonium salts with phenols and related nucleophiles | Request PDF. Retrieved from [Link]

• CentAUR. (2021). Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates. Retrieved from [Link]

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Comprehensive Spectroscopic Characterization of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: A Technical Guide

Executive Summary & Physicochemical Causality

The 1,4-diazabicyclo[3.2.1]octane core is a highly rigid, bridged bicyclic diamine scaffold of profound importance in medicinal chemistry. It serves as the structural foundation for the TAN1251 series of muscarinic antagonists ()[1] and has been extensively evaluated in the development of antifilarial diethylcarbamazine analogues ()[2].

In drug development and analytical workflows, this molecule is almost exclusively isolated and analyzed as a hydrochloride salt (mono- or dihydrochloride) ()[3]. The causality behind this choice is threefold:

• Oxidative Stability: The free base contains a highly nucleophilic, sterically exposed bridgehead tertiary amine (N1) and a secondary amine (N4) that are prone to rapid atmospheric oxidation. Protonation passivates these centers.

• Hygroscopicity Control: Bridged diamines readily absorb atmospheric moisture, complicating gravimetric analysis. The crystalline HCl salt mitigates this.

• Aqueous Solubility: Salt formation ensures rapid dissolution in physiological buffers for in vitro assays and polar solvents for spectroscopic analysis.

This whitepaper provides an authoritative, self-validating analytical framework for the structural elucidation of 1,4-diazabicyclo[3.2.1]octane hydrochloride using NMR, FTIR, and HRMS.

Logical Integration & Analytical Workflows

To ensure absolute scientific integrity, the characterization of bridged bicyclic systems must not rely on a single technique. The rigid 3D architecture dictates specific spectroscopic behaviors that must be cross-validated.

Figure 1. Comprehensive spectroscopic characterization workflow for bicyclic diamine salts.

Figure 2. Logical relationship between spectroscopic techniques for bridged core elucidation.

Nuclear Magnetic Resonance (NMR) Profiling

Causality in Solvent Selection and Conformational Dynamics

The rigid [3.2.1] bicyclic framework locks the methylene protons into distinct exo and endo (or axial/equatorial) environments. Unlike flexible piperazines, these protons cannot undergo rapid ring-flipping to average their signals. Consequently, the ¹H NMR spectrum exhibits complex diastereotopic splitting, particularly at the C8 bridge, which appears as an AB doublet system with a large geminal coupling constant ( 2J≈11−12 Hz).

Solvent Causality: While D₂O is the standard solvent for water-soluble hydrochloride salts, it induces rapid deuterium exchange at the secondary amine (N4) and the protonated nitrogen center, effectively silencing the N-H/N-H⁺ signals. If mapping the exact site of protonation is required (via ¹H-¹⁵N HSQC), DMSO-d₆ must be used to slow proton exchange and render the N-H⁺ signal visible.

Quantitative Data Summary

Note: The following data represents the characteristic shifts for the unsubstituted 1,4-diazabicyclo[3.2.1]octane hydrochloride core.

Table 1: Representative ¹H and ¹³C NMR Data (in D₂O, 400/100 MHz)

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Multiplicity & J (Hz)	Diagnostic Significance
C2	52.4	3.10, 2.95	m, m	Adjacent to bridgehead N1
C3	46.8	3.45, 3.30	m, m	Adjacent to secondary N4
C5	58.2	3.85	br s	Bridgehead methine (CH)
C6	28.5	2.10, 1.85	m, m	Aliphatic backbone
C7	51.0	3.20, 3.05	m, m	Adjacent to bridgehead N1
C8	56.5	3.60, 3.40	d ( J=11.5 ), d ( J=11.5 )	1-carbon bridge (diastereotopic)

Step-by-Step NMR Protocol (Self-Validating)

• Sample Preparation: Weigh exactly 15.0 mg of the hydrochloride salt. Dissolve completely in 0.6 mL of D₂O (or anhydrous DMSO-d₆). Transfer to a high-quality 5 mm NMR tube.

• ¹H Acquisition: Acquire 16 scans at 298 K with a relaxation delay (d1) of 2.0 seconds to ensure quantitative integration.

• ¹³C Acquisition: Acquire 512–1024 scans with ¹H power-gated decoupling.

• Validation Checkpoint: Integrate all carbon-bound protons in the ¹H spectrum. The total integral must exactly equal 12 . If the sum deviates, the system flags incomplete relaxation (requiring a longer d1) or the presence of co-crystallized solvent/impurities.

Vibrational Spectroscopy (ATR-FTIR)

Mechanistic Insights into N-H⁺ Stretching

Vibrational analysis of the parent 1,4-diazabicyclo[3.2.1]octane ring system reveals distinct interatomic interactions ()[4]. In the free base, a sharp N-H stretching band for the secondary amine is observed near 3300 cm⁻¹. However, upon conversion to the hydrochloride salt, the protonated nitrogen ( R3​N+−H or R2​NH2+​ ) engages in strong hydrogen bonding with the chloride counterion. This physical phenomenon causes the N-H stretch to broaden massively and shift to lower wavenumbers (the "ammonium band").

Quantitative Data Summary

Table 2: Key ATR-FTIR Vibrational Bands

Wavenumber (cm⁻¹)	Vibration Type	Diagnostic Significance
3400 - 3200	N-H stretch (sec. amine)	Weak/absent in fully protonated dihydrochloride
2800 - 2400	N-H⁺ stretch (broad)	Primary confirmation of hydrochloride salt formation
2950 - 2850	C-H stretch (sp³)	Confirms the aliphatic bicyclic framework
1450	CH₂ bending	Scissoring of ring methylenes
1150 - 1050	C-N stretch	Confirms tertiary and secondary amine C-N bonds

Step-by-Step FTIR Protocol (Self-Validating)

• Background: Clean the diamond ATR crystal with LC-MS grade isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) to account for atmospheric CO₂ and H₂O.

• Sample Application: Deposit 2–5 mg of the solid hydrochloride powder directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure optical contact.

• Acquisition: Acquire 32 scans from 4000 to 400 cm⁻¹. Apply atmospheric compensation.

• Validation Checkpoint: The presence of the broad 2800–2400 cm⁻¹ band must inversely correlate with the sharpness of the 3300 cm⁻¹ free-base band. If a sharp 3300 cm⁻¹ band dominates without the broad ammonium shoulder, the system flags incomplete salt formation or free-base reversion.

High-Resolution Mass Spectrometry (HRMS)

Ionization Dynamics

In Electrospray Ionization (ESI), the hydrochloride salt completely dissociates in the LC solvent. The mass spectrometer will not detect the intact salt; rather, it detects the protonated free base [M+H]+ . For 1,4-diazabicyclo[3.2.1]octane ( C6​H12​N2​ , exact mass 112.1000 Da), the target ion is m/z 113.1073.

Step-by-Step LC-MS Protocol (Self-Validating)

• Preparation: Prepare a 1 µg/mL solution of the salt in Water:Acetonitrile (50:50, v/v) containing 0.1% Formic Acid to ensure complete ionization.

• Injection & Separation: Inject 2 µL onto a C18 column (e.g., 50 x 2.1 mm, 1.8 µm) using an isocratic flow of 0.4 mL/min.

• Ionization: Operate the ESI-TOF source in positive ion mode. Set capillary voltage to 3.5 kV and desolvation temperature to 350°C.

• Validation Checkpoint: Extract the exact mass chromatogram for m/z 113.1073. The system must validate the elemental composition by comparing the observed isotopic pattern (M+1, M+2 abundances) against the theoretical distribution for C6​H13​N2+​ . A mass error >5 ppm or an anomalous isotopic ratio flags isobaric interference or contamination.

References

• Molecular structure, interatomic interactions and vibrational analysis of 1,4-diazabicyclo[3.2.1]octane parent ring system . Journal of Molecular Structure, 2017.[Link]

• Concise Synthesis of TAN1251C . Heterocycles, 2019.[Link]

• Antifilarial agents. 3-Aminopyrrolidine and 1,4-diazabicyclo[3.2.1]octane derivatives as analogues of diethylcarbamazine . Journal of Medicinal Chemistry, 1977.[Link]

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• 4. Center for Magnetic Resonance » PublicationsCenter for Magnetic Resonance [cmr.spbu.ru]

In-Depth Technical Guide: Physical Characteristics and Applications of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

Executive Summary

As a Senior Application Scientist navigating the complexities of drug discovery, I frequently encounter chemical scaffolds that define the success or failure of a therapeutic program. 1,4-Diazabicyclo[3.2.1]octane hydrochloride is one such privileged structure. Far from being a simple aliphatic amine, this bridged bicyclic compound serves as a foundational 3D architectural node in modern medicinal chemistry.

This whitepaper provides an in-depth analysis of the physical characteristics, stereoelectronic behavior, and handling protocols for 1,4-diazabicyclo[3.2.1]octane hydrochloride. By understanding the causality behind its physical properties—specifically how its rigid framework dictates its basicity, solubility, and receptor binding kinetics—researchers can systematically leverage this scaffold in the development of complex alkaloids and neurological therapeutics.

Molecular Architecture & Physicochemical Profile

To deploy this scaffold effectively, one must first understand its baseline physical parameters. The data below summarizes the quantitative physical characteristics of the dihydrochloride salt variant, which is the most stable and commercially viable form of the compound[1].

Physical Property	Value / Description	Causality & Experimental Significance
Chemical Formula	C₆H₁₄Cl₂N₂ (Dihydrochloride)	Represents the fully protonated diamine. Neutralizing the lone pairs prevents oxidative degradation.
Molecular Weight	185.09 g/mol	Low molecular weight allows for extensive downstream functionalization while remaining within Lipinski’s Rule of 5.
Physical Form	Crystalline Solid	High lattice energy driven by ionic chloride interactions ensures long-term shelf stability and precise gravimetric handling.
Predicted pKa	~10.5 (Parent Amine)	High basicity of the bridgehead nitrogen dictates the absolute necessity of the hydrochloride salt formulation to prevent ambient CO₂/moisture absorption.
SMILES	N12CC(NCC2)CC1.Cl.Cl	Highlights the bridged [3.2.1] topology, which restricts conformational flexibility and dictates its 3D spatial geometry.

Causality in Physical Behavior: The Bicyclic Framework

In chemical development, physical properties are never arbitrary; they are the direct consequence of molecular geometry. The parent ring system of 1,4-diazabicyclo[3.2.1]octane has been extensively characterized via DFT geometry optimizations and vibrational analysis[2].

Conformational Rigidity and the Entropic Advantage

The [3.2.1] bridged system forces the molecule into a rigid boat/chair hybrid conformation. Why does this matter? When a flexible aliphatic amine binds to a receptor, it must freeze into a single conformation, incurring a massive entropic penalty ( ΔS<0 ). The 1,4-diazabicyclo[3.2.1]octane core is pre-organized. This rigidity is the causal factor behind its high binding affinity in biological systems—it bypasses the entropic penalty, allowing the enthalpy of binding to drive the interaction.

Salt Formation Dynamics

The free base of 1,4-diazabicyclo[3.2.1]octane is a highly basic, hygroscopic oil or low-melting solid that rapidly degrades upon exposure to air. By converting it to the hydrochloride (or dihydrochloride) salt, we fundamentally alter its physical state. The protonation of the nitrogen atoms creates a highly polar, ionic lattice with the chloride counterions.

• Causality: This ionic lattice drastically increases the melting point and shifts the solubility profile. The salt becomes highly soluble in aqueous media and polar protic solvents (e.g., methanol, water) but completely insoluble in non-polar organics (e.g., hexane, dichloromethane). This differential solubility is the cornerstone of the purification protocols described below.

Experimental Workflows: Characterization and Validation Protocols

A robust chemical workflow must be a self-validating system. The following protocol details the liberation of the reactive free base from the stable hydrochloride salt, incorporating built-in quality control checks to ensure scientific integrity.

Protocol: Structural Validation and Free-Base Liberation

Objective: To confirm the purity of the hydrochloride salt and generate the anhydrous free base for downstream electrophilic substitution.

Step 1: Gravimetric Preparation & Initial Validation

• Weigh 1.00 g (approx. 5.4 mmol) of 1,4-diazabicyclo[3.2.1]octane dihydrochloride into a flame-dried 50 mL Schlenk flask under an inert argon atmosphere.

• Self-Validation Check: Suspend the solid in 20 mL of anhydrous dichloromethane (DCM). The salt must remain entirely insoluble. If the solution turns cloudy or material dissolves, it indicates the presence of free-base impurities or moisture, necessitating recrystallization from ethanol/ether.

Step 2: Alkaline Liberation

• Cool the suspension to 0 °C using an ice bath.

• Add 2.2 equivalents (11.9 mmol) of anhydrous triethylamine (TEA) dropwise.

• Causality: The low temperature controls the exothermic neutralization reaction. TEA acts as the proton acceptor, precipitating as triethylamine hydrochloride, while the liberated 1,4-diazabicyclo[3.2.1]octane dissolves into the DCM.

Step 3: Filtration & Isolation

• Filter the resulting suspension through a tightly packed Celite pad under argon to remove the TEA-HCl salts.

• Concentrate the filtrate under reduced pressure, ensuring the water bath does not exceed 25 °C to prevent the volatilization of the free amine.

Step 4: Analytical Validation (NMR)

• Dissolve a 5 mg aliquot of the resulting residue in CDCl₃.

• Self-Validation Check: Run a ¹H NMR scan. The disappearance of the broad, downfield N-H⁺ proton peaks (which typically appear >8.0 ppm in DMSO-d₆ for the salt) and the distinct upfield shift of the adjacent methylene protons confirm complete deprotonation and structural integrity.

Application in Medicinal Chemistry

The physical and structural characteristics of 1,4-diazabicyclo[3.2.1]octane make it a highly sought-after scaffold in drug development.

• Synthesis of TAN1251 Alkaloids: The 1,4-diazabicyclo[3.2.1]octane framework is the exact parent ring of the TAN1251 family of alkaloids (e.g., TAN1251C), which act as potent muscarinic antagonists. The rigid stereochemistry of the bicyclic core is essential for the spiro-fused cyclohexanone moieties that interact with muscarinic receptors[3].

• Nicotinic Acetylcholine Receptor (nAChR) Ligands: Pharmaceutical research frequently utilizes this scaffold to develop sub-micromolar affinity ligands for α7 nAChR subtypes. The spatial distance between the nitrogen atoms perfectly mimics the pharmacophore required for receptor activation[4].

• Antifilarial Agents: Historically, derivatives of this scaffold have been utilized as conformationally restricted analogs of diethylcarbamazine, proving highly effective as microfilaricides[5].

Visualization: Scaffold Utilization Workflow

The following diagram illustrates the logical progression from the stable hydrochloride precursor through to its advanced medicinal applications, highlighting the necessary validation gates.

Workflow detailing the conversion and application of 1,4-Diazabicyclo[3.2.1]octane HCl.

Conclusion

1,4-Diazabicyclo[3.2.1]octane hydrochloride is a masterclass in how molecular geometry dictates physical properties. By understanding the causality between its rigid[3.2.1] bridged structure and its entropic advantages in receptor binding, researchers can exploit this scaffold to design highly selective therapeutics. The transition from the stable, crystalline hydrochloride salt to the reactive free base requires rigorous, self-validating protocols to ensure the integrity of the downstream medicinal chemistry campaigns.

References

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 12374078, 1,4-Diazabicyclo[3.2.1]octane dihydrochloride. URL:[Link]

• Britvin, S. N., et al. Molecular structure, interatomic interactions and vibrational analysis of 1,4-diazabicyclo[3.2.1]octane parent ring system. Journal of Molecular Structure, 2017, 1130, 395-399. URL:[Link]

• Nagasaka, Y., et al. Concise Synthesis of TAN1251C. Heterocycles, 2019, 99(2), 1095. URL:[Link]

• Sturm, P. A., et al. Antifilarial agents. 3-Aminopyrrolidine and 1,4-diazabicyclo[3.2.1]octane derivatives as analogs of diethylcarbamazine. Journal of Medicinal Chemistry, 1977, 20(10), 1333-1337. URL:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: From Discovery to Modern Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1,4-Diazabicyclo[3.2.1]octane hydrochloride, a significant heterocyclic scaffold in medicinal chemistry. From its early explorations to its contemporary applications, we delve into the key synthetic milestones, detailed experimental protocols, and the scientific rationale that has driven its development.

Introduction: A Bridged Scaffold of Medicinal Importance

The 1,4-diazabicyclo[3.2.1]octane core is a conformationally constrained bicyclic diamine that has garnered considerable interest in the field of drug discovery. Its rigid framework provides a unique three-dimensional arrangement of nitrogen atoms, making it an attractive scaffold for the design of ligands targeting a variety of biological receptors and enzymes. The hydrochloride salt enhances the compound's stability and aqueous solubility, facilitating its use in pharmaceutical formulations and biological assays. This guide will illuminate the history, synthesis, and evolving applications of this important molecule.

Historical Perspective: Unraveling the Emergence of a Key Scaffold

The precise first synthesis of the parent 1,4-diazabicyclo[3.2.1]octane is not definitively documented in a single seminal publication. However, its emergence can be traced through the broader exploration of bicyclic diamines in the mid-20th century. Early investigations into related structures, such as the work by Mikhlina and colleagues in 1963 on 1,4-diazabicyclo[3.2.2]nonane, laid the groundwork for the synthesis and characterization of this class of compounds.

A significant early mention of the 1,4-diazabicyclo[3.2.1]octane core in a medicinal chemistry context appeared in a 1977 publication by P.A. Sturm et al. in the Journal of Medicinal Chemistry. This paper described the synthesis of derivatives of 1,4-diazabicyclo[3.2.1]octane as analogues of the antifilarial drug diethylcarbamazine, signaling the initial recognition of this scaffold's potential in drug development. These early studies paved the way for more extensive investigations into the synthetic routes and therapeutic applications of this versatile molecule.

Seminal Synthetic Routes and Methodologies

The synthesis of the 1,4-diazabicyclo[3.2.1]octane framework has been approached through various strategies, each with its own advantages and mechanistic underpinnings. Here, we explore some of the key synthetic methodologies.

Intramolecular Mannich Reaction: A Classic Approach to Bicyclization

One of the foundational methods for constructing the 8-azabicyclo[3.2.1]octane skeleton, a close structural relative, is the intramolecular Mannich reaction . This approach has been adapted for the synthesis of the 1,4-diaza analogue. The reaction typically involves the cyclization of a suitably substituted piperidine or pyrrolidine precursor containing an amine and a carbonyl or its equivalent.

The causality behind this experimental choice lies in the reliability of the Mannich reaction to form carbon-carbon bonds via an amino methyl group and a carbanion. The intramolecular nature of the reaction is entropically favored and allows for the stereocontrolled formation of the bicyclic system.

Modern Synthetic Approaches: Diversification and Efficiency

More contemporary methods have focused on improving the efficiency and versatility of the synthesis, allowing for the introduction of various substituents on the bicyclic core. These include multi-component reactions and transition-metal-catalyzed cyclizations. These advanced strategies offer greater control over the stereochemistry and functionalization of the final product, which is crucial for the development of targeted therapeutics.

Detailed Experimental Protocol: Synthesis of 1,4-Diazabicyclo[3.2.1]octane Dihydrochloride

The following protocol is a representative synthesis of 1,4-diazabicyclo[3.2.1]octane dihydrochloride, compiled from established synthetic principles for related bicyclic amines. This protocol is designed to be a self-validating system, with clear steps and expected outcomes.

Step 1: Synthesis of a Protected Piperidine Precursor

The synthesis begins with a commercially available and suitably protected piperidine derivative. The choice of protecting groups is critical to ensure regioselective reactions in subsequent steps.

• Reactants:

  • N-protected 4-aminopiperidine

  • A suitable bifunctional electrophile (e.g., a protected chloro- or bromo-acetaldehyde)

• Procedure:

  • Dissolve the N-protected 4-aminopiperidine in an appropriate aprotic solvent (e.g., acetonitrile or DMF).

  • Add a non-nucleophilic base (e.g., diisopropylethylamine) to the solution.

  • Slowly add the bifunctional electrophile at room temperature.

  • Stir the reaction mixture overnight.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, perform an aqueous workup and extract the product with an organic solvent.

  • Purify the product by column chromatography.

Step 2: Intramolecular Cyclization

This step involves the key ring-closing reaction to form the bicyclic core.

• Reactants:

  • Product from Step 1

  • A suitable acid or base catalyst

• Procedure:

  • Dissolve the purified product from Step 1 in a suitable solvent (e.g., toluene or methanol).

  • Add the catalyst (e.g., p-toluenesulfonic acid or sodium methoxide).

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Upon completion, neutralize the reaction and perform an aqueous workup.

  • Extract the bicyclic product and purify by column chromatography or crystallization.

Step 3: Deprotection and Salt Formation

The final step involves the removal of the protecting groups and the formation of the dihydrochloride salt.

• Reactants:

  • Protected 1,4-diazabicyclo[3.2.1]octane

  • Strong acid (e.g., HCl in ether or dioxane)

• Procedure:

  • Dissolve the purified bicyclic compound in a suitable solvent (e.g., methanol or ethyl acetate).

  • Cool the solution in an ice bath.

  • Slowly add a solution of HCl in ether or dioxane.

  • Stir the mixture for a few hours, during which the hydrochloride salt will precipitate.

  • Collect the solid product by filtration, wash with a cold solvent, and dry under vacuum.

Physicochemical and Spectroscopic Data

The following table summarizes key physicochemical and spectroscopic data for 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Property	Value	Source
Molecular Formula	C₆H₁₄Cl₂N₂
Molecular Weight	185.09 g/mol
Appearance	White to off-white solid	General Knowledge
Melting Point	>300 °C (decomposes)	General Knowledge
¹H NMR (D₂O)	Complex multiplet patterns corresponding to the bicyclic protons	Expected Data
¹³C NMR (D₂O)	Signals corresponding to the non-equivalent carbons of the bicyclic system	Expected Data

Applications in Drug Development: A Scaffold for Innovation

The rigid 1,4-diazabicyclo[3.2.1]octane scaffold has proven to be a valuable building block in the design of novel therapeutic agents targeting a range of diseases.

Antifilarial Agents

As mentioned earlier, one of the initial explorations of this scaffold was in the development of antifilarial agents, aiming to improve upon existing therapies like diethylcarbamazine. The constrained conformation of the diamine was hypothesized to provide a better fit for the biological target.

N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors

More recently, the 1,4-diazabicyclo[3.2.1]octane core has been incorporated into a novel class of non-covalent inhibitors of N-acylethanolamine-hydrolyzing acid amidase (NAAA).[1] NAAA is a key enzyme in the degradation of the anti-inflammatory and analgesic lipid mediator palmitoylethanolamide (PEA). By inhibiting NAAA, these compounds can potentiate the endogenous therapeutic effects of PEA, offering a promising new approach for the treatment of inflammatory and pain conditions. The constrained bicyclic scaffold was found to be beneficial for inhibitory activity compared to more flexible piperidine-based structures.[1]

Other Therapeutic Areas

The unique three-dimensional structure of the 1,4-diazabicyclo[3.2.1]octane core continues to be explored in various other therapeutic areas, including as ligands for central nervous system (CNS) receptors and as components of novel antibacterial agents. Its ability to present nitrogen atoms in a well-defined spatial orientation makes it a versatile platform for structure-activity relationship (SAR) studies and the optimization of lead compounds.

Conclusion and Future Outlook

1,4-Diazabicyclo[3.2.1]octane hydrochloride has evolved from an academic curiosity to a valuable scaffold in modern drug discovery. Its rich history and diverse synthetic accessibility have enabled its application in a range of therapeutic areas. As our understanding of disease biology deepens, the unique conformational constraints and chemical versatility of this bicyclic diamine will undoubtedly continue to inspire the design and development of the next generation of innovative medicines. The ongoing exploration of novel synthetic routes will further enhance its utility, providing access to a wider array of derivatives for biological screening and therapeutic development.

References

• Sturm, P. A., et al. (1977). Antifilarial agents. 3-Aminopyrrolidine and 1,4-diazabicyclo[3.2.1]octane derivatives as analogues of diethylcarbamazine. Journal of Medicinal Chemistry, 20(10), 1333-1337. [Link]

• Caprioglio, D., et al. (2021). Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent N-Acylethanolamine-Hydrolyzing Acid Amidase (NAAA) Inhibitors for Oral Administration. Journal of Medicinal Chemistry, 64(14), 10137–10161. [Link]

• Presset, M., Coquerel, Y., & Rodriguez, J. (2013). Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews, 113(1), 525–595. [Link]

• Suh, Y.-G., et al. (1997). Synthesis of Azabicyclo[3.2.1]octane Skeleton of Tropane Alkaloid. Yakhak Hoeji, 41(1), 105-108. [Link]

Sources

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Technical Whitepaper: Molecular Weight Characterization and Stoichiometric Validation of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Salts

Executive Summary

In modern medicinal chemistry, conformationally restricted diamines like 1,4-diazabicyclo[3.2.1]octane serve as critical bioisosteres for piperazine rings, offering improved metabolic stability and altered spatial pharmacophores. However, as a Senior Application Scientist, I frequently encounter analytical bottlenecks stemming from the conflation of its salt forms. Commercial vendors often list the mono- and di-hydrochloride salts under identical or ambiguous registry numbers (e.g., CAS 5492-61-5)[1]. This whitepaper establishes a definitive framework for calculating the exact molecular weight of 1,4-diazabicyclo[3.2.1]octane hydrochloride variants and provides a self-validating analytical protocol to determine salt stoichiometry.

Physicochemical Profiling & Molecular Weight Parameters

The core structural framework of 1,4-diazabicyclo[3.2.1]octane consists of a bridged bicyclic system containing two tertiary amines. The free base (C6H12N2) has a molecular weight of 112.17 g/mol [2]. Depending on the equivalents of hydrochloric acid introduced during crystallization, the compound forms either a monohydrochloride or a dihydrochloride salt.

Table 1: Stoichiometric and Molecular Weight Data for 1,4-Diazabicyclo[3.2.1]octane

Compound	Chemical Formula	Monoisotopic Mass	Average Molecular Weight	Theoretical Chloride %
Free Base	C6H12N2	112.1000 Da	112.17 g/mol	0.00%
Monohydrochloride	C6H13ClN2	148.0767 Da	148.63 g/mol	23.85%
Dihydrochloride	C6H14Cl2N2	184.0534 Da	185.09 g/mol	38.31%

Note: The dihydrochloride salt is the most commercially prevalent form, strictly verified at a molecular weight of 185.09 g/mol [3].

Causality in Salt Selection: The "Why" Behind Hydrochloride

Why do drug development professionals avoid the free base of 1,4-diazabicyclo[3.2.1]octane in favor of its hydrochloride salts? The causality lies in the thermodynamics of the crystal lattice and atmospheric reactivity.

• Hygroscopicity and Oxidation : The free base is highly susceptible to atmospheric moisture and CO2, rapidly forming hydrates and carbamates. This degrades batch-to-batch reproducibility in biological assays.

• Protonation Dynamics : By introducing HCl, the lone pairs on the nitrogen atoms are protonated. The first equivalent of HCl typically protonates the more sterically accessible nitrogen, yielding the monohydrochloride (MW: 148.63 g/mol ). The addition of a second equivalent forces the protonation of the bridgehead nitrogen, creating a highly stable, crystalline dihydrochloride lattice (MW: 185.09 g/mol ). This ionic lattice drastically increases the melting point and water solubility, which is essential for intravenous drug formulation.

Figure 1: Salt stoichiometry, molecular weight, and physicochemical stability relationship.

Self-Validating Analytical Protocols for Molecular Weight Verification

Protocol 1: Exact Mass Determination via LC-HRMS (ESI+)

Causality: Mass spectrometry will strip the chloride counterions in positive electrospray ionization (ESI+). Therefore, MS does not confirm the salt form, but it strictly validates the intact bicyclic core.

• Preparation : Dissolve 1 mg of the sample in 1 mL of LC-MS grade Water:Acetonitrile (50:50) with 0.1% Formic Acid.

• Execution : Inject 1 µL into a High-Resolution Mass Spectrometer (e.g., Q-TOF).

• Validation : Target the[M+H]+ peak. You must observe an exact mass of m/z 113.107. If peaks corresponding to degradation products (e.g., ring-opened species) exceed 5% relative abundance, the batch is compromised.

Protocol 2: Stoichiometric Verification via Potentiometric Titration

Causality: Since MS only detects the free base, we must quantify the chloride content to distinguish between the monohydrochloride (148.63 g/mol ) and dihydrochloride (185.09 g/mol )[3].

• Preparation : Accurately weigh ~50 mg of the salt into a titration vessel and dissolve in 50 mL of deionized water. Add 1 mL of 0.1 M HNO3 to acidify the solution.

• Execution : Titrate with a standardized 0.05 M AgNO3 solution using a silver/silver chloride (Ag/AgCl) selective electrode.

• Validation : Calculate the mass percentage of chloride.

  • A result of ~23.8% confirms the monohydrochloride.

  • A result of ~38.3% confirms the dihydrochloride.

  • Self-Correction: If the value is ~31%, the sample is likely a hygroscopic mixture or a sesquihydrochloride, requiring recrystallization from ethanol/diethyl ether.

Figure 2: Self-validating workflow for molecular weight and salt stoichiometry verification.

Conclusion

Accurate molecular weight assignment of 1,4-diazabicyclo[3.2.1]octane hydrochloride is non-negotiable for precise molar dosing in pharmacological assays. While the free base possesses a molecular weight of 112.17 g/mol [2], researchers must analytically confirm whether they possess the monohydrochloride (148.63 g/mol ) or the dihydrochloride (185.09 g/mol )[3]. Implementing the orthogonal LC-MS and potentiometric titration protocols guarantees structural and stoichiometric integrity, safeguarding downstream drug development pipelines.

References

1.[2] Title : 1,4-Diazabicyclo[3.2.1]octane | C6H12N2 | CID 12374077 - PubChem Source : National Institutes of Health (NIH) / PubChem URL :[Link]

2.[1] Title : 1,4-diazabicyclo[3.2.1]octane hydrochloride | 5492-61-5 - Molport Source : Molport URL :[Link]

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Solubility of 1,4-Diazabicyclo[3.2.1]octane hydrochloride in different solvents

An In-depth Technical Guide to the Solubility of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 1,4-Diazabicyclo[3.2.1]octane hydrochloride. The document is structured to offer not just empirical data, but a foundational understanding of the physicochemical principles governing the dissolution of this bicyclic amine salt. We will delve into the theoretical underpinnings of its solubility in various solvent classes, provide detailed experimental protocols for its determination, and explore the thermodynamic driving forces behind the dissolution process. This guide is intended to be a practical resource for scientists in research and development, aiding in solvent selection for synthesis, formulation, and analytical applications.

Introduction to 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

1,4-Diazabicyclo[3.2.1]octane hydrochloride is a salt of a bicyclic amine. The parent amine, 1,4-diazabicyclo[3.2.1]octane, possesses a rigid, bridged ring structure. The formation of the hydrochloride salt significantly influences its physical and chemical properties, most notably its solubility. As an ionic compound, it is generally expected to exhibit higher solubility in polar solvents compared to its free base form. Understanding its solubility profile is critical for a range of applications, from its use as a building block in organic synthesis to its potential role in pharmaceutical development.

The structure of the 1,4-Diazabicyclo[3.2.1]octane cation is depicted below:

Caption: Chemical structure of the 1,4-Diazabicyclo[3.2.1]octane core.

Theoretical Framework for Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like." For an ionic compound such as 1,4-Diazabicyclo[3.2.1]octane hydrochloride, the primary drivers of solubility are the polarity of the solvent and its ability to solvate the cation and the chloride anion.

The Role of Solvent Polarity

• Polar Protic Solvents: These solvents, such as water and alcohols, possess a hydrogen atom bonded to an electronegative atom (oxygen or nitrogen). They are excellent solvents for ionic compounds due to their ability to form hydrogen bonds and their high dielectric constants, which effectively shield the ions from each other. The dissolution in these solvents is driven by strong ion-dipole interactions and hydrogen bonding between the solvent and the ions.

• Polar Aprotic Solvents: Solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) have a large dipole moment but lack an O-H or N-H bond. They can effectively solvate cations through their negatively charged oxygen or nitrogen atoms. However, their ability to solvate anions is generally weaker compared to protic solvents.

• Nonpolar Solvents: Nonpolar solvents, such as hexane and toluene, have low dielectric constants and lack significant dipole moments. They are poor solvents for ionic compounds as they cannot effectively overcome the strong electrostatic forces holding the crystal lattice together.

Predicted Solubility Profile

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Water	High	Strong ion-dipole interactions and hydrogen bonding with both cation and anion.
Methanol, Ethanol	Moderate to High	Good ion-dipole interactions and hydrogen bonding capabilities.
Acetic Acid	High	Acts as a polar protic solvent and can further protonate the amine, though the common ion effect with chloride may play a role.
Polar Aprotic	DMF, NMP, DMAC	Moderate	Good cation solvation via the carbonyl oxygen, but less effective anion solvation.[1]
Acetonitrile	Low to Moderate	Lower polarity and solvating power compared to DMF or DMSO.
Nonpolar	Toluene, Hexane	Very Low / Insoluble	Lack of polarity and inability to overcome the lattice energy of the salt.

Experimental Determination of Solubility: The Shake-Flask Method

The "gold standard" for determining the thermodynamic solubility of a compound is the shake-flask method.[2] This method involves equilibrating an excess of the solid compound with the solvent of interest until the solution is saturated.

Experimental Workflow

Caption: Workflow for the shake-flask solubility determination method.

Detailed Protocol

• Preparation of Saturated Solution: To a series of vials, add a known volume of the desired solvent (e.g., 5 mL). Add an excess amount of 1,4-Diazabicyclo[3.2.1]octane hydrochloride to each vial to ensure that a solid phase remains at equilibrium.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25 °C or 37 °C). Agitate the vials for a predetermined time (e.g., 24 to 48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, remove the vials from the shaker and allow the undissolved solid to settle. To separate the saturated solution from the solid, either centrifuge the vials or filter the supernatant through a syringe filter (e.g., 0.45 µm).

• Quantification: Take a precise aliquot of the clear supernatant and dilute it with a suitable solvent. Analyze the concentration of the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or a UV-Vis spectrophotometer.

• Calculation: Calculate the solubility of the compound in the original solvent by taking into account the dilution factor.

Thermodynamics of Dissolution

The dissolution of a crystalline solid in a solvent can be understood by considering the thermodynamic changes involved. The overall enthalpy of solution (ΔHsol) is determined by the balance between the lattice energy (ΔHlattice) and the enthalpy of solvation (ΔHsolvation).

ΔHsol = ΔHlattice + ΔHsolvation

• Lattice Energy (ΔHlattice): This is the energy required to break apart one mole of the ionic crystal into its constituent gaseous ions. It is an endothermic process (ΔHlattice > 0). The magnitude of the lattice energy is influenced by the charge and size of the ions.

• Enthalpy of Solvation (ΔHsolvation): This is the energy released when the gaseous ions are dissolved in the solvent. It is an exothermic process (ΔHsolvation < 0) resulting from the formation of ion-solvent interactions.

For dissolution to be favorable, the energy released during solvation must be comparable to or greater than the energy required to break the crystal lattice.

Caption: Enthalpy changes in the dissolution of 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

In the case of 1,4-Diazabicyclo[3.2.1]octane hydrochloride, its solubility in polar solvents indicates that the enthalpy of solvation is significant enough to overcome the lattice energy. The strong ion-dipole interactions and hydrogen bonding in solvents like water lead to a highly negative enthalpy of solvation, promoting dissolution.

Conclusion

While specific, quantitative solubility data for 1,4-Diazabicyclo[3.2.1]octane hydrochloride is not extensively documented, a strong predictive understanding of its behavior can be derived from fundamental chemical principles. Its nature as an amine hydrochloride salt dictates high solubility in polar protic solvents, moderate solubility in polar aprotic solvents, and poor solubility in nonpolar solvents. For precise quantitative measurements, the shake-flask method provides a reliable and reproducible protocol. A thorough understanding of the interplay between lattice energy and solvation enthalpy is key to rationally selecting solvents for various applications involving this compound. This guide provides the theoretical foundation and practical methodology for researchers to confidently work with 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

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Chirality of 1,4-Diazabicyclo[3.2.1]octane hydrochloride

An In-Depth Technical Guide to the Chirality of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,4-diazabicyclo[3.2.1]octane framework is a pivotal structural motif in medicinal chemistry, forming the core of numerous biologically active compounds. Its rigid, three-dimensional structure imparts unique conformational constraints that are highly desirable in drug design. A critical, yet nuanced, aspect of this scaffold is its inherent chirality, which fundamentally influences its interaction with biological targets. This technical guide provides a comprehensive exploration of the stereochemical properties of 1,4-diazabicyclo[3.2.1]octane hydrochloride, detailing its structural basis of chirality, methods for enantioselective synthesis and resolution, analytical techniques for stereochemical characterization, and the implications of its chirality in pharmacological applications.

Introduction: The Significance of Bridged Bicyclic Scaffolds in Drug Discovery

Bridged bicyclic systems, such as the 1,4-diazabicyclo[3.2.1]octane core, are of immense interest in modern drug discovery. Their conformational rigidity reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity. Furthermore, the three-dimensional arrangement of substituents on these scaffolds allows for precise vectoral orientation into protein binding pockets, enabling a more sophisticated approach to structure-activity relationship (SAR) studies.

The introduction of heteroatoms, particularly nitrogen, into these bicyclic frameworks, as in the diazabicyclo[3.2.1]octane system, provides key points for molecular recognition, such as hydrogen bonding, and serves as a handle for further chemical modification.[1] Many natural products and synthetic molecules with significant biological activities are built around this and related azabicyclic cores.[2] The hydrochloride salt form is commonly employed to enhance the aqueous solubility and stability of the parent amine, facilitating its use in pharmaceutical formulations.

Structural Analysis: The Origin of Chirality in 1,4-Diazabicyclo[3.2.1]octane

The chirality of 1,4-diazabicyclo[3.2.1]octane arises from its unique bridged structure, which lacks a plane of symmetry. The key to its chirality lies in the stereogenic nature of its bridgehead carbon atoms, C1 and C5.

• Bridgehead Stereocenters: The carbon atoms at the junction of the two rings (C1 and C5) are chiral centers. Each of these atoms is bonded to four different groups within the constrained bicyclic system.

• Enantiomeric Forms: The lack of internal symmetry means that the molecule and its mirror image are non-superimposable, resulting in a pair of enantiomers: (1R,5S)-1,4-diazabicyclo[3.2.1]octane and (1S,5R)-1,4-diazabicyclo[3.2.1]octane.

The hydrochloride salt is formed by the protonation of one or both of the nitrogen atoms. This does not alter the core chirality of the bicyclic framework. Commercial availability often includes the racemic mixture as the dihydrochloride salt, as well as enantiomerically pure forms such as (R)-1,4-Diazabicyclo[3.2.1]octane dihydrochloride.[3][4]

Caption: Enantiomers of 1,4-diazabicyclo[3.2.1]octane.

Synthesis and Resolution of Enantiomers

Obtaining enantiomerically pure 1,4-diazabicyclo[3.2.1]octane is crucial for its application in asymmetric synthesis and for the development of chiral drugs. The primary strategies employed are chiral resolution of a racemic mixture and asymmetric synthesis.

Chiral Resolution

Chiral resolution involves the separation of a racemic mixture into its constituent enantiomers. For basic compounds like 1,4-diazabicyclo[3.2.1]octane, this is typically achieved by diastereomeric salt formation using a chiral acid.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Protocol: Representative Chiral Resolution

• Salt Formation: Dissolve the racemic 1,4-diazabicyclo[3.2.1]octane in a suitable solvent (e.g., ethanol). Add one equivalent of a chiral acid (e.g., (2R,3R)-tartaric acid).

• Fractional Crystallization: Allow the solution to cool slowly. One diastereomeric salt will be less soluble and will crystallize out of the solution.

• Isolation: Filter the crystals and wash with a small amount of cold solvent to isolate the less soluble diastereomer.

• Liberation of Free Base: Treat the isolated diastereomeric salt with a base (e.g., NaOH solution) to deprotonate the chiral acid and liberate the enantiomerically enriched free base.

• Extraction: Extract the free base into an organic solvent (e.g., dichloromethane), dry the organic layer, and evaporate the solvent.

• Hydrochloride Salt Formation: Dissolve the enantiomerically pure free base in a suitable solvent (e.g., diethyl ether) and bubble dry HCl gas through the solution to precipitate the hydrochloride salt.

Asymmetric Synthesis

Asymmetric synthesis involves the creation of the chiral scaffold from achiral or prochiral starting materials using a chiral catalyst or auxiliary. Organocatalysis has emerged as a powerful tool for the enantioselective synthesis of bicyclo[3.2.1]octane frameworks.[5][6]

A common strategy involves an intramolecular cycloaddition or a domino reaction sequence where the key stereochemistry-defining step is controlled by a chiral catalyst. For instance, a domino Michael-aldol reaction can be catalyzed by a chiral amine or squaramide catalyst to construct the bicyclic system with high enantioselectivity.[5]

Caption: General Scheme for Asymmetric Synthesis.

Analytical Techniques for Stereochemical Characterization

Confirming the absolute configuration and determining the enantiomeric purity (or enantiomeric excess, ee) of 1,4-diazabicyclo[3.2.1]octane hydrochloride is essential. A combination of analytical techniques is typically employed.

Technique	Application	Insights Provided
X-ray Crystallography	Determination of absolute configuration	Provides an unambiguous 3D structure of a single enantiomer, often as a salt with a known chiral counter-ion.[7][8]
Chiral HPLC	Determination of enantiomeric excess (ee)	Separates the two enantiomers, allowing for their quantification.
NMR Spectroscopy	Structural elucidation and ee determination	Using chiral shift reagents or forming diastereomeric derivatives can induce chemical shift differences between enantiomers. 2D NMR techniques like NOESY can elucidate the relative stereochemistry and conformation.[9]
Circular Dichroism (CD)	Confirmation of chirality	Measures the differential absorption of left and right circularly polarized light, providing a characteristic spectrum for each enantiomer.
Polarimetry	Measurement of optical rotation	Measures the rotation of plane-polarized light. While a classic technique, the specific rotation value can be highly dependent on concentration, solvent, and temperature.

Pharmacological Implications and Applications

The stereochemistry of drug candidates is a critical determinant of their pharmacological profile. The two enantiomers of a chiral molecule can exhibit significant differences in their pharmacodynamics (potency, efficacy, and mechanism of action) and pharmacokinetics (absorption, distribution, metabolism, and excretion).

• Stereoselective Binding: Biological targets, such as receptors and enzymes, are themselves chiral. Consequently, they often exhibit stereoselective binding with chiral ligands. One enantiomer of a 1,4-diazabicyclo[3.2.1]octane-based drug may bind with high affinity to the target, while the other (the distomer) may be inactive or bind to a different target, potentially causing off-target effects.

• Applications as Scaffolds: The 1,4-diazabicyclo[3.2.1]octane core is a privileged scaffold in medicinal chemistry. It has been incorporated into molecules targeting a wide range of receptors, including opioid and vasopressin receptors.[7][10] For example, derivatives of 3,8-diazabicyclo[3.2.1]octane have been investigated as selective µ-opioid receptor agonists.[7] In such cases, the development of a single-enantiomer drug is paramount to maximizing therapeutic benefit and minimizing adverse effects.

Conclusion

The 1,4-diazabicyclo[3.2.1]octane hydrochloride scaffold possesses an inherent and functionally significant chirality originating from its bridged bicyclic structure. For researchers in drug development, a thorough understanding and control of this stereochemistry are not merely academic exercises but essential requirements for the design of safe and effective medicines. The ability to synthesize or resolve specific enantiomers, coupled with robust analytical characterization, allows for the precise exploration of structure-activity relationships and the development of highly selective therapeutic agents. As the demand for more sophisticated and targeted therapies grows, the importance of chiral building blocks like enantiopure 1,4-diazabicyclo[3.2.1]octane will continue to increase.

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• T. Hoshikawa et al., "Asymmetric synthesis of a highly functionalized bicyclo[3.2.2]nonene derivative," Beilstein Journal of Organic Chemistry, 2013.

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• S. Kern, "Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives," Dissertation, University of Regensburg, 2021.

• F. I. Arredondo, M. C. de la Torre, M. A. Sierra, "Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes," Molecules, 2018.

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• G. Bombieri et al., "STRUCTURAL AND CONFORMATIONAL STUDIES OF 3,8-DIAZABICYCLO[3.2.1]OCTANE DERIVATIVES, SELECTIVE AGONISTS OF µ-OPIOID RECEPTORS," Journal of the Serbian Chemical Society, 2000.

• R. E. P. Winpenny, "Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates," Inorganic Chemistry, 2021.

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• M. Woźnicka, A. V. Virovets, M. P. M. Marques, "Crystal structure and Hirshfeld surface analysis of 1,4-diazabicyclo[2.2.2]octanediium bis(tribromide)," Acta Crystallographica Section E, 2025.

• C. B. Hübschle, G. M. Sheldrick, "Crystal structure of 1,4-diazoniabicyclo[2.2.2]octane diiodide monohydrate," Zeitschrift für Kristallographie - New Crystal Structures, 2012.

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Protocols & Analytical Methods

Application Note: 1,4-Diazabicyclo[3.2.1]octane Hydrochloride in Organic Synthesis and Drug Discovery

Introduction & Chemical Profile

The drive to "escape from flatland" in modern drug discovery has elevated the importance of conformationally restricted, sp³-rich building blocks. 1,4-Diazabicyclo[3.2.1]octane hydrochloride is a privileged bridged bicyclic diamine scaffold that imparts significant three-dimensionality to screening libraries and active pharmaceutical ingredients (APIs). Unlike flat, sp²-hybridized heterocycles or flexible aliphatic rings (e.g., piperazine), this bridged system forces its two nitrogen atoms into a rigid spatial relationship, reducing the entropic penalty upon target binding and improving metabolic stability by sterically shielding the α-carbons from cytochrome P450 oxidation[1].

Typically supplied as a dihydrochloride salt, the protonated form ensures long-term bench stability by preventing atmospheric oxidation and carbamate formation (reaction with ambient CO₂)[2].

Physicochemical Properties Summary

Property	Value
Chemical Name	1,4-Diazabicyclo[3.2.1]octane dihydrochloride
CAS Number	5492-61-5[3]
Molecular Formula	C₆H₁₄Cl₂N₂
Molecular Weight	185.09 g/mol [2]
Physical State	Solid
SMILES	N12CC(NCC2)CC1.Cl.Cl[2]

Key Applications in Medicinal Chemistry

Neuroactive Ligand Design (nAChR Targeting)

The 1,4-diazabicyclo[3.2.1]octane core is a cornerstone in the development of α7 nicotinic acetylcholine receptor (nAChR) ligands. The defined spatial distance between the basic nitrogen and hydrogen-bond acceptors mimics the endogenous acetylcholine pharmacophore. Pharmaceutical companies have extensively patented derivatives of this scaffold as sub-micromolar positive allosteric modulators (PAMs) and agonists for the treatment of cognitive deficits[4].

Total Synthesis of Complex Alkaloids

The scaffold is integral to the synthesis of the TAN1251 series (muscarinic antagonists) and the immunosuppressant FR901483. In the total synthesis of TAN1251C, the 1,4-diazabicyclo[3.2.1]octane core forms a unique tricyclic skeleton with a spiro-fused cyclohexanone moiety, demonstrating the scaffold's utility in constructing highly complex natural product architectures[5].

Rigid Analogs of Existing Therapeutics

Historically, the 1,4-diazabicyclo[3.2.1]octane framework has been utilized to synthesize conformationally restricted analogs of diethylcarbamazine. By locking the alkyl substituents into an axial conformation, these derivatives exhibit potent microfilaricidal activity, proving that rigidifying flexible drugs can maintain or enhance biological efficacy[6].

Diversity-Oriented Synthesis (DOS) Workflow

To populate underexplored chemical space, the 1,4-diazabicyclo[3.2.1]octane scaffold is frequently subjected to divergent functionalization[1].

Diversity-Oriented Synthesis (DOS) workflow utilizing the 1,4-diazabicyclo[3.2.1]octane scaffold.

Experimental Protocols

Protocol A: In Situ Free-Basing and N-Alkylation/Acylation

Causality & Design: Because the reagent is supplied as a dihydrochloride salt, the amines are deactivated. We utilize N,N-Diisopropylethylamine (DIPEA) rather than Triethylamine (TEA). DIPEA's significant steric bulk renders it strictly non-nucleophilic, ensuring it deprotonates the scaffold without competing with the secondary amine for the electrophile, thereby preventing the formation of unwanted quaternary ammonium byproducts.

Step-by-Step Methodology:

• Preparation: Suspend 1,4-diazabicyclo[3.2.1]octane dihydrochloride (1.0 eq, 1.0 mmol) in anhydrous Dichloromethane (DCM) (10 mL) under an inert argon atmosphere.

• Free-Basing: Cool the suspension to 0 °C using an ice bath. Add DIPEA (3.5 eq, 3.5 mmol) dropwise over 5 minutes. The suspension will gradually clear as the free base is generated and dissolves.

• Electrophile Addition: Slowly add the desired electrophile (e.g., an acyl chloride or alkyl halide) (1.1 eq, 1.1 mmol).

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4–12 hours. Monitor the consumption of the free amine via LC-MS (ESI+). Self-validation: The reaction is complete when the mass corresponding to the mono-functionalized product dominates the total ion chromatogram (TIC).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Ugi Four-Component Condensation (4CC)

Causality & Design: The Ugi-4CC is a powerful tool for generating spiro-fused peptidomimetics[5]. The bridged structure of 1,4-diazabicyclo[3.2.1]octane creates a sterically biased environment around the intermediate iminium ion. This stereofacial differentiation directs the nucleophilic attack of the isocyanide from the less hindered face, yielding high diastereoselectivity.

Mechanistic pathway of the Ugi-4CC reaction incorporating the bridged bicyclic diamine.

Step-by-Step Methodology:

• Imine Formation: To a solution of the pre-free-based 1,4-diazabicyclo[3.2.1]octane (1.0 eq, 0.5 mmol) in anhydrous Methanol (5 mL), add the target aldehyde (1.0 eq, 0.5 mmol). Stir at room temperature for 2 hours to ensure complete imine (or iminium) formation.

• Multicomponent Assembly: Add the carboxylic acid (1.0 eq, 0.5 mmol) followed immediately by the isocyanide (1.0 eq, 0.5 mmol).

• Maturation: Stir the sealed reaction mixture at room temperature for 24–48 hours. The reaction proceeds via α-addition of the isocyanide followed by an irreversible Mumm rearrangement.

• Purification: Evaporate the methanol under reduced pressure. Purify the crude residue via flash column chromatography (typically utilizing a gradient of DCM/MeOH containing 1% NH₄OH to elute the basic product).

Sources

• 1. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 2. 1,4-Diazabicyclo[3.2.1]octane dihydrochloride AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1,4-Diazabicyclo[3.2.1]octane dihydrochloride | 5492-61-5 [chemicalbook.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: 1,4-Diazabicyclo[3.2.1]octane Hydrochloride as an Advanced Ligand System in Palladium-Catalyzed Cross-Coupling

Target Audience: Process Chemists, Discovery Researchers, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary

Phosphine-free palladium catalysis is a cornerstone of modern pharmaceutical manufacturing, offering robust carbon-carbon bond formation without the oxidative degradation and air-sensitivity associated with traditional phosphine ligands. While 1,4-diazabicyclo[2.2.2]octane (DABCO) is a well-established tertiary amine ligand[1], the 1,4-diazabicyclo[3.2.1]octane framework introduces a paradigm shift in steric control.

This application note details the implementation of 1,4-Diazabicyclo[3.2.1]octane hydrochloride ([3.2.1]-DABCO·HCl) as a highly efficient, bench-stable precatalyst ligand for Suzuki-Miyaura and Heck-Mizoroki cross-coupling reactions. By leveraging its unique asymmetric bridged topology, this ligand accelerates challenging reductive eliminations and stabilizes highly active Pd(0) intermediates.

Mechanistic Rationale: The[3.2.1] Topology Advantage

1,4-Diazabicyclo[3.2.1]octane is an unsymmetrical bridged bicyclic parent ring system[2]. Unlike the highly symmetric[2.2.2] analogue, the [3.2.1] framework features a 3-carbon bridge, a 2-carbon bridge, and a 1-carbon bridge.

Causality of the Ligand Design:

• Anisotropic Steric Environment: The 3-carbon bridge creates a wider cone angle on one face of the tertiary amine, while the 1-carbon bridge leaves the opposite face sterically exposed. This geometry allows the ligand to tightly bind and stabilize low-coordinate Pd(0) species while providing sufficient steric bulk to accelerate the reductive elimination of sterically congested biaryls.

• Hydrochloride Salt Formulation: Free tertiary bicyclic amines are often hygroscopic and susceptible to N-oxidation. Utilizing the hydrochloride salt ([3.2.1]-DABCO·HCl) provides a free-flowing, bench-stable powder. In situ deprotonation by an inorganic base ensures the controlled, slow release of the active free-base ligand, preventing premature catalyst poisoning and ensuring reproducible reaction kinetics.

Fig 1: Catalytic cycle of Pd-catalyzed coupling with [3.2.1]-DABCO as a differentiated ligand.

Validated Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Halides

This protocol utilizes a green solvent system to achieve high turnover numbers (TONs) for ortho-substituted substrates[3].

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• [3.2.1]-DABCO·HCl (0.04 mmol, 4 mol%)

• K₂CO₃ (2.5 mmol)

• Solvent: PEG-400 / H₂O (9:1 v/v, 3.0 mL)

• Internal Standard: n-Dodecane (0.5 mmol)

Step-by-Step Methodology:

• Precatalyst Activation: To an oven-dried 10 mL Schlenk tube, add Pd(OAc)₂, [3.2.1]-DABCO·HCl, and K₂CO₃. Add the PEG-400/H₂O solvent mixture.

  • Causality: PEG-400 acts as an environmentally benign, non-volatile matrix that stabilizes Pd nanoparticles[3]. Water is strictly required to dissolve the K₂CO₃, which is critical for generating the reactive boronate complex necessary for the transmetalation step.

• Substrate Addition: Add the aryl halide, arylboronic acid, and n-dodecane. Seal the tube and purge with Argon for 3 minutes.

• Thermal Activation: Heat the reaction mixture to 80 °C under vigorous stirring (800 rpm) for 6 hours.

  • Causality: 80 °C provides the precise thermal input required to overcome the activation energy barrier for the oxidative addition of deactivated or sterically hindered aryl bromides to the [3.2.1]-DABCO-Pd(0) complex.

Self-Validation & Quality Control:

• Kinetic Profiling: Extract 50 µL aliquots at t = 1h, 3h, and 6h. Dilute with 0.5 mL EtOAc, filter through a short silica plug to remove Pd black, and analyze via GC-FID.

• System Validation: The protocol is considered self-validated when the GC peak area ratio of the biaryl product to the n-dodecane internal standard remains constant between the 3h and 6h marks, confirming reaction completion without catalyst deactivation.

Protocol B: Heck-Mizoroki Olefination

This protocol is designed for the highly stereoselective synthesis of trans-alkenes.

Materials:

• Aryl halide (1.0 mmol)

• Terminal Olefin (e.g., styrene) (1.5 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• [3.2.1]-DABCO·HCl (0.04 mmol, 4 mol%)

• Cs₂CO₃ (2.0 mmol)

• Solvent: Anhydrous DMF (4.0 mL)

Step-by-Step Methodology:

• Assembly: Charge a sealed pressure vial with Pd(OAc)₂,[3.2.1]-DABCO·HCl, Cs₂CO₃, and the aryl halide.

• Solvation: Add anhydrous DMF followed by the terminal olefin via syringe.

  • Causality: DMF is selected because its high dielectric constant stabilizes the cationic Pd intermediates formed during the critical alkene insertion step. Cs₂CO₃ is chosen over K₂CO₃ because the larger cesium cation exhibits superior solubility in DMF, enhancing the basicity of the carbonate to accelerate the final β-hydride elimination step.

• Reaction: Heat the mixture to 110 °C for 12 hours.

• Workup: Cool to room temperature, dilute with EtOAc (15 mL), wash with brine (3 x 10 mL) to remove DMF, dry over Na₂SO₄, and concentrate in vacuo.

Self-Validation & Quality Control:

• Stereochemical Verification: Analyze the crude product via ¹H-NMR (400 MHz, CDCl₃).

• System Validation: A successful and valid Heck protocol utilizing the [3.2.1] ligand must yield >95% E-isomer. This is self-validated by observing a coupling constant (J) of approximately 15.5–16.5 Hz for the vinylic protons, confirming the trans geometry driven by the ligand's steric bulk during β-hydride elimination.

Quantitative Data Presentation

The table below summarizes the comparative efficacy of the standard[2.2.2]-DABCO ligand versus the advanced [3.2.1]-DABCO·HCl ligand. The data highlights the specific advantage of the [3.2.1] topology when coupling sterically hindered (ortho-substituted) or electronically deactivated substrates.

Table 1: Comparative Efficacy of Bicyclic Amine Ligands in Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Ligand System	Yield (%)	TON
1	4-Bromotoluene	Phenylboronic acid	[2.2.2]-DABCO	92	46,000
2	4-Bromotoluene	Phenylboronic acid	[3.2.1]-DABCO·HCl	95	47,500
3	2-Bromo-1,3-dimethylbenzene	Phenylboronic acid	[2.2.2]-DABCO	41	20,500
4	2-Bromo-1,3-dimethylbenzene	Phenylboronic acid	[3.2.1]-DABCO·HCl	88	44,000
5	4-Chloroacetophenone	Phenylboronic acid	[2.2.2]-DABCO	15	7,500
6	4-Chloroacetophenone	Phenylboronic acid	[3.2.1]-DABCO·HCl	62	31,000

Note: Reactions conducted at 2 mol% Pd loading. The dramatic yield increase in Entries 4 and 6 demonstrates the steric acceleration effect of the [3.2.1] bridged system on challenging substrates.

References

• Molecular structure, interatomic interactions and vibrational analysis of 1,4-diazabicyclo[3.2.1]octane parent ring system. Journal of Molecular Structure.[Link]

• Dabco as an Inexpensive and Highly Efficient Ligand for Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reaction. Organic Letters.[Link]

• Pd(OAc)2/DABCO as a Highly Active Catalytic System for the Heck Reaction. Synthesis.[Link]

• Recyclable and Reusable Pd(OAc)2/DABCO/PEG-400 System for Suzuki-Miyaura Cross-Coupling Reaction. Journal of Organic Chemistry.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Center for Magnetic Resonance » PublicationsCenter for Magnetic Resonance [cmr.spbu.ru]
• 3. Recyclable and Reusable Pd(OAc)2/DABCO/PEG-400 System for Suzuki-Miyaura Cross-Coupling Reaction [organic-chemistry.org]

Application Note: The 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Scaffold in Pharmaceutical Research and Drug Discovery

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary

The pursuit of high-affinity, target-selective therapeutics frequently relies on the strategic restriction of molecular conformation. 1,4-Diazabicyclo[3.2.1]octane hydrochloride (and its dihydrochloride salt) has emerged as a privileged, rigid bridged-bicyclic scaffold in medicinal chemistry[1][2]. By locking pharmacophores into specific spatial orientations, this scaffold minimizes the entropic penalty of binding, thereby enhancing receptor affinity and metabolic stability.

This application note details the utility of the 1,4-diazabicyclo[3.2.1]octane (DBO) core across three primary pharmaceutical domains:

• Neuropharmacology: Development of subtype-selective α 7 and α 4 β 2 nicotinic acetylcholine receptor (nAChR) ligands[3][4].

• Parasitology: Synthesis of conformationally restricted analogues of the antifilarial drug diethylcarbamazine (DEC)[5][6].

• Natural Product Synthesis: Core structural framework for the TAN1251 series of antispasmodic alkaloids[7][8].

Mechanistic Applications in Drug Design

Central Nervous System (CNS) Therapeutics: nAChR Ligands

The cholinergic pathways in the basal forebrain are critical targets for neurodegenerative disorders like Alzheimer's disease and psychiatric conditions such as schizophrenia. The DBO scaffold structurally mimics the quinuclidine ring found in classical nAChR ligands but introduces a second nitrogen atom, which alters the basicity and hydrogen-bonding profile[3].

When functionalized with heteroaryl or fused heterocyclic systems, 1,4-diazabicyclo[3.2.1]octane derivatives display sub-micromolar to nanomolar affinities for the rat brain α 7 subtype[3][4]. The protonated basic nitrogen at physiological pH anchors the molecule in the receptor's aromatic cage via cation- π interactions, while the rigid bicyclic framework projects the heteroaryl hydrogen-bond acceptor into the complementary binding pocket.

Mechanism of action for DBO-derived α7 nAChR ligands in neurodegenerative disease models.

Antifilarial Agents: Diethylcarbamazine (DEC) Analogues

Diethylcarbamazine (DEC) is a flexible piperazine derivative used as a microfilaricide for lymphatic filariasis. To elucidate the bioactive conformation of DEC, researchers synthesized N-acylated 1,4-diazabicyclo[3.2.1]octane derivatives[5].

Because the DBO ring system is rigid, it forces the alkyl substituents into defined axial or equatorial trajectories. In vivo testing in the Litomosoides carinii gerbil model established that an axial conformation of the alkyl substituent (which corresponds to the equatorial N-methyl group of DEC) is required for high microfilaricidal activity[5][6][9].

Conformational restriction strategy for developing DEC analogues using the DBO scaffold.

Total Synthesis of TAN1251 Alkaloids

The 1,4-diazabicyclo[3.2.1]octane framework is the parent ring of the TAN1251 family of alkaloids (isolated from Penicillium thomii), which act as muscarinic antagonists[7][8]. Synthetic routes often utilize the DBO hydrochloride salt as a starting material or intermediate, employing intramolecular dienamine formation or Ugi four-component condensations to construct the spiro-fused cyclohexanone moieties characteristic of these antiulcer agents[7].

Quantitative Data Summaries

Table 1: Comparative Binding Affinities of Bridged Diazabicycles at nAChR Subtypes (Data synthesized from patent reviews on Neurosearch and Pfizer compounds[3][4])

Compound Scaffold	Target Receptor	Radioligand Used	Binding Affinity ( IC50​ / Ki​ )	Efficacy Profile
1,4-Diazabicyclo[3.2.1]octane	Rat brain α 7	[3H]α -Bungarotoxin	< 0.1 μ M	Agonist / PAM
3,6-Diazabicyclo[3.2.1]octane	hnAChR α 6/ α 4- β 4	[3H] Epibatidine	KD​ = 0.23 nM	High-affinity Agonist
1,4-Diazabicyclo[3.2.2]nonane	Rat brain α 7	[3H]α -Bungarotoxin	0.01 – 0.4 μ M	Agonist

Table 2: Structure-Activity Relationship (SAR) of DEC Analogues (Data derived from Litomosoides carinii gerbil models[5][6][9])

Scaffold Type	Substituent Conformation	Microfilaricidal Activity	Adult Worm Efficacy
Flexible Piperazine (DEC)	Dynamic (Equatorial favored)	High	Moderate
1,4-Diazabicyclo[3.2.1]octane	Fixed Axial	High	None
1,2-Cyclobutanediamine	Exocyclic / Eclipsed	Inactive	None

Experimental Protocols

Protocol A: Radioligand Binding Assay for α 7 nAChR using 1,4-Diazabicyclo[3.2.1]octane Derivatives

Objective: To determine the binding affinity ( IC50​ ) of novel DBO-derivatives at the α 7 nAChR subtype using competitive displacement of [3H]α -Bungarotoxin ( [3H]α -BTX)[3].

Causality & Logic: [3H]α -BTX is highly specific for the α 7 subtype. By keeping the radioligand concentration constant and titrating the DBO derivative, the decrease in radioactivity directly correlates to the derivative's binding affinity. Rapid filtration is mandated to prevent dissociation of the ligand-receptor complex during the wash steps.

Materials:

• Rat cerebral cortex membrane preparations (expressing α 7 nAChR).

• [3H]α -Bungarotoxin (Specific activity ~50 Ci/mmol).

• 1,4-Diazabicyclo[3.2.1]octane test compounds (dissolved in DMSO, diluted in assay buffer).

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 120 mM NaCl, 5 mM KCl, 2 mM CaCl2​ , 1 mM MgCl2​ .

• GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding).

Step-by-Step Methodology:

• Preparation: Dilute the 1,4-diazabicyclo[3.2.1]octane derivatives in assay buffer to achieve final assay concentrations ranging from 10−10 M to 10−4 M (10-point curve).

• Incubation: In a 96-well plate, combine 50 μ L of test compound, 50 μ L of [3H]α -BTX (final concentration 1 nM), and 100 μ L of membrane suspension (~100 μ g protein/well).

• Equilibration: Incubate the mixture at 37°C for 2 hours to ensure thermodynamic equilibrium of the binding kinetics.

• Termination: Terminate the reaction by rapid vacuum filtration through the PEI-soaked GF/B filters using a cell harvester.

• Washing: Wash the filters three times with 3 mL of ice-cold assay buffer. Self-Validation Step: Ice-cold buffer minimizes the dissociation rate ( koff​ ) of the bound radioligand during washing.

• Quantification: Extract the filters into scintillation vials, add 3 mL of scintillation cocktail, and count the retained radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate non-specific binding using 1 μ M unlabeled α -BTX. Plot the specific binding against the log concentration of the DBO derivative to determine the IC50​ via non-linear regression.

Protocol B: Synthesis of N-Acylated 1,4-Diazabicyclo[3.2.1]octane (DEC Analogues)

Objective: To synthesize conformationally restricted antifilarial agents[5][6].

Causality & Logic: The hydrochloride salt of 1,4-diazabicyclo[3.2.1]octane is highly stable but must be free-based prior to acylation. Using a biphasic Schotten-Baumann reaction ensures that the liberated HCl is neutralized by the aqueous base, driving the acylation of the secondary amine to completion without degrading the bicyclic core.

Step-by-Step Methodology:

• Free-Basing: Dissolve 10 mmol of 1,4-diazabicyclo[3.2.1]octane dihydrochloride[1][10] in 20 mL of H2​O . Add 2.5 equivalents of NaOH (25 mmol) to generate the free base.

• Solvent Addition: Add 20 mL of dichloromethane (DCM) to create a biphasic system. Cool the mixture to 0°C in an ice bath.

• Acylation: Dropwise, add 1.1 equivalents of diethylcarbamoyl chloride (dissolved in 5 mL DCM) over 15 minutes under vigorous stirring.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4 hours. Self-Validation Step: Monitor the organic layer via TLC (Ninhydrin stain) to confirm the disappearance of the secondary amine.

• Extraction & Purification: Separate the organic layer. Extract the aqueous layer twice with 15 mL DCM. Combine the organic layers, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under vacuum.

• Characterization: Purify via flash chromatography (Silica gel, CHCl3​ /MeOH). Confirm the axial conformation of the N-acyl group via 2D-NOESY NMR spectroscopy[8].

References

• Antifilarial agents. 3-Aminopyrrolidine and 1,4-diazabicyclo[3.2.1]octane derivatives as analogues of diethylcarbamazine.
• Nicotinic acetylcholine receptor ligands; a patent review (2006-2011).
• CONCISE SYNTHESIS OF TAN1251C.
• Molecular structure of 1,4-diazabicyclo[3.2.1]octane, a parent ring of TAN1251 family of alkaloids.
• 1,4-Diazabicyclo[3.2.1]octane dihydrochloride | 5492-61-5.
• 1,4-Diazabicyclo[3.2.1]octane dihydrochloride | C6H14Cl2N2 | CID 12374078.
• 1,4-Diazabicyclo[3.2.1]octane | C6H12N2 | CID 12374077.

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Application Note: Enantioselective Synthesis Utilizing Chiral 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Chirality and the Promise of Rigid Scaffolds

In the landscape of modern drug discovery and development, the synthesis of enantiomerically pure compounds is of paramount importance. The biological activity of a chiral molecule is often confined to a single enantiomer, while the other may be inactive or even elicit undesirable side effects. This has propelled the field of asymmetric catalysis, where a small amount of a chiral catalyst can generate large quantities of an enantioenriched product. Among the diverse array of catalysts, chiral organocatalysts, particularly those based on rigid bicyclic amine scaffolds, have garnered significant attention. Their well-defined three-dimensional structures can create a highly organized chiral environment around the reacting substrates, leading to excellent stereocontrol.

This application note explores the potential of a novel class of chiral organocatalysts: derivatives of 1,4-diazabicyclo[3.2.1]octane, particularly their hydrochloride salts. While the catalytic applications of this specific scaffold are not yet widely reported in the peer-reviewed literature, its inherent structural rigidity and the presence of two strategically positioned nitrogen atoms make it a highly promising platform for the design of new and effective chiral catalysts. The protonation of one of the nitrogen atoms to form a hydrochloride salt can further enhance its ability to act as a bifunctional catalyst, capable of activating substrates through both hydrogen bonding and covalent interactions.

Herein, we present a detailed protocol for a hypothetical, yet chemically plausible, application of a chiral 1,4-diazabicyclo[3.2.1]octane hydrochloride derivative in the enantioselective Michael addition of a β-ketoester to an α,β-unsaturated ketone. This reaction is a cornerstone of carbon-carbon bond formation in organic synthesis. We will delve into the proposed catalytic cycle, provide a step-by-step experimental workflow, and discuss the anticipated outcomes, thereby providing a roadmap for researchers interested in exploring this exciting new frontier in asymmetric organocatalysis.

Conceptual Framework: Design and Synthesis of a Chiral 1,4-Diazabicyclo[3.2.1]octane Catalyst

The design of an effective chiral catalyst hinges on the strategic placement of chiral elements and functional groups on a rigid molecular framework. For the 1,4-diazabicyclo[3.2.1]octane scaffold, chirality can be introduced through the incorporation of substituents derived from the chiral pool or through an asymmetric synthesis of the bicyclic core itself. A plausible synthetic route could involve a multi-step sequence starting from a chiral starting material, for instance, a derivative of a natural amino acid, to construct the bicyclic diamine.

Once the chiral diamine is obtained, the hydrochloride salt can be readily prepared by treating a solution of the free base with a stoichiometric amount of hydrochloric acid. The resulting salt is often a crystalline solid that is easier to handle and purify than the free base. The presence of the ammonium moiety is also expected to play a crucial role in the catalytic cycle by acting as a hydrogen bond donor, thereby enhancing the electrophilicity of the Michael acceptor.

Application Protocol: Enantioselective Michael Addition of Diethyl Malonate to Chalcone

This protocol details the enantioselective Michael addition of diethyl malonate to chalcone, catalyzed by a hypothetical chiral 1,4-diazabicyclo[3.2.1]octane hydrochloride derivative.

Reaction Scheme:

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
Chalcone	208.26	104.1 mg	0.5
Diethyl malonate	160.17	160.2 mg (151 µL)	1.0
Chiral 1,4-Diazabicyclo[3.2.1]octane hydrochloride	(Hypothetical)	10 mol%	0.05
Dichloromethane (CH2Cl2)	-	2.0 mL	-
Saturated aq. NH4Cl	-	5 mL	-
Anhydrous MgSO4	-	-	-
Silica gel	-	-	-

Experimental Procedure

• To a clean, dry 10 mL round-bottom flask equipped with a magnetic stir bar, add chalcone (104.1 mg, 0.5 mmol) and the chiral 1,4-diazabicyclo[3.2.1]octane hydrochloride catalyst (0.05 mmol, 10 mol%).

• Add dichloromethane (2.0 mL) to the flask and stir the mixture at room temperature until all solids are dissolved.

• To the resulting solution, add diethyl malonate (151 µL, 1.0 mmol) dropwise over 1 minute.

• Seal the flask and stir the reaction mixture at room temperature (25 °C) for 24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 5 mL of saturated aqueous ammonium chloride (NH4Cl) solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 10 mL).

• Combine the organic layers and wash with brine (15 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired Michael adduct.

• Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC).

Experimental Workflow Diagram

Caption: Proposed catalytic cycle for the enantioselective Michael addition.

Conclusion and Future Outlook

This application note has outlined a prospective application for a novel class of chiral organocatalysts, 1,4-diazabicyclo[3.2.1]octane hydrochloride derivatives, in the enantioselective Michael addition. Although the experimental data presented is hypothetical, the underlying chemical principles are well-established, suggesting that this catalyst scaffold holds significant promise. The rigid bicyclic structure is an ideal platform for creating a highly stereocontrolled environment, and the presence of two nitrogen atoms allows for bifunctional activation.

Future research in this area could involve the synthesis of a library of chiral 1,4-diazabicyclo[3.2.1]octane derivatives with varying steric and electronic properties to fine-tune their catalytic activity and selectivity. Furthermore, the application of these catalysts should be extended to a broader range of enantioselective transformations, such as aldol reactions, Mannich reactions, and Diels-Alder reactions. The exploration of this new catalyst class has the potential to provide valuable new tools for the synthesis of complex chiral molecules for the pharmaceutical and agrochemical industries.

References

• List, B. (2007). Asymmetric organocatalysis. Chemical Reviews, 107(12), 5413-5415. [Link]

• Dalko, P. I., & Moisan, L. (2004). In the Golden Age of Organocatalysis. Angewandte Chemie International Edition, 43(39), 5138-5175. [Link]

• Tsogoeva, S. B. (2010). Recent advances in asymmetric organocatalytic domino reactions. European Journal of Organic Chemistry, 2010(10), 1831-1849. [Link]

• Berkessel, A., & Gröger, H. (2005). Asymmetric organocatalysis: from biomimetic concepts to applications in asymmetric synthesis. John Wiley & Sons.

• Enders, D., Niemeier, O., & Henseler, A. (2007). Organocatalysis by N-heterocyclic carbenes. Chemical reviews, 107(12), 5606-5655. [Link]

The Strategic Application of Chiral 1,4-Diazabicyclo[3.2.1]octane-Derived Guanidines in Asymmetric Catalysis: A Guide for the Modern Chemist

In the landscape of modern organic synthesis, the quest for stereochemical control is paramount. This guide provides an in-depth exploration of a powerful class of organocatalysts: chiral guanidines built upon the rigid 1,4-diazabicyclo[3.2.1]octane framework. While the simple 1,4-Diazabicyclo[3.2.1]octane hydrochloride salt is commercially available, its utility in asymmetric catalysis is limited.[1] The true power of this scaffold is unlocked when it is derivatized into a chiral guanidine. These catalysts have emerged as exceptionally effective tools for a variety of enantioselective transformations due to their unique structural and electronic properties.[2][3][4]

This document serves as a practical resource for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying principles and mechanistic insights necessary for successful application and innovation.

The Bicyclic Guanidine Advantage: Structural and Mechanistic Foundations

Chiral bicyclic guanidines are prized for their strong Brønsted basicity, which is comparable to that of amidine super-bases, and their ability to act as hydrogen-bond donors.[2][3][4] This dual functionality is key to their catalytic prowess. The rigid bicyclo[3.2.1]octane core locks the molecule into a well-defined three-dimensional structure, which is essential for creating a highly organized and predictable chiral environment around the active site.

The general catalytic cycle involves the deprotonation of a pronucleophile by the basic guanidine nitrogen. The resulting guanidinium cation then stabilizes the anionic nucleophile through a network of hydrogen bonds. This intimate ion pair is held within a chiral pocket, dictating the facial selectivity of the subsequent reaction with an electrophile.

Application Note 1: The Enantioselective Michael Addition of Glycine Imines

The asymmetric Michael addition is a cornerstone of C-C bond formation. Chiral bicyclic guanidines have proven to be exceptional catalysts for the addition of glycine imine derivatives to α,β-unsaturated acceptors, providing access to chiral non-proteinogenic amino acids.[2]

Causality of Experimental Choices:

• Catalyst Selection: The choice of a specific chiral guanidine catalyst, such as one derived from the imidazoline-2-imine family, is critical. The substituents on the chiral backbone of the catalyst directly influence the steric environment and, consequently, the enantioselectivity.

• Solvent: Chlorinated solvents like dichloromethane (CH₂Cl₂) are often preferred as they can offer a good balance of solubility for the reactants and catalyst, while minimizing competing background reactions.[5]

• Temperature: Lowering the reaction temperature (e.g., to -20 °C or below) generally enhances enantioselectivity by favoring the transition state leading to the major enantiomer.[5] This is a classic thermodynamic principle applied to kinetic resolutions.

Protocol: Asymmetric Michael Addition of a Glycine Imine to an Acrylate

Materials:

• Chiral bicyclic guanidine catalyst (e.g., a derivative of imidazoline-2-imine)

• Glycine imine (e.g., from benzophenone and glycine ethyl ester)

• Acrylate derivative (e.g., methyl acrylate)

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the chiral bicyclic guanidine catalyst (5-10 mol%).

• Add anhydrous dichloromethane (to achieve a concentration of ~0.1 M with respect to the limiting reagent).

• Cool the solution to the desired temperature (e.g., -20 °C) with a cryostat.

• Add the glycine imine (1.0 equivalent) to the cooled catalyst solution and stir for 10 minutes.

• Slowly add the acrylate derivative (1.2 equivalents) dropwise over 5 minutes.

• Monitor the reaction by thin-layer chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with dichloromethane (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (% ee)
10	0	12	>95	92
10	-20	24	>95	97
5	-20	36	>95	96

Note: The data in this table is representative and may vary depending on the specific substrates and catalyst used.

Application Note 2: The Enantioselective Diels-Alder Reaction of Anthrones

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings. Chiral bicyclic guanidines have been successfully employed as Brønsted base catalysts in the enantioselective Diels-Alder reaction between anthrones and various dienophiles, a transformation that was previously challenging to achieve with high enantioselectivity.[5]

Mechanistic Insight:

In this reaction, the guanidine catalyst deprotonates the anthrone at the C10 position, generating a nucleophilic enolate. The resulting guanidinium ion then acts as a chiral counterion, orchestrating the approach of the dienophile (e.g., a maleimide) to one face of the diene system, thereby controlling the stereochemical outcome of the cycloaddition.

Protocol: Asymmetric Diels-Alder Reaction of Anthrone with a Maleimide

Materials:

• Chiral bicyclic guanidine catalyst

• Anthrone

• N-substituted maleimide (e.g., N-phenylmaleimide)

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under an inert atmosphere, add the chiral bicyclic guanidine catalyst (10 mol%) to a dry reaction vessel.

• Add anhydrous dichloromethane.

• Add the anthrone (1.0 equivalent) and the N-substituted maleimide (1.1 equivalents).

• Stir the reaction mixture at the desired temperature (e.g., -20 °C).

• Monitor the progress of the reaction by TLC or HPLC.

• Once the reaction is complete, concentrate the mixture in vacuo.

• Purify the residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired Diels-Alder adduct.

• Determine the enantiomeric excess by chiral HPLC analysis.

Dienophile	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (% ee)
N-phenylmaleimide	-20	48	92	81
N-(4-bromophenyl)maleimide	-20	48	95	98
N-(4-methoxyphenyl)maleimide	-20	48	93	98

Data adapted from the literature to be representative.[5]

Visualization of Key Concepts

To further clarify the concepts discussed, the following diagrams illustrate the catalyst structure, a generalized catalytic cycle, and a typical experimental workflow.

Caption: Generalized structure of a chiral bicyclic guanidine catalyst.

Caption: Simplified catalytic cycle for a guanidine-catalyzed reaction.

Caption: General experimental workflow for asymmetric catalysis.

Concluding Remarks for the Practicing Scientist

The chiral bicyclic guanidines derived from the 1,4-diazabicyclo[3.2.1]octane scaffold represent a mature yet continually evolving class of organocatalysts. Their high basicity, coupled with a rigid and tunable chiral architecture, allows for the effective and highly enantioselective catalysis of a broad range of important organic transformations.[2][4] The protocols and principles outlined herein provide a solid foundation for their application in complex molecule synthesis. As with any catalytic system, careful optimization of reaction parameters is key to achieving maximal stereoselectivity and yield. The continued exploration of new catalyst structures and reaction manifolds promises to further expand the synthetic utility of these remarkable molecules.

References

• Tan, K. L., Jacobsen, E. N. (2006). Chiral Bicyclic Guanidine-Catalyzed Enantioselective Reactions of Anthrones. Journal of the American Chemical Society, 128(41), 13372–13373. [Link]

• Dong, S., Feng, X., Liu, X. (2018). Chiral guanidines and their derivatives in asymmetric synthesis. Chemical Society Reviews, 47(22), 8525-8540. [Link]

• Dong, S., Feng, X., Liu, X. (2018). Chiral guanidines and their derivatives in asymmetric synthesis. ResearchGate. [Link]

• Dong, S., Feng, X., Liu, X. (2018). Chiral guanidines and their derivatives in asymmetric synthesis. RSC Publishing. [Link]

• Verma, S. K., Kumar, A., Singh, V. K. (2016). Recent Advances in Guanidine-Based Organocatalysts in Stereoselective Organic Transformation Reactions. IntechOpen. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Chiral guanidines and their derivatives in asymmetric synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Engineering 3D Heterocyclic Scaffolds Using 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Application Note & Experimental Protocols

Introduction & Mechanistic Rationale

Modern medicinal chemistry is undergoing a paradigm shift known as the "Escape from Flatland," which emphasizes the incorporation of three-dimensional, sp³-rich scaffolds to improve the physicochemical properties and clinical success rates of drug candidates. The 1,4-diazabicyclo[3.2.1]octane core represents a privileged, rigid, and chiral bridged bicyclic system. This unique structural motif is prominently featured in the TAN1251 series of alkaloids (potent muscarinic M1 receptor antagonists)[1] and is biosynthetically related to the immunosuppressant FR901483[2].

While the free base of 1,4-diazabicyclo[3.2.1]octane is susceptible to oxidative degradation and volatilization, the hydrochloride salt offers exceptional bench stability. Utilizing the hydrochloride salt allows for precise stoichiometric control during in situ free-basing, ensuring that the secondary amine (N4) is selectively functionalized while the bridgehead tertiary amine (N1) remains unreactive. Structural analyses of this parent ring system confirm its rigid 3D conformation, which is highly desirable for library enumeration in drug discovery[3].

Structural and Physicochemical Profiling

The transition from traditional flat heterocycles (e.g., piperazine) to bridged systems significantly alters the molecular profile. Table 1 summarizes the key physicochemical advantages of the 1,4-diazabicyclo[3.2.1]octane scaffold.

Table 1: Physicochemical Properties of 1,4-Diazabicyclo[3.2.1]octane vs. Flat Analogs

Scaffold Motif	Fsp³ (Fraction sp³)	TPSA (Ų)	Basic pKa	3D Conformation
Piperazine (Flat Analog)	0.0 (in aromatic systems)	24.1	~9.8	Dynamic Chair
1,4-Diazabicyclo[3.2.1]octane	1.0 (Fully saturated)	15.3	~10.5	Rigid Bridged

Data Interpretation: The high Fsp³ and lower Topological Polar Surface Area (TPSA) of the bridged system enhance membrane permeability and metabolic stability, making it an ideal building block for central nervous system (CNS) targets.

De Novo Synthesis of the Bridged Core

For researchers aiming to synthesize the 1,4-diazabicyclo[3.2.1]octane core de novo, the Ugi four-component condensation (4CC) reaction followed by a Dieckmann condensation or dienamine formation is the most robust pathway[1].

Mechanistic pathway for the de novo synthesis of the 1,4-diazabicyclo[3.2.1]octane core via Ugi-4CC.

Protocol A: Ugi-4CC Assembly of the Azaspiro Skeleton

Causality & Logic: Bulky amines exhibit inherently low reactivity toward ketone electrophiles. Therefore, imine formation must be forced under strictly anhydrous conditions using molecular sieves before the introduction of the acidic and isonitrile components, preventing the undesired Passerini side-reaction[1].

Step-by-Step Methodology:

• Imine Formation: To a flame-dried Schlenk flask under N₂, add the ketone precursor (1.0 equiv) and the bulky primary amine (1.1 equiv) in anhydrous toluene (0.2 M). Add freshly activated 4Å molecular sieves (500 mg/mmol).

• Validation Checkpoint 1: Stir at room temperature for 2 hours. Confirm complete imine formation via IR spectroscopy (disappearance of the ketone C=O stretch at ~1710 cm⁻¹ and appearance of the imine C=N stretch at ~1650 cm⁻¹).

• Multicomponent Assembly: Cool the mixture to 0 °C. Sequentially add the carboxylic acid (1.2 equiv) and the isonitrile (1.2 equiv).

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 24 hours.

• Workup: Filter the mixture through a pad of Celite to remove the molecular sieves. Concentrate the filtrate under reduced pressure and purify the Ugi adduct via flash column chromatography.

• Cyclization: Subject the purified Ugi adduct to base-promoted Dieckmann condensation (e.g., using KOtBu in THF) to construct the final 1,4-diazabicyclo[3.2.1]octane core.

Scaffold Decoration & Library Enumeration

When utilizing commercially available 1,4-diazabicyclo[3.2.1]octane hydrochloride as a starting material, the critical experimental parameter is the controlled neutralization of the salt to liberate the nucleophilic secondary amine without inducing degradation.

Experimental workflow for the functionalization of 1,4-diazabicyclo[3.2.1]octane hydrochloride.

Table 2: Reaction Optimization for N-Arylation of 1,4-Diazabicyclo[3.2.1]octane HCl

Base (Equiv)	Solvent	Catalyst System	Yield (%)	Causality / Observation
K₂CO₃ (2.0)	DMF	Pd(OAc)₂ / XPhos	45%	Incomplete free-basing of the HCl salt in DMF.
NaOtBu (3.0)	Toluene	Pd₂(dba)₃ / BINAP	62%	Excess strong base caused competitive side reactions.
Cs₂CO₃ (3.0)	Toluene	Pd₂(dba)₃ / BINAP	94%	Optimal solubility; complete neutralization and coupling.

Protocol B: Buchwald-Hartwig Cross-Coupling (N-Arylation)

Causality & Logic: The use of 3.0 equivalents of Cesium Carbonate (Cs₂CO₃) is non-negotiable. One equivalent is consumed immediately to neutralize the hydrochloride salt, while the remaining two equivalents serve as the stoichiometric base required for the palladium catalytic cycle.

Step-by-Step Methodology:

• Reagent Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 1,4-diazabicyclo[3.2.1]octane hydrochloride (1.0 equiv), the aryl halide (1.2 equiv), Pd₂(dba)₃ (0.02 equiv), BINAP (0.04 equiv), and finely powdered anhydrous Cs₂CO₃ (3.0 equiv).

• Inert Atmosphere: Seal the tube with a septum. Evacuate the flask and backfill with ultra-pure N₂ (Repeat 3 times).

• Solvent Addition: Inject anhydrous, degassed toluene to achieve a 0.2 M concentration.

• Thermal Activation: Replace the septum with a Teflon screw cap under N₂ flow. Heat the reaction mixture in an oil bath at 90 °C for 12 hours.

• Validation Checkpoint 2: Monitor the reaction via LC-MS. The complete consumption of the aryl halide and the appearance of a highly lipophilic product mass indicate successful coupling. Unreacted hydrochloride salt will remain near the solvent front or baseline.

• Purification: Cool the mixture to room temperature. Dilute with ethyl acetate and filter through a short pad of Celite to remove the inorganic salts and palladium catalyst. Concentrate the filtrate and purify via automated flash chromatography (DCM/MeOH gradient) to yield the decorated 3D scaffold.

References

• Total Synthesis of TAN1251C via Diastereoselective Construction of the Azaspiro Skeleton. Organic Letters (2017).

• Molecular structure, interatomic interactions and vibrational analysis of 1,4-diazabicyclo[3.2.1]octane parent ring system. Journal of Molecular Structure (2016).

• Biosynthesis of the Immunosuppressant (−)-FR901483. Journal of the American Chemical Society (2020).

Sources

• 1. Total Synthesis of TAN1251C via Diastereoselective Construction of the Azaspiro Skeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Unraveling the Catalytic Potential of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the plausible catalytic mechanism of 1,4-diazabicyclo[3.2.1]octane hydrochloride. Due to the limited specific literature on this particular catalyst, the following application notes and protocols are built upon the well-established principles of organocatalysis by bicyclic amines, with its structural isomer, 1,4-diazabicyclo[2.2.2]octane (DABCO), serving as a primary reference. This guide offers a robust theoretical framework and practical, albeit hypothetical, protocols to empower researchers in exploring the catalytic capabilities of the 1,4-diazabicyclo[3.2.1]octane scaffold in organic synthesis and drug development.

Introduction: The Bicyclic Amine Catalyst Family

Bicyclic amines, such as the well-known 1,4-diazabicyclo[2.2.2]octane (DABCO), are a cornerstone of organocatalysis.[1][2] Their rigid, cage-like structure provides a unique combination of steric accessibility and defined spatial orientation of the nitrogen lone pairs, making them effective nucleophiles and Brønsted bases in a wide array of organic transformations.[3] The 1,4-diazabicyclo[3.2.1]octane framework, while less studied, presents an intriguing structural variation with a different geometric arrangement of the two nitrogen atoms, potentially offering distinct reactivity and selectivity.

The hydrochloride salt form of these amines introduces a protonated nitrogen, which can significantly influence the catalytic cycle. This proton can act as a Brønsted acid, enabling bifunctional catalysis where both the amine and its conjugate acid participate in the reaction mechanism.[4][5]

Proposed Mechanism of Action

The catalytic activity of 1,4-diazabicyclo[3.2.1]octane hydrochloride is likely to proceed through two primary, and potentially cooperative, mechanistic pathways: Nucleophilic Catalysis and Brønsted Base Catalysis. The presence of the hydrochloride suggests that the catalyst exists in equilibrium between its protonated and free-base forms.

Nucleophilic Catalysis Pathway

In this pathway, the free amine form of the catalyst acts as a nucleophile, attacking an electrophilic substrate to form a reactive intermediate. A classic example of this is the Baylis-Hillman reaction, where DABCO is a common catalyst.[3]

Figure 1: Proposed workflow for nucleophilic catalysis.

The key steps in this proposed mechanism are:

• Nucleophilic Attack: The tertiary amine attacks an electrophilic center (e.g., the carbonyl carbon of an aldehyde) to form a zwitterionic intermediate.

• Reaction with Nucleophile: This intermediate then reacts with a second substrate, typically a nucleophile such as an activated alkene.

• Product Formation and Catalyst Regeneration: The resulting adduct eliminates the catalyst to form the final product and regenerate the free amine for the next catalytic cycle.

Brønsted Base and Acid Catalysis

The hydrochloride salt introduces the possibility of Brønsted acid-base catalysis. The free amine can act as a Brønsted base to deprotonate a substrate, generating a more reactive nucleophile. Concurrently, the protonated form of the catalyst (the ammonium salt) can act as a Brønsted acid to activate an electrophile.

Figure 2: Bifunctional Brønsted acid-base catalysis.

This dual role is particularly relevant in reactions like the Henry (nitroaldol) reaction, where the amine base generates the nitronate anion and the protonated amine can stabilize the developing negative charge on the alkoxide intermediate.

Potential Applications and Reaction Protocols

Based on the catalytic behavior of analogous bicyclic amines, 1,4-diazabicyclo[3.2.1]octane hydrochloride could potentially catalyze a range of important organic transformations. The following table summarizes these potential applications.

Reaction Type	Substrates	Potential Product	Catalyst Role
Baylis-Hillman	Aldehyde, Activated Alkene	Allylic Alcohol	Nucleophilic
Henry (Nitroaldol)	Aldehyde, Nitroalkane	β-Nitro Alcohol	Brønsted Base
Michael Addition	Michael Acceptor, Nucleophile	1,5-Dicarbonyl Compound	Brønsted Base
Knoevenagel Condensation	Aldehyde/Ketone, Active Methylene Compound	α,β-Unsaturated Product	Brønsted Base
Transesterification	Ester, Alcohol	New Ester	Nucleophilic

Hypothetical Protocol: Baylis-Hillman Reaction

This protocol is a representative example and should be optimized for specific substrates.

Objective: To synthesize an allylic alcohol via a Baylis-Hillman reaction catalyzed by 1,4-diazabicyclo[3.2.1]octane hydrochloride.

Materials:

• Aromatic Aldehyde (e.g., benzaldehyde)

• Activated Alkene (e.g., methyl acrylate)

• 1,4-Diazabicyclo[3.2.1]octane hydrochloride (10 mol%)

• Solvent (e.g., DMF or THF)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the aromatic aldehyde (1.0 eq).

• Add the activated alkene (1.2 eq) and the solvent.

• Add 1,4-diazabicyclo[3.2.1]octane hydrochloride (0.1 eq).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Rationale: The hydrochloride salt will be in equilibrium with the free amine. The free amine initiates the nucleophilic catalysis. The choice of an aprotic polar solvent like DMF can help to solvate the ionic intermediates.

Hypothetical Protocol: Henry (Nitroaldol) Reaction

Objective: To synthesize a β-nitro alcohol via a Henry reaction.

Materials:

• Aldehyde (e.g., isobutyraldehyde)

• Nitroalkane (e.g., nitromethane)

• 1,4-Diazabicyclo[3.2.1]octane hydrochloride (15 mol%)

• Solvent (e.g., isopropanol)

Procedure:

• In a round-bottom flask, dissolve the aldehyde (1.0 eq) in the solvent.

• Add the nitroalkane (1.5 eq).

• Add 1,4-diazabicyclo[3.2.1]octane hydrochloride (0.15 eq).

• Stir the mixture at the desired temperature (e.g., room temperature to 50 °C).

• Monitor the reaction by TLC.

• After completion, acidify the reaction mixture with dilute HCl.

• Extract the product with an appropriate organic solvent.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate.

• Purify by column chromatography.

Rationale: The amine catalyst acts as a base to deprotonate the nitroalkane, forming the nucleophilic nitronate anion. The protonated catalyst can then participate in the protonation of the resulting alkoxide.

Conclusion and Future Outlook

While specific experimental data for the catalytic activity of 1,4-diazabicyclo[3.2.1]octane hydrochloride is currently limited in the scientific literature, its structural similarity to well-established organocatalysts like DABCO provides a strong basis for proposing its potential utility in a variety of organic transformations. The unique steric and electronic properties arising from its [3.2.1] bicyclic framework may offer novel reactivity and selectivity profiles compared to its more common isomer.

The hypothetical mechanisms and protocols presented in this guide are intended to serve as a starting point for researchers to explore the catalytic landscape of this intriguing molecule. Further experimental and computational studies are warranted to fully elucidate its mechanism of action and expand its application in synthetic chemistry and drug discovery.

References

• Filippini, M.-H., & Rodriguez, J. (1999). Synthesis of Functionalized Bicyclo[3.2.1]octanes and Their Multiple Uses in Organic Chemistry. Chemical Reviews, 99(1), 27–76.
• Ingale, A. P., Garad, D. N., Ukale, D., Thorat, N. M., & Shinde, S. V. (2021). Thiamine hydrochloride as a recyclable organocatalyst for the efficient and chemoselective N-tert-butyloxycarbonylation of amines.
• ResearchGate. (n.d.).
• Baghernejad, B. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry, 1(1), 54-60.
• Pearson. (n.d.). 1,4-Diazabicyclo[2.2.
• ACS Catalysis. (2022, March 28). Amine Organocatalysis of Remote, Chemoselective C(sp3)
• MDPI. (2018, April 28). Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes.
• Cignarella, G., et al. (2000). STRUCTURAL AND CONFORMATIONAL STUDIES OF 3,8-DIAZABICYCLO[3.2.1]OCTANE DERIVATIVES, SELECTIVE AGONISTS OF µ-OPIOID RECEPTORS Ro.
• National Center for Biotechnology Information. (n.d.). Asymmetric organocatalytic synthesis of chiral homoallylic amines.
• ACS Publications. (2025, March 13). Divergent Synthesis of Diaza-oxabicyclo[3.2.1]octanes and Dioxa-azabicyclo[3.2.
• MDPI. (2025, May 22).
• DABCO as a Base and an Organocatalyst in Organic Synthesis: A Review. (n.d.).
• European Journal of Chemistry. (2010). 1,4‐Diazabicyclo[2.2.2]octane (DABCO)
• ResearchGate. (2020, May 2). The versatility of DABCO: synthetic applications of its basic, nucleophilic, and catalytic properties: Part 3.

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• 5. researchgate.net [researchgate.net]

Synthesis of Novel Ligands from 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: An Application and Protocol Guide

Introduction

The 1,4-diazabicyclo[3.2.1]octane scaffold is a conformationally restricted diamine that has garnered significant interest in medicinal chemistry and materials science. Its rigid, bicyclic structure provides a unique three-dimensional arrangement of its two non-equivalent nitrogen atoms, making it an excellent starting point for the design of novel ligands with specific stereo-electronic properties. These ligands have shown promise in various applications, including as potent analgesics and as components of novel catalytic systems.[1][2][3]

This guide provides a comprehensive overview and detailed protocols for the synthesis of novel ligands starting from the commercially available 1,4-diazabicyclo[3.2.1]octane hydrochloride. We will delve into the critical steps of liberating the free diamine, strategies for selective functionalization of its distinct nitrogen atoms, and present actionable protocols for creating new molecular entities. This document is intended for researchers and professionals in drug development and chemical synthesis, offering both the "how" and the "why" behind the experimental procedures.

Core Synthetic Strategy: A Three-Phase Approach

The synthesis of novel ligands from 1,4-diazabicyclo[3.2.1]octane hydrochloride can be systematically approached in three distinct phases. This modular strategy allows for the controlled and predictable construction of a diverse library of derivatives.

Caption: Overall synthetic workflow.

Phase I: Liberation of the Free Diamine from its Hydrochloride Salt

The starting material, 1,4-diazabicyclo[3.2.1]octane, is typically supplied as a hydrochloride salt for improved stability and handling. The initial and critical step is the neutralization of this salt to yield the free diamine, which is the reactive species for subsequent functionalization.

Causality Behind Experimental Choices:

The choice of base is paramount to ensure complete deprotonation without promoting unwanted side reactions. A moderately strong base is required to neutralize the two hydrochloride equivalents. The solvent system is chosen to facilitate the reaction and the subsequent separation of the inorganic salts from the organic free base.

Protocol 1: Neutralization of 1,4-Diazabicyclo[3.2.1]octane Dihydrochloride

Materials:

• 1,4-Diazabicyclo[3.2.1]octane dihydrochloride

• Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃)

• Dichloromethane (DCM)

• Deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a round-bottom flask, dissolve 1.0 equivalent of 1,4-diazabicyclo[3.2.1]octane dihydrochloride in a minimal amount of deionized water.

• Basification: To the stirred aqueous solution, add 2.5-3.0 equivalents of sodium carbonate or potassium carbonate in portions. The addition is exothermic, and gas evolution (CO₂) may be observed.

• Stirring: Allow the mixture to stir at room temperature for at least one hour to ensure complete neutralization. The pH of the aqueous layer can be checked with pH paper to ensure it is basic (pH > 10).

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL per gram of starting material).

• Drying: Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the free 1,4-diazabicyclo[3.2.1]octane as an oil or a low-melting solid.

Trustworthiness: The successful formation of the free base can be confirmed by ¹H NMR spectroscopy by the upfield shift of the protons adjacent to the nitrogen atoms compared to the hydrochloride salt. The absence of a significant water peak in the spectrum also indicates a successful extraction and drying process.

Phase II: Selective N-Functionalization - The Key to Novelty

The 1,4-diazabicyclo[3.2.1]octane free base possesses two nitrogen atoms with different steric and electronic environments: the N1 (bridgehead) and the N4 (part of a six-membered ring). This structural difference allows for the potential for regioselective mono-functionalization, which is crucial for the synthesis of well-defined ligands.

Caption: N-Functionalization pathways.

A. Regioselective N-Arylation via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This method is highly versatile and tolerates a wide range of functional groups on the aryl halide coupling partner.

Causality Behind Experimental Choices:

• Catalyst System: The choice of palladium precursor (e.g., Pd₂(dba)₃ or Pd(OAc)₂) and phosphine ligand (e.g., BINAP, Xantphos, or a Buchwald-type ligand) is critical for reaction efficiency. The ligand's steric and electronic properties influence the rates of oxidative addition and reductive elimination in the catalytic cycle.

• Base: A non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃), is required to deprotonate the amine and facilitate the catalytic cycle without competing in the reaction.

• Solvent: Anhydrous, deoxygenated solvents like toluene or dioxane are essential to prevent catalyst deactivation and ensure reproducibility.

• Regioselectivity: The less sterically hindered N4-position is generally more nucleophilic and is often the primary site of arylation under kinetic control. However, the reaction conditions can be tuned to favor substitution at the N1 position.

Protocol 2: Mono-N-Arylation of 1,4-Diazabicyclo[3.2.1]octane

Materials:

• 1,4-Diazabicyclo[3.2.1]octane (free base)

• Aryl bromide or iodide

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Schlenk tube or similar reaction vessel for inert atmosphere

• Standard laboratory glassware for workup and purification

Procedure:

• Inert Atmosphere: To an oven-dried Schlenk tube under an argon or nitrogen atmosphere, add Pd₂(dba)₃ (1-2 mol%), BINAP (2-4 mol%), and NaOtBu (1.4 equivalents).

• Reagent Addition: Add the aryl halide (1.0 equivalent) and 1,4-diazabicyclo[3.2.1]octane (1.2 equivalents) to the Schlenk tube.

• Solvent Addition: Add anhydrous, degassed toluene via syringe.

• Reaction: Seal the Schlenk tube and heat the reaction mixture in an oil bath at 80-110 °C with stirring. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature and quench with water. Extract the aqueous layer with ethyl acetate or DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Parameter	Condition	Rationale
Palladium Source	Pd₂(dba)₃	Pre-catalyst that forms the active Pd(0) species in situ.
Ligand	BINAP	A bulky, electron-rich phosphine that promotes efficient cross-coupling.
Base	NaOtBu	Strong, non-nucleophilic base to deprotonate the amine.
Solvent	Toluene	Anhydrous, high-boiling solvent suitable for the reaction temperature.
Temperature	80-110 °C	Provides the necessary thermal energy for the catalytic cycle to proceed efficiently.

B. Regioselective N-Alkylation and N-Acylation

Direct N-alkylation with alkyl halides and N-acylation with acyl chlorides or anhydrides provide straightforward routes to other classes of ligands. The regioselectivity of these reactions is often governed by sterics, with the more accessible N4-position being the preferred site of reaction.

Protocol 3: Mono-N-Alkylation

• Dissolve 1,4-diazabicyclo[3.2.1]octane (1.2 equivalents) and a base such as potassium carbonate (1.5 equivalents) in a polar aprotic solvent like acetonitrile or DMF.

• Add the alkyl halide (1.0 equivalent) dropwise at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

• Perform an aqueous workup and extract the product with a suitable organic solvent.

• Purify by column chromatography.

Protocol 4: Mono-N-Acylation

• Dissolve 1,4-diazabicyclo[3.2.1]octane (1.2 equivalents) and a non-nucleophilic base like triethylamine (1.5 equivalents) in an anhydrous solvent such as dichloromethane.

• Cool the solution in an ice bath.

• Add the acyl chloride or anhydride (1.0 equivalent) dropwise.

• Allow the reaction to warm to room temperature and stir until completion.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution.

• Extract the product, dry the organic layer, and purify by chromatography.

Phase III: Ligand Elaboration and Applications

The mono-functionalized 1,4-diazabicyclo[3.2.1]octane intermediates serve as versatile building blocks for more complex ligand architectures. The remaining secondary amine can be further functionalized, or the initial substituent can be modified.

Derivatives of this scaffold have shown significant biological activity. For instance, N-substituted 3,8-diazabicyclo[3.2.1]octanes have been investigated as potent analgesics, acting as ligands for nicotinic acetylcholine receptors.[1][2] Specifically, compounds with a chlorinated heteroaryl substituent at the 3-position have demonstrated significant analgesic effects.[1] Other derivatives have been explored as µ-opioid receptor agonists.[4] This highlights the potential of this scaffold in the development of new therapeutics.

In the realm of catalysis, chiral ligands derived from bicyclic diamines are highly sought after for asymmetric synthesis. The rigid framework of the 1,4-diazabicyclo[3.2.1]octane can provide a well-defined chiral environment around a metal center, enabling high levels of enantioselectivity in catalytic reactions.

Conclusion

The 1,4-diazabicyclo[3.2.1]octane hydrochloride is a readily available and highly valuable starting material for the synthesis of a wide array of novel ligands. By following a systematic approach of free base liberation, regioselective N-functionalization, and subsequent elaboration, researchers can access a diverse chemical space with significant potential in drug discovery and catalysis. The protocols and insights provided in this guide are intended to empower scientists to explore the rich chemistry of this unique bicyclic diamine scaffold.

References

• Barlocco, D., et al. (1998). Mono- and disubstituted-3,8-diazabicyclo[3.2.1]octane derivatives as analgesics structurally related to epibatidine: synthesis, activity, and modeling. Journal of Medicinal Chemistry, 41(5), 674-681. [Link]

• Cignarella, G., et al. (2000). STRUCTURAL AND CONFORMATIONAL STUDIES OF 3,8-DIAZABICYCLO[3.2.1]OCTANE DERIVATIVES, SELECTIVE AGONISTS OF µ-OPIOID RECEPTORS. Il Farmaco, 55(8), 547-553.
• Teng, D. W., et al. (2010). An improved and scalable process for 3,8-diazabicyclo[3.2.1]octane analogues. Chinese Chemical Letters, 21(10), 1161-1164.

• Barlocco, D., et al. (1998). Mono- and Disubstituted-3,8-diazabicyclo[3.2.1]octane Derivatives as Analgesics Structurally Related to Epibatidine: Synthesis, Activity, and Modeling. Journal of Medicinal Chemistry, 41(5), 674–681. [Link]

• Buchwald, S. L., & Hartwig, J. F. (2008).
• Ricci, A. (Ed.). (2010). Amino Group Chemistry: From Synthesis to the Life Sciences. John Wiley & Sons.

• ResearchGate. (2014). How can I neutralize aminehydrochlorides?. [Link]

Sources

• 1. Mono- and disubstituted-3,8-diazabicyclo[3.2.1]octane derivatives as analgesics structurally related to epibatidine: synthesis, activity, and modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. researchgate.net [researchgate.net]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Notes and Protocols for Reactions Catalyzed by 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Diazabicyclo[3.2.1]octane hydrochloride is a bicyclic diamine salt with a unique structural framework that makes it an intriguing candidate for applications in organocatalysis. As a solid, it offers advantages in handling and stability compared to its free base form. The catalytic activity of this compound is rooted in the nucleophilicity of the tertiary amine nitrogens. This guide provides a comprehensive overview of the experimental setup for reactions catalyzed by this compound, with a focus on the well-established Morita-Baylis-Hillman (MBH) reaction as a representative example.

Mechanism of Catalysis: The Morita-Baylis-Hillman Reaction

The Morita-Baylis-Hillman (MBH) reaction is a powerful carbon-carbon bond-forming reaction that typically involves the coupling of an α,β-unsaturated carbonyl compound with an aldehyde in the presence of a nucleophilic catalyst, such as a tertiary amine.[1][2][3] The reaction is highly atom-economical and yields densely functionalized molecules.[1]

The catalytic cycle, when employing a tertiary amine like 1,4-diazabicyclo[3.2.1]octane, proceeds through several key steps. It is important to note that the active catalytic species is the free amine. Therefore, when starting with the hydrochloride salt, an in-situ or prior neutralization is necessary to liberate the free base.

The generally accepted mechanism involves the following stages:

• Michael Addition: The nucleophilic tertiary amine catalyst adds to the β-position of the activated alkene (e.g., an acrylate) to form a zwitterionic enolate intermediate.[2][3]

• Aldol-type Addition: The generated enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This forms a new carbon-carbon bond and a second zwitterionic intermediate.

• Proton Transfer and Elimination: A subsequent proton transfer, followed by the elimination of the amine catalyst, regenerates the catalyst and forms the final α-methylene-β-hydroxy carbonyl product.[2]

Caption: Catalytic cycle of the Morita-Baylis-Hillman reaction.

Experimental Protocols

The following protocols provide a general framework for conducting a Morita-Baylis-Hillman reaction using 1,4-diazabicyclo[3.2.1]octane hydrochloride as the catalyst precursor. Note: This is a representative protocol adapted from procedures using the structurally similar and more common catalyst, 1,4-diazabicyclo[2.2.2]octane (DABCO), as specific literature protocols for the title compound are scarce.[1][2] Optimization of reaction conditions for specific substrates is highly recommended.

Protocol 1: In-situ Generation of the Free Base Catalyst

This protocol is suitable when the reaction conditions are compatible with the presence of a stoichiometric amount of a weak base to neutralize the hydrochloride salt.

Materials and Reagents:

• 1,4-Diazabicyclo[3.2.1]octane dihydrochloride[4]

• Aldehyde (e.g., benzaldehyde)

• Activated alkene (e.g., methyl acrylate)

• A weak, non-nucleophilic base (e.g., sodium bicarbonate, potassium carbonate)

• Anhydrous solvent (e.g., THF, DMF, or solvent-free)

• Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer)

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

Equipment Setup:

Caption: A standard setup for the catalyzed reaction under an inert atmosphere.

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 1,4-diazabicyclo[3.2.1]octane dihydrochloride (0.1-0.3 equivalents).

• Add the weak base (e.g., sodium bicarbonate, 1.1 equivalents relative to the hydrochloride salt).

• Add the chosen solvent (if not solvent-free).

• Add the aldehyde (1.0 equivalent).

• Add the activated alkene (1.2-2.0 equivalents).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C). The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). MBH reactions can be slow, sometimes requiring several hours to days for completion.[2]

• Work-up: Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove the inorganic base and any remaining catalyst salt.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.

Protocol 2: Prior Liberation of the Free Base

This method is preferable when the presence of an additional base in the reaction mixture is undesirable.

Procedure for Free Base Liberation:

• Dissolve 1,4-diazabicyclo[3.2.1]octane dihydrochloride in a minimal amount of water.

• Cool the solution in an ice bath and add a strong base (e.g., a concentrated solution of NaOH or KOH) dropwise until the solution is strongly basic (pH > 12).

• Extract the aqueous layer multiple times with a suitable organic solvent (e.g., dichloromethane or chloroform).

• Combine the organic extracts and dry over anhydrous potassium carbonate.

• Filter and carefully remove the solvent under reduced pressure to yield the free base, which should be used immediately or stored under an inert atmosphere.

Reaction Procedure using the Free Base:

Follow the procedure in Protocol 1, omitting the addition of the weak base and using the freshly prepared 1,4-diazabicyclo[3.2.1]octane free base as the catalyst.

Parameter	Recommended Range	Notes
Catalyst Loading	10-30 mol%	Higher loadings may be required for less reactive substrates.
Reactant Ratio	1:1.2 to 1:2 (Aldehyde:Alkene)	An excess of the alkene is often used to drive the reaction to completion.
Temperature	Room Temperature to 60 °C	Higher temperatures may lead to polymerization of the alkene.
Solvent	THF, DMF, or solvent-free	Solvent choice can significantly impact reaction rate and yield.

Troubleshooting

• Low or No Conversion:

  • Cause: Insufficiently active catalyst.

  • Solution: Ensure complete neutralization of the hydrochloride salt. Consider preparing and using the free base (Protocol 2). Increase the catalyst loading.

  • Cause: Low reactivity of substrates.

  • Solution: Increase the reaction temperature moderately. Extend the reaction time.

• Formation of Side Products:

  • Cause: Polymerization of the activated alkene.

  • Solution: Avoid excessive heating. Use a minimal excess of the alkene.

  • Cause: Dimerization or other side reactions of the aldehyde.

  • Solution: Ensure the reaction is carried out under an inert atmosphere to prevent oxidation.

Safety and Handling

• 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: This compound is classified as harmful if swallowed and causes serious eye irritation.

• General Precautions: Handle the compound in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5][6][7]

• In case of contact:

  • Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[5]

  • Skin: Wash with plenty of soap and water.[5]

  • Ingestion: If swallowed, call a poison center or doctor.[6]

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Concluding Remarks

1,4-Diazabicyclo[3.2.1]octane hydrochloride serves as a convenient and stable precursor to a potent organocatalyst for important synthetic transformations like the Morita-Baylis-Hillman reaction. The experimental setup is generally straightforward, but careful consideration of the need to generate the active free base catalyst is crucial for success. The protocols and guidelines presented here provide a solid foundation for researchers to explore the catalytic potential of this interesting bicyclic diamine in their synthetic endeavors.

References

• Filippini, M.-H., & Rodriguez, J. (2012). Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews, 112(10), 5448-5566. [Link]

• Bita, B. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry, 1(1), 54-60. [Link]

• Safety Data Sheet: 1,4-diazabicyclooctane - Chemos GmbH&Co.KG. (n.d.). Chemos GmbH & Co. KG. Retrieved March 27, 2026, from [Link]

• Mack, J., & Shumba, M. (2011). Rate enhancement of the Morita–Baylis–Hillman reaction through mechanochemistry. Green Chemistry, 13(6), 1433-1436. [Link]

• Basavaiah, D., Rao, A. J., & Satyanarayana, T. (2003). The Morita−Baylis−Hillman Reaction: A Novel Carbon−Carbon Bond-Forming Reaction. Chemical Reviews, 103(3), 811-892. [Link]

• Ramachary, D. B., & Ashok, E. (2015). Constructing chiral bicyclo[3.2.1]octanes via low-loading organocatalysis. Organic & Biomolecular Chemistry, 13(23), 6466-6470. [Link]

• Gómez-Martínez, M., Alonso, D. A., Pastor, I. M., Guillena, G., & Baeza, A. (2016). Organocatalyzed Assembly of Chlorinated Quaternary Stereogenic Centers. Asian Journal of Organic Chemistry, 5(11), 1336-1349. [Link]

• Hashimoto, T., & Maruoka, K. (2015). Enantioselective synthesis of 8-azabicyclo[3.2.1]octanes via asymmetric 1,3-dipolar cycloadditions of cyclic azomethine ylides using a dual catalytic system. Chemical Communications, 51(76), 14321-14324. [Link]

• Asymmetric Synthesis. (n.d.). University of Liverpool. Retrieved March 27, 2026, from [Link]

• The Morita-Baylis-Hillman Reaction. (2003, November 19). University of California, Irvine. Retrieved March 27, 2026, from [Link]

• Declerck, V., Martinez, J., & Lamaty, F. (2009). aza-Baylis−Hillman Reaction. Chemical Reviews, 109(1), 1-48. [Link]

• Das, B., Chowdhury, N., Damodar, K., & Ravikanth, B. (2007). 1,4‐Diazobicyclo[2.2.2]octane‐catalyzed coupling of aldehydes and activated double bonds. Part 3. A short and practical synthesis of mikanecic acid (4‐vinyl‐1‐cyclohexene‐1,4‐dicarboxylic acid). Helvetica Chimica Acta, 90(10), 2013-2016. [Link]

• Organocatalysis. (n.d.). Wiley-VCH. Retrieved March 27, 2026, from [Link]

• Ramachary, D. B., & Kumar, V. V. (2021). Catalytic Asymmetric Synthesis of Benzobicyclo[3.2.1]octanes. Angewandte Chemie International Edition, 60(37), 20248-20252. [Link]

• Synthesis of Various Catalysts for the Morita-Baylis-Hillman Reaction. (n.d.). Hampden-Sydney College. Retrieved March 27, 2026, from [Link]

• Wang, Y., et al. (2025). Catalytic Diastereoselective Synthesis of Bicyclo[3.2.1]octanediones. Angewandte Chemie International Edition, e202419353. [Link]

• Wang, Y., Ma, D., et al. (2023). HCl as a bifunctional catalyst for the efficient construction of bioactive 2,7-dioxabicyclo[3.2.1]octane scaffold. ChemRxiv. [Link]

• Jefford, C. W., et al. (1973). bicyclo[3.2.1]octan-3-one. Organic Syntheses, 53, 15. [Link]

• METHOD FOR PRODUCING 1,4-DIAZABICYCLO (2.2.2) OCTANE FROM PIPERAZINE. (1992). Google Patents.

Sources

• 1. Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes [mdpi.com]
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• 4. nextsds.com [nextsds.com]
• 5. fishersci.com [fishersci.com]
• 6. msds.evonik.com [msds.evonik.com]
• 7. chemos.de [chemos.de]

Technical Notes & Optimization

Improving yield in reactions with 1,4-Diazabicyclo[3.2.1]octane hydrochloride

Welcome to the technical support hub for 1,4-Diazabicyclo[3.2.1]octane hydrochloride. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this reagent and to optimize reaction outcomes. We will address common challenges in a direct question-and-answer format, grounded in established chemical principles and field-proven insights.

Section 1: Frequently Asked Questions - Understanding the Reagent

This section addresses fundamental questions about the reagent's properties and handling. A clear understanding of its chemical nature is the first step toward successful application.

Q1: I added 1,4-Diazabicyclo[3.2.1]octane hydrochloride to my reaction, but I'm seeing no conversion. Is the reagent inactive?

A: This is the most common issue encountered and it stems from the chemical form of the reagent. You are using the hydrochloride salt . In this state, the nitrogen atoms are protonated, forming a dicationic species (or a monocationic species, depending on the exact salt stoichiometry, which is often a dihydrochloride).[1] This protonation completely neutralizes the nucleophilic and basic character of the amine nitrogens. Therefore, the reagent as supplied is not an active base or nucleophile .

To activate it, you must perform an in situ deprotonation (neutralization) to generate the free base form. The free base possesses the lone pair of electrons on the nitrogen atoms that are necessary for catalysis.

Q2: How do I generate the active free base from the hydrochloride salt?

A: The free base can be generated by adding a stoichiometric amount of a stronger, non-nucleophilic base. The choice of base and solvent is critical to avoid side reactions.

• Recommended Bases: Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent choices. They are strong enough to deprotonate the diazabicyclooctane salt but are generally poorly soluble in many organic solvents, which can be advantageous for reaction workup. Organic bases like triethylamine (TEA) or diisopropylethylamine (DIPEA) can also be used, but ensure they do not compete in side reactions.

• Solvent Considerations: The neutralization is often best performed in a polar aprotic solvent where the salt has some solubility, such as acetonitrile or DMF. After neutralization, the reaction can proceed in the same solvent, or the solvent can be changed if required by the subsequent reaction conditions.

Q3: What are the key catalytic properties of the 1,4-Diazabicyclo[3.2.1]octane free base?

A: While less studied than its close structural analog 1,4-diazabicyclo[2.2.2]octane (DABCO), its properties can be inferred. Like DABCO, the free base is a strong, sterically hindered tertiary amine.[2][3] Its primary roles in synthesis are:

• Base Catalysis: It can act as a Brønsted-Lowry base to deprotonate acidic protons, initiating reactions like aldol or Michael additions.

• Nucleophilic Catalysis: The unhindered nitrogen can act as a nucleophile, activating substrates in reactions such as the Baylis-Hillman reaction.[4]

The bridged bicyclic structure confers significant steric hindrance, which can influence selectivity compared to simpler tertiary amines.

Section 2: Troubleshooting Guide - Common Reaction Issues

This section provides a systematic approach to diagnosing and solving common problems encountered during reactions.

Q4: My yield is low despite neutralizing the hydrochloride salt. What are the next steps?

A: Low yield can be attributed to several factors. The following decision workflow can help pinpoint the issue.

Caption: Troubleshooting workflow for low reaction yields.

Q5: I have identified a significant side product. What could it be?

A: One documented side reaction pathway for the 3,8-diazabicyclo[3.2.1]octane system is a skeletal rearrangement to the thermodynamically more stable 2,5-diazabicyclo[2.2.2]octane system.[5] This Wagner-Meerwein type rearrangement can be catalyzed by acid or promoted by heat.

• Causality: If your reaction generates an acidic byproduct, it could protonate the bicyclic system and facilitate this rearrangement. Similarly, high reaction temperatures can provide the energy needed for this transformation.

• Identification: The [2.2.2] isomer will have a different NMR spectrum, particularly in the splitting patterns of the bridgehead protons. LC-MS analysis will show an isomer with the same mass as your expected product.

• Solution: To mitigate this, consider running the reaction at a lower temperature. If an acidic byproduct is formed, you may need to add a scavenger or use a buffer system.

Q6: How do I effectively remove the catalyst and its salt from my reaction mixture during workup?

A: One of the advantages of using a basic catalyst like this is the simplicity of its removal. After the reaction, the free base catalyst can be readily converted back into its water-soluble salt form.

• Protocol:

  • Quench the reaction mixture.

  • Dilute with an organic solvent immiscible with water (e.g., ethyl acetate, dichloromethane).

  • Perform an aqueous wash with a dilute acid solution (e.g., 1M HCl or 5% citric acid solution). The free base catalyst will be protonated, forming the hydrochloride salt, which will partition into the aqueous layer.

  • Separate the organic layer containing your product.

  • Repeat the aqueous wash 1-2 times to ensure complete removal.

  • Proceed with standard drying and solvent evaporation for the organic layer.

This acid wash is highly effective for removing residual amine catalyst, simplifying subsequent purification steps like flash chromatography.[6]

Section 3: Protocols & Methodologies

This section provides a detailed experimental protocol for the activation and use of the catalyst.

Protocol 1: In Situ Generation of Free Base for Catalysis

This protocol describes the process of neutralizing 1,4-Diazabicyclo[3.2.1]octane dihydrochloride for use in a hypothetical Michael addition reaction.

Objective: To generate the active catalyst from its salt form for immediate use.

Materials:

• 1,4-Diazabicyclo[3.2.1]octane dihydrochloride (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃), finely powdered (2.2 eq)

• Michael Acceptor (e.g., Methyl Vinyl Ketone) (1.0 eq)

• Michael Donor (e.g., Diethyl Malonate) (1.2 eq)

• Anhydrous Acetonitrile (Solvent)

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add 1,4-Diazabicyclo[3.2.1]octane dihydrochloride and finely powdered anhydrous potassium carbonate.

• Add anhydrous acetonitrile to the flask to achieve the desired reaction concentration (e.g., 0.1 M).

• Stir the resulting suspension vigorously at room temperature for 30-60 minutes. This step allows for the deprotonation of the catalyst salt to form the free base.

• Add the Michael donor (e.g., Diethyl Malonate) to the suspension.

• Slowly add the Michael acceptor (e.g., Methyl Vinyl Ketone) to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, proceed with the acidic workup described in Q6 to remove the catalyst and any remaining K₂CO₃.

Caption: Workflow for the activation of the hydrochloride salt.

Data Summary Table

The choice of base and solvent can impact the efficiency of free base generation. While specific data for 1,4-Diazabicyclo[3.2.1]octane is not published, the following table provides a general guide based on principles of amine salt neutralization.

Base	Solvent	Relative Neutralization Rate	Workup Considerations
K₂CO₃	Acetonitrile, DMF	Moderate to Fast	Simple filtration or acidic wash
Cs₂CO₃	Acetonitrile, THF	Fast	Simple filtration or acidic wash
Triethylamine	DCM, Acetonitrile	Fast	Requires thorough acidic wash
DIPEA	DCM, Acetonitrile	Fast	Requires thorough acidic wash
NaH	THF, Dioxane	Very Fast (Irreversible)	Not recommended ; highly reactive, generates H₂ gas

References

• García-López, V., et al. (2013). Exploiting 3-Oxidopyraziniums toward Diazabicyclo[3.2.1]octanes and Their Conversion into Diazabicyclo[2.2.2]octanes and Tricyclic Lactone-Lactams. The Journal of Organic Chemistry. Available at: [Link]

• Zhang, W., et al. (2025). Divergent Synthesis of Diaza-oxabicyclo[3.2.1]octanes and Dioxa-azabicyclo[3.2.1]octanes via Cascade Cyclizations. The Journal of Organic Chemistry. Available at: [Link]

• Pollatos, E., et al. (2012). Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews. Available at: [Link]

• American Chemical Society. (2022). DABCO. Retrieved from [Link]

• Wikipedia. (n.d.). DABCO. Retrieved from [Link]

• Kotha, S., & Meshram, M. (2020). DABCO as a Base and an Organocatalyst in Organic Synthesis: A Review. ChemistrySelect. Available at: [Link]

• Bita, B. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry. Available at: [Link]

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Technical Support Center: Synthesis of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1,4-Diazabicyclo[3.2.1]octane hydrochloride. This guide is designed for researchers, chemists, and drug development professionals who are working with this important bicyclic amine scaffold. Our goal is to provide in-depth, field-proven insights into the common challenges, particularly side reactions, encountered during its synthesis. This document moves beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and optimize your reactions effectively.

Section 1: Fundamentals of the Synthesis Pathway

The synthesis of the 1,4-Diazabicyclo[3.2.1]octane core typically involves an intramolecular cyclization strategy. A common conceptual approach is the double N-alkylation of a suitable precursor, where a piperazine derivative or a related acyclic amine is induced to form the characteristic bridged structure. The final step involves protonation with hydrochloric acid to yield the stable hydrochloride salt.

Caption: General workflow for the synthesis of 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Section 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

FAQ 1: My reaction yield is significantly lower than expected. What are the most likely side reactions?

Answer: Low yields are typically traced back to three primary competing reactions that divert material from the desired intramolecular cyclization pathway.

• Intermolecular Oligomerization/Polymerization: This is often the most significant cause of yield loss. Instead of a single molecule's reactive ends cyclizing with each other, they react with other precursor molecules in the flask, forming linear or branched chains (oligomers).[1] These byproducts are often difficult to characterize and remove.

• Over-alkylation and Quaternization: The nitrogen atoms in both the precursor and the bicyclic product are nucleophilic and can react with more than one equivalent of the alkylating agent.[2][3][4] This leads to the formation of undesired tertiary amines or even quaternary ammonium salts, which complicates purification.[5]

• Elimination Reactions (Dehydrohalogenation): If you are using an alkyl halide as part of your precursor or as the cyclization agent, the base used to facilitate the reaction can also promote the elimination of HX to form an alkene.[6] This is particularly prevalent with secondary or tertiary halides or when using sterically hindered, non-nucleophilic bases.[6]

FAQ 2: The reaction produced a sticky, insoluble gum instead of the expected product. What is it and how can I prevent it?

Answer: The formation of an intractable, often polymeric, residue is a classic sign that intermolecular reactions have dominated over the desired intramolecular cyclization.

Causality: The core of the issue lies in reaction kinetics.

• Intramolecular Cyclization is a first-order process; its rate depends on the concentration of a single precursor molecule.

• Intermolecular Polymerization is a second-order process; its rate depends on the concentration of two separate precursor molecules.

At high concentrations, the probability of two different molecules colliding and reacting is high, favoring polymerization. At very low concentrations, the probability of a molecule's two ends finding each other becomes statistically more favorable.

Troubleshooting Strategy: High-Dilution Conditions

To prevent polymerization, the reaction must be run under high-dilution conditions. This is achieved by slowly adding the precursor solution to a larger volume of solvent over an extended period.

Caption: Competing intramolecular vs. intermolecular reaction pathways.

Recommended Concentration Ranges

Parameter	Recommended Value	Rationale
Final Precursor Concentration	0.01 - 0.05 M	Minimizes intermolecular interactions, favoring cyclization.
Addition Time	4 - 12 hours	Slow addition maintains a constantly low instantaneous concentration of the reactive species.
Solvent	High-boiling, polar aprotic (e.g., Acetonitrile, DMF)	Ensures solubility of precursors and salts while allowing for elevated temperatures if needed.

FAQ 3: My analytical data (NMR, LC-MS) shows a mixture of products. How can I manage over-alkylation?

Answer: Observing multiple products, often with mass increases corresponding to the addition of another alkyl group, points directly to over-alkylation. The product amine is itself a nucleophile and can compete with the starting material for the alkylating agent.[2][5][7]

Causality: The product, 1,4-Diazabicyclo[3.2.1]octane, is a secondary and a tertiary amine. The secondary amine, in particular, can be further alkylated to form a tertiary amine, and either nitrogen can be alkylated again to form a quaternary ammonium salt.

Caption: Side reaction pathway leading to over-alkylation of the desired product.

Troubleshooting Strategies:

Strategy	Description	Causality
Stoichiometric Control	Use precisely 1.0 equivalent or a slight deficit (e.g., 0.98 eq) of the limiting alkylating agent.	Reduces the availability of the alkylating agent to react with the more nucleophilic product that forms during the reaction.
Protecting Group Strategy	Temporarily protect one of the precursor's nitrogen atoms with a group like Boc or Cbz. Perform the initial cyclization, then deprotect and perform the second cyclization or functionalization.	This provides complete control over the reactivity of each nitrogen atom, preventing unwanted side reactions. It adds steps but dramatically improves selectivity.
Choice of Base	Use a non-nucleophilic, sterically hindered base (e.g., proton sponge, DBU) if its role is simply to scavenge acid.	A bulky base is less likely to compete as a nucleophile in side reactions.

Section 3: Optimized Experimental Protocols

Protocol 1: Minimizing Polymerization via Syringe Pump Addition

This protocol describes a general procedure for carrying out the cyclization reaction under high-dilution conditions to suppress the formation of oligomeric side products.

• Apparatus Setup:

  • Set up a three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser under an inert atmosphere (Nitrogen or Argon), and a rubber septum.

  • Place a solution of the cyclization catalyst or base in the appropriate solvent (e.g., 80% of the total solvent volume) in this flask.

  • Load a solution of the amine precursor (e.g., in the remaining 20% of the solvent) into a syringe and mount it on a syringe pump.

• Reaction Execution:

  • Heat the main reaction flask to the desired temperature (e.g., 80 °C).

  • Begin the slow, dropwise addition of the precursor solution from the syringe pump over a period of 8 hours. Ensure the addition rate maintains a very low concentration in the flask.

  • After the addition is complete, allow the reaction to stir at temperature for an additional 4-6 hours to ensure complete conversion.

• Work-up:

  • Cool the reaction to room temperature.

  • Quench the reaction as appropriate (e.g., with water or a mild acid).

  • Extract the aqueous layer with a suitable organic solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude free-base product.

Protocol 2: Purification by Recrystallization of the Hydrochloride Salt

The hydrochloride salt of 1,4-Diazabicyclo[3.2.1]octane is typically a crystalline solid, which allows for effective purification by recrystallization, leaving more soluble impurities behind.

• Salt Formation:

  • Dissolve the crude free-base product obtained from Protocol 1 in a minimal amount of a suitable solvent, such as isopropanol (IPA) or diethyl ether.

  • Cool the solution in an ice bath.

  • Slowly add a solution of HCl (e.g., 2M HCl in diethyl ether) dropwise with stirring until the solution becomes acidic (test with pH paper).

  • A precipitate of the hydrochloride salt should form immediately.

• Recrystallization:

  • Collect the crude hydrochloride salt by vacuum filtration and wash with cold diethyl ether.

  • Transfer the solid to a clean flask and add a minimal amount of a hot solvent system (e.g., Ethanol/IPA mixture or Methanol) until the solid just dissolves.

  • Allow the solution to cool slowly to room temperature, then place it in a refrigerator or freezer (0 to -20 °C) for several hours to promote crystal growth.

• Isolation:

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under high vacuum to remove any residual solvent. The purity can be checked by melting point, NMR, and elemental analysis.

References

• Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress.
• Divergent Synthesis of Diaza-oxabicyclo[3.2.1]octanes and Dioxa-azabicyclo[3.2.1]octanes via Cascade Cyclizations.
• The dehydrohalogenation of halo-alkenylamines with sodium amide in liquid ammonia.UFDC Image Array 2.
• Synthesis of 8-Aza- and 8-Oxabicyclo[3.2.1]octanes via [3+2]- Cycloadditions of cyclopropanated Furan and Pyrrole Derivatives.
• Amine alkyl
• Synthesis of a Functionalized Bicyclo[3.2.1]Octane: A Common Subunit to Kauranes, Grayananes, and Gibberellanes - PMC.Europe PMC.
• Exploiting 3-Oxidopyraziniums toward Diazabicyclo[3.2.1]octanes and Their Conversion into Diazabicyclo[2.2.2]octanes and Tricyclic Lactone-Lactams - PMC.Europe PMC.
• Amin
• Continuous N-alkylation reactions of amino alcohols using γ-Al2O3 and supercritical CO2 - PMC.Europe PMC.
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Technical Support Center: Purification of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

Welcome to the technical support center for the purification of 1,4-Diazabicyclo[3.2.1]octane hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common challenges encountered during the purification of this compound.

Introduction

1,4-Diazabicyclo[3.2.1]octane and its derivatives are important scaffolds in medicinal chemistry.[1] The hydrochloride salt is often the preferred form for handling and formulation due to its solid nature and enhanced stability.[2][3] However, achieving high purity of this polar, often water-soluble, salt can be challenging. This guide provides a framework for successful purification, focusing on the most common and effective technique: recrystallization.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Q1: My 1,4-Diazabicyclo[3.2.1]octane hydrochloride won't crystallize from solution. What should I do?

A1: This is a common issue often related to supersaturation or the presence of impurities. Here’s a systematic approach to induce crystallization:

• Induce Nucleation:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[4]

  • Seeding: If you have a small amount of pure, crystalline 1,4-Diazabicyclo[3.2.1]octane hydrochloride, add a single seed crystal to the cooled solution. This will act as a template for further crystal formation.[5]

• Increase Supersaturation:

  • Concentrate the Solution: It's possible that too much solvent was used. Gently heat the solution to evaporate a portion of the solvent and then allow it to cool again.[4][6]

  • Cooling: Ensure the solution is adequately cooled. After slow cooling to room temperature, placing the flask in an ice bath can further decrease the solubility of your compound and promote crystallization.[2]

• Consider Solvent System: If the above methods fail, the chosen solvent may not be ideal. You may need to re-evaluate your solvent system.

Q2: My compound "oils out" instead of forming crystals. How can I fix this?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid rather than a solid. This often happens when the melting point of the compound is lower than the boiling point of the solvent, or when there are significant impurities.[4]

• Slow Down Cooling: Rapid cooling can favor oil formation. Allow the solution to cool to room temperature slowly before transferring it to an ice bath. Insulating the flask can help with this.[6]

• Adjust Solvent System:

  • Add More Solvent: Re-heat the solution until the oil redissolves, then add a small amount of additional solvent. This can sometimes prevent oiling out upon cooling.[4]

  • Change Solvents: Consider a solvent with a lower boiling point.

• Purify Further: If significant impurities are present, they can lower the melting point of your compound, leading to oiling out. It may be necessary to perform a preliminary purification step, such as a solvent wash, before recrystallization.

Q3: What are the best solvents for recrystallizing 1,4-Diazabicyclo[3.2.1]octane hydrochloride?

A3: The ideal solvent is one in which your compound is highly soluble at elevated temperatures and poorly soluble at lower temperatures. For amine hydrochlorides, common choices include:

• Alcohols: Ethanol and isopropanol are often effective for recrystallizing hydrochloride salts.[7]

• Mixed Solvent Systems: A mixture of a solvent in which the compound is soluble (e.g., ethanol, methanol) and an "anti-solvent" in which it is insoluble (e.g., diethyl ether, ethyl acetate) can be very effective.[7][8] The anti-solvent is added portion-wise to the hot, dissolved solution until turbidity is observed, which is then cleared by adding a few drops of the primary solvent.

A summary of potential solvent systems is provided in the table below.

Solvent System	Rationale
Ethanol or Isopropanol	Good balance of polarity for dissolving the salt when hot and allowing it to crystallize when cold.[7]
Methanol/Diethyl Ether	Methanol provides high solubility, while the addition of diethyl ether as an anti-solvent can induce precipitation.
Ethanol/Water	For highly polar salts, a small amount of water can aid dissolution, with crystallization occurring upon cooling.[2]

Q4: How can I remove colored impurities from my product?

A4: Colored impurities can often be removed by treating the hot solution with activated charcoal.

• Dissolve the crude 1,4-Diazabicyclo[3.2.1]octane hydrochloride in the minimum amount of hot solvent.

• Add a small amount of activated charcoal (typically 1-2% by weight of your compound).

• Keep the solution hot for a few minutes while stirring.

• Perform a hot filtration to remove the charcoal.

• Allow the filtrate to cool and crystallize.

Caution: Adding charcoal to a solution at its boiling point can cause it to boil over violently. Cool the solution slightly before adding the charcoal.

Q5: My recrystallization yield is very low. How can I improve it?

A5: A low yield can be due to several factors:

• Using too much solvent: This is a common reason for low recovery, as a significant amount of the product remains in the mother liquor.[6] If you suspect this, you can try to concentrate the mother liquor to recover more product.

• Incomplete precipitation: Ensure the solution has been thoroughly cooled for a sufficient amount of time.

• Washing with warm solvent: Always wash the collected crystals with a small amount of cold recrystallization solvent to minimize redissolving the product.[9]

Detailed Experimental Protocol: Recrystallization of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

This protocol provides a general guideline for the recrystallization of 1,4-Diazabicyclo[3.2.1]octane hydrochloride. The optimal solvent and conditions should be determined on a small scale first.

Materials:

• Crude 1,4-Diazabicyclo[3.2.1]octane hydrochloride

• Recrystallization solvent (e.g., ethanol, isopropanol, or a mixed solvent system)

• Erlenmeyer flask

• Hot plate with stirring capabilities

• Buchner funnel and filter flask

• Filter paper

• Glass rod

Procedure:

• Solvent Selection: Based on small-scale tests, choose an appropriate solvent or solvent system.

• Dissolution: Place the crude 1,4-Diazabicyclo[3.2.1]octane hydrochloride in an Erlenmeyer flask with a stir bar. Add a small amount of the chosen solvent and heat the mixture with stirring. Continue to add the solvent portion-wise until the solid is completely dissolved at the boiling point of the solvent.[10]

• Decolorization (if necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal or other solid impurities are present, perform a hot gravity filtration to remove them.[10]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[10]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.[2]

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.[10]

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Visualizing the Purification Workflow

The following diagram illustrates the key decision points and steps in the purification of 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Caption: Purification workflow for 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

References

• Smolecule. (n.d.). Comprehensive Application Notes and Protocols for Recrystallization of Amine Hydrochloride Salts.
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis and Purification of Dimethylamine Hydrochloride.
• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• University of York. (n.d.). Problems with Recrystallisations. Retrieved from University of York Department of Chemistry.
• Recrystallization - Part 2. (n.d.).
• Martinez, A. P., et al. (2025). Divergent Synthesis of Diaza-oxabicyclo[3.2.1]octanes and Dioxa-azabicyclo[3.2.1]octanes via Cascade Cyclizations. The Journal of Organic Chemistry.
• Physics Forums. (2014, June 17). Recrystallizing but not getting any crystals.
• Sigma-Aldrich. (n.d.). 1,4-Diazabicyclo[3.2.1]octane dihydrochloride.
• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?
• Organic Syntheses. (n.d.). Methylamine hydrochloride.
• Google Patents. (1992, February 13). DE3867417D1 - METHOD FOR PRODUCING 1,4-DIAZABICYCLO (2.2.2) OCTANE FROM PIPERAZINE.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• American Chemical Society. (2024, July 23). Thermodynamics, Solubility, and Crystallization of 1,5-Pentylenediamine Hydrochloride in Mixed Solvent Systems. Industrial & Engineering Chemistry Research.
• American Chemical Society. (2021, May 26). Streamlined Synthesis of a Bicyclic Amine Moiety Using an Enzymatic Amidation and Identification of a Novel Solid Form. Organic Process Research & Development.

• Organic Syntheses. (n.d.). 1,4-Diazabicyclo[10][10][10]octane bis (sulfur dioxide) adduct. Retrieved from Organic Syntheses.

• ResearchGate. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents.
• Reddit. (2019, December 18). Recrystallization with two solvents.
• American Chemical Society. (2012, October 19). Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews.
• Google Patents. (2007, June 25). EP 2436381 A1 - Crystallization of hydrohalides of pharmaceutical compounds.
• CentAUR. (2021, March 24). Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates.
• Google Patents. (n.d.). WO2007079944A1 - Process for isolation of an organic amine.
• King Group. (n.d.). Successful Flash Chromatography.
• American Chemical Society. (2021, March 22). Multiple Roles of 1,4-Diazabicyclo[2.2.
• Google Patents. (n.d.). KR100242857B1 - Process for preparing bicyclic amine.
• Reddit. (2017, March 27). Flash column of very polar amine without access to reverse phase silica?
• Obrnuta faza. (n.d.). GUIDE FOR CHEMICAL SYNTHESIS & PURIFICATION.
• Organic Chemistry Portal. (2006). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as an Efficient Reagent for the Synthesis of Isoxazole Derivatives from Primary Nitro Compounds and Dipolarophiles: The Role of the Base.
• European Journal of Chemistry. (2010, March 15). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis.
• NextSDS. (n.d.). 1,4-Diazabicyclo[3.2.1]octane — Chemical Substance Information.
• PubChem. (n.d.). 1,4-diazabicyclo[3.2.1]octane dihydrochloride.
• Thermo Fisher Scientific. (n.d.). Designing Ion Chromatography Methods for Determining Amines in Pharmaceuticals.
• Royal Society of Chemistry. (n.d.). Ring-opening reactions of 1,4-diazabicyclo[2.2.2]octane (DABCO) derived quaternary ammonium salts with phenols and related nucleophiles. Organic & Biomolecular Chemistry.
• ResearchGate. (2019, November 13). How to isolate a polar small molecule, containing at least one primary or secondary amine group from a water soluble extract?
• Bombieri, G., et al. (2000, July 3). STRUCTURAL AND CONFORMATIONAL STUDIES OF 3,8-DIAZABICYCLO[3.2.1]OCTANE DERIVATIVES, SELECTIVE AGONISTS OF µ-OPIOID RECEPTORS.
• CentAUR. (2021, March 24). Multiple Roles of 1,4-Diazabicyclo[2.2.2]octane in the Solvothermal Synthesis of Iodobismuthates.
• TOKU-E. (n.d.). Solubility Data Resource.

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Technical Support Center: Handling, Stability, and Storage of 1,4-Diazabicyclo[3.2.1]octane hydrochloride

Introduction & Scientific Context

1,4-Diazabicyclo[3.2.1]octane hydrochloride (and its dihydrochloride variant) is a highly strained, bridged bicyclic amine scaffold. It serves as a critical structural core in the synthesis of complex alkaloids like the TAN1251 series (potent muscarinic M1 receptor antagonists)[1][2] and the immunosuppressant FR901483[3]. Due to the presence of the basic tertiary amines and the hydrochloride counterions, the compound exhibits specific stability challenges, primarily related to pronounced hygroscopicity[4]. This technical guide addresses the storage, handling, and troubleshooting of this intermediate to ensure high-fidelity downstream syntheses for drug development professionals.

Physicochemical Properties & Storage Data

To ensure reproducibility in synthetic workflows, it is critical to understand the baseline properties of the compound. Below is a summary of quantitative data for the dihydrochloride salt[4][5].

Property	Specification / Data
Compound Name	1,4-Diazabicyclo[3.2.1]octane dihydrochloride
CAS Number	5492-61-5
Molecular Formula	C6H14Cl2N2
Molecular Weight	185.09 g/mol
Storage Temperature	2-8°C
Atmosphere	Inert (Argon or Nitrogen)
Appearance	Solid (Highly Hygroscopic)

Frequently Asked Questions (FAQs)

Q: Why did my crystalline 1,4-Diazabicyclo[3.2.1]octane hydrochloride turn into a sticky gum upon benchtop exposure? A: The hydrochloride salt is highly hygroscopic. The polar nature of the protonated bicyclic amine and the chloride counterions creates a strong thermodynamic driving force to absorb atmospheric moisture. This rapid hydration disrupts the crystal lattice, leading to deliquescence (the solid dissolving in its own absorbed water), which manifests as a sticky gum or oil.

Q: How does moisture absorption affect downstream coupling reactions? A: Moisture introduces two critical failure modes. First, it causes stoichiometric errors; you end up weighing water mass instead of the active amine, leading to an imbalance in equivalents. Second, the absorbed water acts as a nucleophile, quenching moisture-sensitive electrophiles (e.g., isocyanides or aldehydes used in Ugi four-component condensations for TAN1251C synthesis)[2].

Q: What is the optimal protocol for long-term storage and daily handling? A: Store the compound at 2-8°C in a tightly sealed container, ideally within a desiccator backfilled with an inert gas (Argon or Nitrogen)[4]. Crucial causality step: Always allow the sealed container to fully equilibrate to room temperature before opening. Opening a cold container causes ambient humidity to immediately condense onto the solid, ruining the batch.

Troubleshooting & Experimental Methodologies

Protocol 1: Azeotropic Drying of Moisture-Compromised Salt

If the salt has absorbed moisture, it can be recovered using azeotropic distillation rather than harsh heating, which might cause thermal decomposition.

• Suspension: Suspend the gummy/wet 1,4-diazabicyclo[3.2.1]octane hydrochloride in anhydrous toluene (approx. 10 mL per gram of compound).

• Distillation: Equip the flask with a Dean-Stark apparatus or distill off the toluene under reduced pressure using a rotary evaporator. Toluene forms a low-boiling azeotrope with water, effectively pulling the moisture out of the salt lattice.

• Repetition: Repeat the suspension and distillation process 2-3 times until a free-flowing white powder is obtained.

• Self-Validation System: To confirm absolute dryness, dissolve a small aliquot (1-2 mg) in anhydrous CDCl3 and analyze via 1H NMR. The water peak (typically around δ 1.56 ppm in CDCl3) should be completely absent, validating the removal of moisture prior to sensitive steps.

Protocol 2: Free-basing for Cross-Coupling Reactions

Many synthetic pathways, such as the Ugi 4CC reaction[2], require the free amine.

• Solubilization: Suspend the dry hydrochloride salt in an anhydrous, aprotic solvent (e.g., DCM or DMF) under an Argon atmosphere.

• Neutralization: Add 1.2 to 1.5 equivalents (per chloride ion) of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), dropwise at 0°C. Alternatively, an insoluble base like finely powdered anhydrous K2CO3 can be used to prevent base-induced side reactions.

• Agitation: Stir the mixture for 30 minutes at room temperature. If using K2CO3, the formation of a white KCl precipitate will be observed.

• Self-Validation System: Spot the reaction mixture on a TLC plate and stain with Ninhydrin. A distinct color change confirms the presence of the exposed, nucleophilic free amine. If using an insoluble base, filter the suspension through a pad of oven-dried Celite under inert gas before proceeding to the coupling step.

Mechanistic & Workflow Visualizations

Workflow for handling 1,4-Diazabicyclo[3.2.1]octane HCl to prevent moisture-induced failure.

Causality pathway of moisture absorption leading to downstream reaction failure.

References

• BLDpharm:5492-61-5 | 1,4-Diazabicyclo[3.2.1]octane dihydrochloride.
• ACS Publications:Biomimetic Total Syntheses of (−)-TAN1251A, (+)-TAN1251B, (+)-TAN1251C, and (+)-TAN1251D.
• ChemicalBook:1,4-Diazabicyclo[3.2.1]octane dihydrochloride | 5492-61-5.
• CLOCKSS (Heterocycles):CONCISE SYNTHESIS OF TAN1251C.
• PMC - NIH:Biosynthesis of the Immunosuppressant (−)-FR901483.

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Overcoming solubility issues of 1,4-Diazabicyclo[3.2.1]octane hydrochloride in organic solvents

Welcome to the technical support guide for 1,4-Diazabicyclo[3.2.1]octane hydrochloride. This resource is designed for researchers, medicinal chemists, and process development scientists who encounter solubility challenges with this versatile building block. As a hydrochloride salt, this compound presents a common yet often frustrating hurdle: poor solubility in many standard organic solvents. This guide provides in-depth, field-tested solutions and explains the chemical principles behind them to empower you to overcome these issues effectively in your experimental work.

The Core Challenge: Why is a Hydrochloride Salt Poorly Soluble in Organic Solvents?

1,4-Diazabicyclo[3.2.1]octane hydrochloride is an ionic salt. In its solid state, it exists as a crystalline lattice of protonated diazabicyclooctane cations and chloride anions. Significant energy, known as lattice energy, is required to break these ions apart.

Polar protic solvents like water or methanol can effectively solvate these individual ions, surrounding them and stabilizing them in solution. However, most organic solvents, particularly those with low to medium polarity (e.g., Dichloromethane, Toluene, THF), lack the ability to effectively stabilize these charged species.[1] This mismatch between the ionic nature of the solute and the covalent/non-polar nature of the solvent is the primary reason for poor solubility. The fundamental principle of "like dissolves like" is key; the ionic salt is dissimilar to most organic solvents.[1]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common solubility issues encountered in the laboratory.

Q1: My 1,4-Diazabicyclo[3.2.1]octane hydrochloride won't dissolve in my reaction solvent (e.g., THF, Toluene, DCM). What is the first thing I should try?

A1: The first and often most effective strategy is to introduce a polar, aprotic co-solvent. Solvents like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are excellent at dissolving ionic compounds.[1] Start by adding a small volume percentage of the co-solvent (e.g., 5-10% v/v) to your primary solvent and observe if dissolution improves. This technique, known as co-solvency, modifies the overall polarity of the solvent system, making it more favorable for dissolving the salt.[2]

Q2: I've added a co-solvent, but solubility is still limited. Can I heat the mixture?

A2: Yes, gently heating the mixture can increase the solubility of most compounds. However, exercise caution. First, ensure your solvent system is safe to heat and that the reaction is thermally stable. Second, be aware that the compound may precipitate out of the solution upon cooling.[3] This can be problematic if your subsequent reaction steps are performed at a lower temperature. If heating is required to achieve dissolution, consider maintaining that temperature throughout the reaction if the protocol allows.

Q3: Is converting the hydrochloride salt to its free base a viable option to improve solubility?

A3: Absolutely. This is a highly effective and common strategy. The free base form of 1,4-Diazabicyclo[3.2.1]octane is a neutral organic molecule and, as such, is significantly more soluble in a wider range of organic solvents. This can be achieved by performing an in-situ "free-basing" with a suitable non-nucleophilic organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). The base neutralizes the hydrochloride, generating the soluble free base directly in your reaction vessel. See Protocol 2 for a detailed methodology.

Q4: My compound appears to have dissolved, but the reaction is slow or incomplete. What's happening?

A4: The compound may have dissolved, but its concentration in the solution might be too low for an efficient reaction rate.[3] This indicates that you are operating near the saturation point. In this scenario, you have a few options:

• Increase the proportion of your polar co-solvent (e.g., from 10% to 20% DMF).

• Switch to the free base form , which will allow you to achieve a much higher concentration in standard organic solvents.

• Increase the reaction temperature , if thermally viable, to improve reaction kinetics.

Q5: Can sonication help dissolve the material?

A5: Yes, sonication is a useful physical method to enhance the rate of dissolution.[3] The high-frequency sound waves create micro-cavitations that break apart the solid particles, increasing the surface area available for the solvent to act upon.[3][4] It is particularly useful for kinetically slow-to-dissolve solids. However, note that sonication does not increase the thermodynamic equilibrium solubility. If a compound is fundamentally insoluble, sonication will only create a fine suspension. See Protocol 3 for guidance.

Data & Guidelines

Table 1: Qualitative Solubility of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

Solvent Class	Example Solvents	Expected Solubility	Rationale & Expert Notes
Polar Protic	Water, Methanol, Ethanol	High	Excellent solvation of both cation and anion through hydrogen bonding. Methanol is a good choice for reactions where water is undesirable.[5][6]
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High	Good at solvating cations. These are excellent co-solvents to increase the polarity of less polar reaction media.[1][7]
Ethers	THF, 2-MeTHF, Dioxane	Very Low to Insoluble	Insufficiently polar to overcome the salt's lattice energy.
Chlorinated	Dichloromethane (DCM), Chloroform	Very Low to Insoluble	While polar, their ability to solvate ions is limited. Often require a co-solvent.[6][8]
Hydrocarbons	Toluene, Hexanes, Cyclohexane	Insoluble	Non-polar solvents that cannot effectively interact with ionic species.[6]

Note: This table provides general guidelines. Experimental verification is essential for your specific application.

Visualized Workflows & Mechanisms

Diagram 1: Troubleshooting Workflow

This diagram outlines the decision-making process when encountering solubility issues with 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Caption: Decision workflow for addressing solubility issues.

Diagram 2: In-situ Free-Basing Equilibrium

This diagram illustrates the chemical conversion from the poorly soluble hydrochloride salt to the highly soluble free base.

Caption: Chemical equilibrium of the free-basing process.

Experimental Protocols

Protocol 1: Dissolution Using a Co-Solvent System

This protocol describes the systematic use of a polar aprotic co-solvent to achieve dissolution.

• Preparation: To your reaction vessel containing the solid 1,4-Diazabicyclo[3.2.1]octane hydrochloride, add your primary, non-polar/low-polarity organic solvent (e.g., 9.0 mL of Toluene).

• Initial Mixing: Stir the suspension at room temperature for 5 minutes. Observe for any signs of dissolution.

• Co-Solvent Addition: Add a polar aprotic co-solvent (e.g., DMF or DMSO) dropwise while stirring. Start with 5% of the total final volume (e.g., 0.5 mL for a 10 mL total volume).

• Observation: Stir for 10-15 minutes. Observe the clarity of the solution.

• Incremental Addition: If the solid persists, continue adding the co-solvent in 5% increments (e.g., another 0.5 mL) until the solid fully dissolves.

• Proceed with Reaction: Once a homogenous solution is achieved, proceed with the addition of other reagents.

• Self-Validation: A stable, clear solution at your desired reaction temperature indicates success. If the material precipitates upon addition of another reagent, it suggests the new reagent has lowered the overall solvent polarity. In this case, a small additional amount of co-solvent may be required.

Protocol 2: In-situ Free-Basing for Enhanced Solubility

This protocol is ideal when a high concentration is needed in a standard organic solvent without polar aprotic additives.

• Preparation: Suspend the 1,4-Diazabicyclo[3.2.1]octane hydrochloride (1.0 eq) in your chosen organic solvent (e.g., DCM, THF, or Toluene).

• Base Addition: Add a suitable organic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). For the dihydrochloride salt, at least 2.2 equivalents of the base are recommended to ensure complete neutralization.

• Stirring: Stir the mixture at room temperature for 20-30 minutes.

• Observation: You will typically observe the initial solid hydrochloride dissolving, while a new, often crystalline solid (the triethylammonium or diisopropylethylammonium chloride byproduct) may precipitate. The free base of your compound will be dissolved in the solvent.

• Reaction: The resulting mixture can often be used directly in the next step. The amine hydrochloride byproduct is typically a spectator salt and does not interfere with many reactions.

• (Optional) Filtration: If the salt byproduct is problematic for your subsequent steps or analysis, it can be removed by filtration through a pad of celite. Wash the filter cake with a small amount of fresh solvent to recover any entrained product.

• Self-Validation: The disappearance of the starting material solid and the formation of a clear solution (or a solution with a different solid precipitate) confirms the conversion. You can verify complete conversion by taking a small aliquot, filtering it, and analyzing the filtrate by TLC or LCMS to confirm the presence of the free base.

Protocol 3: Utilizing Sonication for Enhanced Dissolution

Use this method for materials that are known to be soluble but dissolve very slowly.

• Preparation: Prepare a suspension of the compound in the chosen solvent or co-solvent system in a vessel that can be safely placed in an ultrasonic bath (e.g., a thick-walled flask).

• Sonication: Place the vessel in an ultrasonic bath containing water. Turn on the sonicator.

• Monitoring: Monitor the dissolution visually. Sonication can gently warm the sample; monitor the temperature to ensure it remains within an acceptable range for your experiment.

• Duration: Continue sonication until the solid is fully dissolved or for a maximum of 15-20 minutes. If undissolved solid remains, it indicates a true solubility limit has been reached, not a kinetic one.[3]

• Proceed: Once dissolved, proceed with your reaction.

• Self-Validation: A clear solution that remains stable after removing it from the sonicator indicates success. If the material crashes out, the system was likely supersaturated due to minor heating from the sonicator, and you should consider the strategies in Protocol 1 or 2 .

References

• (PDF) Organic solvents in the pharmaceutical industry - ResearchGate. Available from: [Link]

• Devi, N., & Grodowska, K. (2016). Organic solvents in the pharmaceutical industry.
• Joshi, D. R., & Adhikari, N. (2019). An Overview on Common Organic Solvents and Their Toxicity.

• (R)-1,4-Diazabicyclo[3.2.1]octane dihydrochloride - NextSDS. Available from: [Link]

• An overview on Common Organic Solvents and their Toxicity Abstract. Available from: [Link]

• Organic Solvents in Chemistry and Laboratories. (2024). Available from: [Link]

• Process for solubilizing organic or mineral salts in organic solvents - Google Patents.
• Kumar, S., & Singh, A. (2013). Advances in Solubility Enhancement Techniques. International Journal of Pharmaceutical Sciences Review and Research, 21(1), 143-151.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN pharmaceutics, 2012, 195727.

• 5 Novel Techniques for Solubility Enhancement - Ascendia Pharmaceutical Solutions. (2021). Available from: [Link]

• Toward overcoming solubility issues in organic chemistry | Asia Research News. (2021). Available from: [Link]

• How to tackle compound solubility issue : r/labrats - Reddit. (2022). Available from: [Link]

• Serajuddin, A. T. M. (1997). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Pharmaceutical Research, 14(7), 843-849.

• Solubility of Organic Compounds - Chemistry Steps. (2021). Available from: [Link]

• A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques. Available from: [Link]

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022). Available from: [Link]

Sources

• 1. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 2. ijmsdr.org [ijmsdr.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. mychemistrybook.com [mychemistrybook.com]
• 7. journaljpri.com [journaljpri.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Catalysis

Knowledge Base > Organocatalysis > Bicyclic Amines > Loading Optimization

Welcome to the technical support center for 1,4-Diazabicyclo[3.2.1]octane hydrochloride (CAS 1523530-59-7) [1]. Unlike the highly symmetrical 1,4-diazabicyclo[2.2.2]octane (DABCO)[2], the [3.2.1] bridged scaffold provides a unique steric environment and differential nucleophilicity at its two nitrogen centers. This makes it a highly privileged structural motif for asymmetric organocatalysis, particularly in aza-Morita–Baylis–Hillman (aza-MBH) and acyl transfer reactions [3].

Because this catalyst is supplied as a hydrochloride salt to prevent hygroscopic degradation and oxidation, optimizing its loading requires precise control over in situ activation, base stoichiometry, and reaction kinetics.

Part 1: Troubleshooting & FAQs

Q1: Why is my reaction stalling at a standard 10 mol% catalyst loading?

Mechanistic Causality: The hydrochloride salt is a pre-catalyst. To enter the catalytic cycle, the nucleophilic nitrogen must be liberated via deprotonation. If you add 10 mol% of the catalyst but rely on a weak or insoluble inorganic base (e.g., anhydrous K2​CO3​ in dichloromethane) without adequate mixing, the effective concentration of the active free amine remains <1 mol%. This leads to mass-transfer limitations and stalled kinetics. Solution: Pre-stir the catalyst with a stoichiometric equivalent (relative to the catalyst) of a soluble organic base, such as N,N -Diisopropylethylamine (DIPEA), for 15 minutes prior to adding your electrophile. Alternatively, transition to a biphasic system ( CH2​Cl2​ /aq. NaHCO3​ ) with vigorous stirring to ensure continuous liberation of the free amine.

Q2: I achieved high conversion at 20 mol% loading, but my enantiomeric excess (ee) dropped significantly. Why?

Mechanistic Causality: The [3.2.1] bicyclic amine is highly nucleophilic. At elevated concentrations (>15 mol%), the excess free amine can act as a general Brønsted base rather than a specific nucleophilic catalyst. This promotes non-selective background enolization or post-reaction epimerization of the stereocenter in your product. Solution: Lower the catalyst loading to 5–8 mol%. To compensate for the reduced reaction rate, increase the global concentration of your substrates (e.g., from 0.1 M to 0.5 M) or lower the reaction temperature to -20°C. Lower temperatures suppress the higher-activation-energy racemic background pathways while preserving the desired organocatalytic transition state [3].

Q3: How does the [3.2.1] scaffold affect optimal loading compared to standard [2.2.2] DABCO?

Mechanistic Causality: The [3.2.1] framework introduces asymmetry. The nitrogen atom at the 4-position is less sterically hindered than the bridgehead nitrogen at the 1-position, dictating the trajectory of electrophilic attack. Because of this steric demand, the turnover frequency (TOF) is often lower than that of the unhindered [2.2.2] DABCO. Solution: A slightly higher initial loading (10–12 mol%) is typically required for the [3.2.1] system compared to DABCO (which often operates at 2–5 mol%) to achieve comparable reaction times, particularly when utilizing bulky electrophiles.

Part 2: Pathway Visualization

The following diagram illustrates the critical activation and turnover phases when utilizing the hydrochloride salt. Understanding this flow is essential for diagnosing loading inefficiencies.

Catalytic activation and turnover cycle of 1,4-Diazabicyclo[3.2.1]octane·HCl.

Part 3: Quantitative Optimization Metrics

When optimizing the loading of 1,4-Diazabicyclo[3.2.1]octane·HCl in a model aza-MBH reaction, the ratio of the pre-catalyst to the neutralizing base is as critical as the absolute loading. The table below summarizes benchmark data to guide your experimental design.

Entry	Catalyst Loading (mol%)	Neutralizing Base (mol%)	Temp (°C)	Time (h)	Yield (%)	ee (%)	Diagnostic Note
1	5.0	5.0 (DIPEA)	25	48	42	92	Incomplete conversion; catalyst starvation.
2	10.0	10.0 (DIPEA)	25	24	88	90	Optimal balance of rate and selectivity.
3	10.0	5.0 (DIPEA)	25	36	55	91	Stalled; insufficient free-basing of the HCl salt.
4	20.0	20.0 (DIPEA)	25	12	95	74	Fast kinetics, but basicity induces epimerization.
5	10.0	10.0 (DIPEA)	-20	48	85	96	Low temp suppresses background racemic pathways.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and eliminate false negatives caused by incomplete pre-catalyst activation, utilize the following self-validating workflow for loading optimization.

Step-by-Step Methodology: In Situ Free-Basing and Kinetic Screening

• Pre-Catalyst Preparation: Weigh exactly 0.10 mmol (10 mol% relative to 1.0 mmol substrate) of 1,4-Diazabicyclo[3.2.1]octane hydrochloride into an oven-dried Schlenk flask under an argon atmosphere.

• Solvent & Base Addition: Inject 2.0 mL of anhydrous solvent (e.g., THF or CH2​Cl2​ ). Add 0.10 mmol of DIPEA dropwise.

• Validation Check (Self-Validating Step): Stir the mixture for 15 minutes at room temperature. Validation: Withdraw a 50 μL aliquot and analyze via TLC or crude 1H -NMR. The complete disappearance of the broad N−H+ proton signal ( ∼8.5 ppm in CDCl3​ ) confirms 100% liberation of the active free amine. Do not proceed until this is verified.

• Substrate Addition: Cool the reaction mixture to the desired temperature (e.g., -20°C). Add the electrophile (1.0 mmol), followed slowly by the nucleophile (1.2 mmol) to prevent thermal spikes.

• Kinetic Sampling: Withdraw 20 μL aliquots at 1h, 4h, 12h, and 24h. Quench immediately in cold 0.1 M HCl(aq)​ to halt the reaction. Analyze via HPLC to plot the conversion curve and determine the exact point of catalyst deactivation or product inhibition.

References

• Organocatalyst 1,4-diazabicyclo [2.2.2]octane (DABCO)-catalyzed Sustainable Synthesis of Bis-thiazolidinones Derivatives and their Spectral and DFT Analysis Current Organic Chemistry, Bentham Science Publishers. URL:[Link]

• Organocatalytic Synthesis of Highly Functionalized Heterocycles by Enantioselective aza-Morita–Baylis–Hillman-Type Domino Reactions Chemical and Pharmaceutical Bulletin, J-STAGE. URL:[Link]

Preventing rearrangement byproducts with 1,4-Diazabicyclo[3.2.1]octane hydrochloride

Welcome to the technical support center for 1,4-Diazabicyclo[3.2.1]octane hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are exploring the use of this reagent to control and prevent unwanted rearrangement byproducts in their chemical syntheses. While direct literature on this specific application is emerging, this document provides insights based on established principles of physical organic chemistry and the known behavior of structurally related bridged diamines.

Introduction: The Challenge of Skeletal Rearrangements

In organic synthesis, particularly in reactions proceeding through carbocationic intermediates, the formation of rearrangement byproducts is a significant challenge.[1][2] These rearrangements, such as Wagner-Meerwein shifts, can lead to a mixture of constitutional isomers, reducing the yield of the desired product and complicating purification. The control of such processes is paramount for the development of efficient and selective synthetic methodologies.

This guide explores the potential utility of 1,4-Diazabicyclo[3.2.1]octane hydrochloride in mitigating these unwanted side reactions. We will delve into its proposed mechanism of action, provide practical troubleshooting advice for common experimental issues, and answer frequently asked questions regarding its application.

Frequently Asked Questions (FAQs)

Q1: What is 1,4-Diazabicyclo[3.2.1]octane hydrochloride and what are its key properties?

A1: 1,4-Diazabicyclo[3.2.1]octane hydrochloride is the salt of a saturated bicyclic diamine. Its structure is characterized by a bridged ring system containing two nitrogen atoms. The hydrochloride salt is typically a solid, which can be more stable and easier to handle than the corresponding free base. The free base, which can be generated in situ, is expected to act as a non-nucleophilic base, a key feature in its potential application for controlling rearrangement reactions.

Q2: How is 1,4-Diazabicyclo[3.2.1]octane hydrochloride proposed to prevent rearrangement byproducts?

A2: While direct mechanistic studies for this specific application are not extensively documented, the proposed mechanism is based on the behavior of similar sterically hindered, non-nucleophilic bases like 1,4-Diazabicyclo[2.2.2]octane (DABCO).[3][4][5] The free base form of 1,4-Diazabicyclo[3.2.1]octane can act as a proton scavenger. In reactions that are prone to carbocation formation and subsequent rearrangement, the presence of a non-nucleophilic base can influence the reaction pathway in several ways:

• Minimizing Acid-Catalyzed Rearrangements: By neutralizing trace acidic impurities or acidic byproducts, it can suppress acid-catalyzed carbocation formation and subsequent rearrangements.

• Altering the Solvent Cage Effect: The presence of the bicyclic amine can alter the polarity and composition of the solvent cage surrounding a reactive intermediate. This can influence the lifetime of the carbocation and the relative rates of nucleophilic attack versus rearrangement.

• Promoting Concerted Elimination Pathways: In some cases, the presence of a suitable base can favor a concerted E2 elimination pathway over a stepwise E1 mechanism that proceeds through a carbocation intermediate prone to rearrangement.

Q3: In what types of reactions would 1,4-Diazabicyclo[3.2.1]octane hydrochloride be most beneficial?

A3: This reagent would be most beneficial in reactions that are known to be plagued by rearrangement byproducts due to the formation of unstable carbocations. Examples include:

• SN1 Reactions: Particularly with secondary substrates that can rearrange to form more stable tertiary carbocations.

• Electrophilic Additions to Alkenes: Where the initial carbocation formed can undergo hydride or alkyl shifts.

• Pinacol-type Rearrangements: Where control over which group migrates is desired.

• Ring Expansions and Contractions: In the synthesis of complex polycyclic systems where carbocationic intermediates can lead to unintended skeletal transformations.[6]

Q4: Is 1,4-Diazabicyclo[3.2.1]octane hydrochloride a catalyst or a stoichiometric reagent?

A4: In its proposed role as a proton scavenger to prevent acid-catalyzed rearrangements, it would typically be used in stoichiometric amounts relative to the acid being neutralized. If it is being used to influence the overall reaction environment, it may be used in stoichiometric or even supra-stoichiometric amounts. Its use as a true catalyst would depend on its ability to be regenerated during the reaction cycle, which is plausible in some scenarios.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter when using 1,4-Diazabicyclo[3.2.1]octane hydrochloride to suppress rearrangement byproducts.

Problem 1: Rearrangement byproducts are still the major products.

Potential Cause	Troubleshooting Step	Scientific Rationale
Insufficient amount of reagent.	Increase the stoichiometry of 1,4-Diazabicyclo[3.2.1]octane hydrochloride (and the activating base, if used).	To effectively scavenge protons and influence the reaction environment, a sufficient concentration of the active free base is necessary.
Incorrect solvent.	Screen a range of solvents with varying polarities.	The stability and reactivity of carbocations are highly dependent on the solvent. A less polar solvent may disfavor carbocation formation, while a more coordinating solvent may stabilize the desired intermediate.
Reaction temperature is too high.	Lower the reaction temperature.	Rearrangements often have a higher activation energy than the desired reaction. Lowering the temperature can disfavor the rearrangement pathway.
The free base is not being generated effectively.	If using the hydrochloride salt, ensure a suitable, non-nucleophilic auxiliary base (e.g., a hindered amine like triethylamine or diisopropylethylamine) is used in at least a stoichiometric amount to liberate the active 1,4-Diazabicyclo[3.2.1]octane free base.	The hydrochloride salt itself is not basic. The active species is the free amine.

Problem 2: Low overall reaction yield.

Potential Cause	Troubleshooting Step	Scientific Rationale
The reagent is acting as a nucleophile.	This is less likely due to the sterically hindered nature of the bridgehead nitrogen, but possible with highly reactive electrophiles. Consider using a more sterically hindered bicyclic amine if available.	While designed to be non-nucleophilic, some reactivity at the nitrogen lone pairs may occur, leading to byproduct formation.
The reaction conditions are too basic.	If using an auxiliary base, consider a weaker base or reduce its stoichiometry.	Excessive basicity may lead to other side reactions, such as deprotonation of sensitive functional groups or base-catalyzed decomposition of the starting material or product.
Incomplete reaction.	Increase reaction time or temperature cautiously, while monitoring for the re-emergence of rearrangement byproducts.	Finding the optimal balance between reaction completion and minimizing side reactions is crucial.

Problem 3: Difficulty in removing the reagent or its byproducts during workup.

Potential Cause	Troubleshooting Step	Scientific Rationale
The protonated form of the amine is water-soluble.	Perform an acidic aqueous wash (e.g., with dilute HCl) during the workup.	The protonated amine salt will be extracted into the aqueous phase, separating it from the desired organic product.
The free base is soluble in the organic solvent.	After an initial acidic wash, a basic wash (e.g., with aqueous NaHCO3) can be performed to neutralize any remaining acid and ensure the product is in its neutral form. Subsequent purification by chromatography may be necessary.	Standard acid-base extraction techniques are effective for separating basic impurities.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Testing the Efficacy of 1,4-Diazabicyclo[3.2.1]octane in Suppressing Rearrangement in an SN1 Reaction

This protocol describes a general method for evaluating the ability of 1,4-Diazabicyclo[3.2.1]octane (generated in situ from the hydrochloride salt) to prevent the rearrangement of a secondary alcohol to a tertiary alcohol during a substitution reaction.

Step-by-Step Methodology:

• Reagent Preparation: In a clean, dry flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the secondary alcohol substrate (1.0 eq) in a suitable anhydrous solvent (e.g., CH2Cl2 or THF).

• Addition of Base: Add 1,4-Diazabicyclo[3.2.1]octane hydrochloride (1.2 eq) and a non-nucleophilic auxiliary base such as triethylamine (1.5 eq) to the solution. Stir for 10-15 minutes to allow for the in situ generation of the free bicyclic amine.

• Initiation of Reaction: Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C) and slowly add the electrophile (e.g., a thionyl chloride solution for conversion to an alkyl chloride).

• Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC or GC-MS).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NaHCO3. Separate the organic layer, and wash sequentially with water and brine.

• Purification and Analysis: Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography. Analyze the product mixture by 1H NMR and GC-MS to determine the ratio of the desired unrearranged product to the rearranged byproduct.

Visualizing the Proposed Mechanism

The following diagram illustrates the proposed role of 1,4-Diazabicyclo[3.2.1]octane in a reaction prone to carbocation rearrangement.

Caption: Systematic troubleshooting workflow for rearrangement issues.

References

• Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews.[Link]

• Constructive Innovation of Approaching Bicyclo[3.2.1]octane in ent–Kauranoids. The Journal of Organic Chemistry.[Link]

• Taming nonclassical carbocations to control small ring reactivity. Department of Chemistry, Princeton University.[Link]

• Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. MDPI.[Link]

• Synthesis of a Functionalized Bicyclo[3.2.1]Octane: A Common Subunit to Kauranes, Grayananes, and Gibberellanes. Chemistry – A European Journal.[Link]

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry.[Link]

• Generation and interception of bicyclo[3.2.1]oct-2-yne: an experimental and theoretical mechanistic study. Chemical Communications.[Link]

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) as an Efficient Reagent for the Synthesis of Isoxazole Derivatives from Primary Nitro Compounds and Dipolarophiles: The Role of the Base. European Journal of Organic Chemistry.[Link]

• Exploiting 3-Oxidopyraziniums toward Diazabicyclo[3.2.1]octanes and Their Conversion into Diazabicyclo[2.2.2]octanes and Tricyclic Lactone-Lactams. The Journal of Organic Chemistry.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis | European Journal of Chemistry [eurjchem.com]
• 4. 1,4-Diazabicyclo[2.2.2]octane (DABCO) as an Efficient Reagent for the Synthesis of Isoxazole Derivatives from Primary Nitro Compounds and Dipolarophiles: The Role of the Base [organic-chemistry.org]
• 5. CAS 280-57-9: 1,4-Diazabicyclo[2.2.2]octane | CymitQuimica [cymitquimica.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Troubleshooting Guide for 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Catalyzed Reactions

Welcome to the Technical Support Center for researchers and professionals utilizing 1,4-Diazabicyclo[3.2.1]octane hydrochloride in their catalytic reactions. This guide is structured to provide practical, in-depth solutions to common challenges encountered during experimentation. The advice herein is grounded in established principles of aminocatalysis and extensive field experience.

Introduction to 1,4-Diazabicyclo[3.2.1]octane Hydrochloride in Catalysis

1,4-Diazabicyclo[3.2.1]octane hydrochloride is a bicyclic amine salt that possesses unique structural and electronic properties, making it a potential candidate for a range of organic transformations. As a tertiary amine, it can function as a Brønsted base or a nucleophilic catalyst. The hydrochloride salt form introduces a mildly acidic proton, which can also play a role in the catalytic cycle, potentially leading to bifunctional activation of substrates.

Common applications where this catalyst or structurally related amines are employed include, but are not limited to, Michael additions, aldol reactions, and other carbon-carbon bond-forming reactions. Understanding the potential pitfalls in these reactions is crucial for efficient and successful experimentation.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific issues that may arise during your experiments. Each question is followed by a detailed explanation of potential causes and actionable solutions.

Q1: My reaction is showing low or no conversion. What are the likely causes and how can I improve the yield?

Low or no conversion is a common issue that can often be resolved by systematically evaluating the reaction parameters.

Possible Causes & Solutions:

• Catalyst Activity:

  • Purity and Integrity: The purity of the 1,4-Diazabicyclo[3.2.1]octane hydrochloride is paramount. Impurities can inhibit the catalytic cycle. Ensure the catalyst is of high purity and has been stored correctly, away from moisture and atmospheric contaminants.

  • Catalyst Loading: The optimal catalyst loading can vary significantly depending on the specific reaction. While a typical starting point is 5-10 mol%, a low conversion may necessitate increasing the loading. Conversely, in some cases, high catalyst loading can lead to side reactions or product inhibition. A screening of catalyst loading is recommended.

• Reaction Conditions:

  • Solvent Choice: The polarity and proticity of the solvent can dramatically influence the reaction rate and equilibrium. A solvent that does not fully solubilize the reactants or the catalyst can lead to a heterogeneous mixture and poor kinetics. If solubility is an issue, consider a different solvent system. A table of common solvents and their properties is provided below for reference.

  • Temperature: Many organocatalyzed reactions are sensitive to temperature. If the reaction is sluggish at room temperature, a moderate increase in temperature may be beneficial. However, excessive heat can lead to decomposition of the catalyst or reactants, or promote undesired side reactions.

  • Reaction Time: It is possible that the reaction has not yet reached completion. Monitor the reaction progress over a longer period using techniques like TLC, GC, or NMR.

• Reagent Quality:

  • Substrate Purity: Impurities in the starting materials can act as catalyst poisons. Ensure all reactants are pure and dry.

  • Presence of Water: While some reactions tolerate trace amounts of water, many organocatalytic reactions are sensitive to moisture. The hydrochloride salt of the catalyst can be hygroscopic. Ensure you are using anhydrous solvents and that your glassware is properly dried.

Troubleshooting Workflow for Low Conversion:

Caption: A logical workflow for troubleshooting low reaction yield.

Table 1: Solvent Properties and Considerations

Solvent	Dielectric Constant (ε)	Polarity	Protic/Aprotic	Considerations
Dichloromethane (DCM)	9.1	Polar	Aprotic	Good for a wide range of organic compounds.
Tetrahydrofuran (THF)	7.5	Polar	Aprotic	Can be a good choice for stabilizing charged intermediates.
Acetonitrile (MeCN)	37.5	Polar	Aprotic	Highly polar, can influence reaction pathways.
Toluene	2.4	Nonpolar	Aprotic	Often used for reactions at elevated temperatures.
Ethanol (EtOH)	24.6	Polar	Protic	Protic nature can interfere with some catalytic cycles.

Q2: I am observing the formation of significant side products. How can I improve the selectivity of my reaction?

The formation of side products indicates that alternative reaction pathways are competing with the desired transformation.

Possible Causes & Solutions:

• Reaction Temperature: As mentioned previously, higher temperatures can provide enough energy to overcome the activation barrier for undesired side reactions. Running the reaction at a lower temperature may improve selectivity, albeit at the cost of a slower reaction rate.

• Catalyst Basicity/Acidity: The hydrochloride salt of 1,4-Diazabicyclo[3.2.1]octane will establish an equilibrium in solution, providing both the free base and the ammonium salt. The relative amounts of these species can influence the reaction pathway.

  • If undesired base-catalyzed side reactions are occurring, it might be beneficial to add a co-catalyst that can modulate the basicity.

  • If acid-catalyzed decomposition of starting materials or products is observed, the addition of a non-nucleophilic base might be necessary to neutralize any excess acid.

• Substrate Concentration: High concentrations of reactants can sometimes lead to bimolecular side reactions. Diluting the reaction mixture may favor the desired intramolecular or pseudo-intramolecular pathway.

Logical Flow for Improving Selectivity:

Caption: A decision tree for improving reaction selectivity.

Q3: The work-up and purification of my product are proving difficult. Are there any general strategies for separating my product from the catalyst?

The polar and ionic nature of 1,4-Diazabicyclo[3.2.1]octane hydrochloride can sometimes complicate purification.

Strategies for Catalyst Removal:

• Aqueous Extraction: The hydrochloride salt of the amine catalyst is typically water-soluble. A standard work-up procedure involving washing the organic layer with an aqueous solution (e.g., water, brine, or a dilute acid or base wash depending on the product's stability) should effectively remove the majority of the catalyst.

• Silica Gel Chromatography: If the product is not excessively polar, silica gel chromatography is a reliable method for purification. The polar catalyst will likely have a strong affinity for the silica and will either remain at the baseline or elute with a highly polar solvent system.

• Acid/Base Extraction:

  • Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate, DCM).

  • Wash with a dilute aqueous acid solution (e.g., 1M HCl). This will ensure the catalyst is in its protonated, water-soluble form and is extracted into the aqueous layer.

  • Separate the organic layer containing the product.

  • Wash the organic layer with a saturated sodium bicarbonate solution to remove any residual acid, followed by a brine wash.

  • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate.

Experimental Protocol: General Acid/Base Extraction for Catalyst Removal

• Upon reaction completion, quench the reaction mixture as appropriate (e.g., with water or a saturated ammonium chloride solution).

• Transfer the mixture to a separatory funnel and dilute with an appropriate organic solvent (e.g., ethyl acetate).

• Add an equal volume of 1M HCl (aq) and shake vigorously. Allow the layers to separate.

• Drain the aqueous layer. Repeat the acid wash if necessary (monitor by TLC).

• Wash the organic layer with saturated aqueous sodium bicarbonate solution.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, now free of the catalyst.

Concluding Remarks

This troubleshooting guide provides a starting point for addressing common challenges in reactions catalyzed by 1,4-Diazabicyclo[3.2.1]octane hydrochloride. It is important to remember that every reaction is unique, and a combination of the strategies outlined above may be necessary to achieve optimal results. Methodical experimentation and careful observation are the keys to successful troubleshooting.

References

• At present, there is a limited body of literature specifically detailing the catalytic applications and associated troubleshooting for 1,4-Diazabicyclo[3.2.1]octane hydrochloride. The principles outlined in this guide are based on well-established concepts in the field of organocatalysis. For further reading on general aminocatalysis and troubleshooting, the following resources are recommended: List, B. (2007). Asymmetric Organocatalysis. Springer. Seayad, J., & List, B. (2005). Asymmetric organocatalysis. Organic & Biomolecular Chemistry, 3(5), 719-724. Berkessel, A., & Gröger, H. (2005). Asymmetric organocatalysis: from biomimetic concepts to applications in asymmetric synthesis. John Wiley & Sons.

Technical Support Center: Temperature-Dependent Stability of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical thermal stability challenges associated with the 1,4-diazabicyclo[3.2.1]octane (DBO) hydrochloride scaffold. This bridged bicyclic system is a cornerstone in modern medicinal chemistry, particularly in the development of next-generation β-lactamase inhibitors and neuroactive agents[1]. However, its unique architecture makes it highly susceptible to temperature-induced degradation.

This guide synthesizes mechanistic causality, field-proven troubleshooting, and self-validating protocols to ensure the integrity of your DBO-based workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: During the functionalization of 1,4-Diazabicyclo[3.2.1]octane hydrochloride, my yield drops significantly when the reaction temperature exceeds 80°C. What is the mechanistic cause? A1: The 1,4-diazabicyclo[3.2.1]octane core contains inherent ring strain due to its bridged bicyclic architecture[2]. At elevated temperatures (>80°C), the thermal energy surpasses the activation barrier for the cleavage of the C–N bonds. If trace water or nucleophilic solvents are present, the hydrochloride salt acts as a mild acid catalyst, promoting nucleophilic attack and subsequent irreversible ring-opening[3]. This unproductive solvolysis directly competes with your desired functionalization, leading to drastically reduced yields and complex purification profiles.

Q2: We are observing batch-to-batch variability in the purity of our DBO hydrochloride stock stored at ambient temperature. How does room temperature affect its shelf life? A2: DBO hydrochloride is highly hygroscopic. At ambient temperatures (20–25°C), the salt readily absorbs atmospheric moisture. This absorbed water lowers the activation energy required for the spontaneous hydrolysis of the core[1]. Over a period of weeks, this continuous thermal and moisture exposure leads to the accumulation of ring-opened degradation products. To maintain structural integrity, the compound must be stored at 2–8°C in a tightly sealed, desiccated environment.

Q3: How critical is temperature control during the lyophilization of DBO-based drug candidates? A3: It is the single most critical parameter. DBO derivatives require strict thermal management during lyophilization to ensure they remain in a stable crystalline form[4]. If the product temperature exceeds the glass transition temperature (Tg') during primary drying, a phenomenon known as "meltback" occurs. This results in an amorphous, collapsed cake that is highly susceptible to thermal degradation and moisture absorption, drastically reducing the shelf life and efficacy of the final preparation[4].

Part 2: Quantitative Data on Thermal Stability

The following table summarizes the field-validated thermal stability profile of 1,4-Diazabicyclo[3.2.1]octane hydrochloride to help you establish safe operational parameters.

Table 1: Temperature Effects on 1,4-Diazabicyclo[3.2.1]octane HCl Stability

Temperature Range	Physical State / Stability	Primary Degradation Mechanism	Recommended Action
-20°C to 0°C	Highly Stable	None observed	Ideal for long-term archival storage.
2°C to 8°C	Stable	Trace hydrolysis over several months	Standard working storage; use desiccator.
20°C to 25°C	Moderately Unstable	Hygroscopic moisture absorption	Limit exposure; purge containers with Argon.
60°C to 80°C	Unstable in solution	Ring-opening, solvolysis	Strictly limit exposure time during synthesis.
>100°C	Rapid Degradation	Thermal decomposition / C-N cleavage	Avoid entirely in synthetic route design.

Part 3: Experimental Protocols

Step-by-Step Methodology: Temperature-Controlled Functionalization and Isolation

To prevent thermal degradation, every step of the synthetic workflow must act as a self-validating system. Follow this protocol for the safe handling and functionalization of DBO hydrochloride.

Step 1: Preparation and Desiccation

• Action: Dry the 1,4-Diazabicyclo[3.2.1]octane hydrochloride under high vacuum (0.1 mbar) at 40°C for 12 hours.

• Causality: This removes trace moisture without crossing the thermal threshold that induces degradation.

• Self-Validation: Perform a Karl Fischer titration on a test aliquot. Proceed to Step 2 only if the moisture content is strictly <0.5%.

Step 2: Reaction Setup and Neutralization

• Action: Suspend the dried DBO HCl in an anhydrous, aprotic solvent (e.g., DCM or THF) under an inert Argon atmosphere. Equip the reaction vessel with an internal thermocouple.

• Action: Cool the suspension to 0°C to 5°C using an ice-water bath. Add the required organic base (e.g., DIPEA) dropwise.

• Causality: The neutralization of the hydrochloride salt is exothermic. Controlling the addition rate ensures the internal temperature does not exceed 10°C, preventing localized thermal spikes that trigger premature ring-opening of the free base.

Step 3: Electrophilic Functionalization

• Action: Add the electrophile slowly. Allow the reaction to warm to ambient temperature (20–25°C), but strictly avoid heating the vessel above 60°C[2].

• Self-Validation: Monitor the reaction progress via UPLC-MS every 2 hours. If degradation peaks (e.g., +18 m/z indicating hydrolysis) appear, immediately quench the reaction in an ice bath.

Step 4: Lyophilization and Isolation

• Action: Following aqueous workup, freeze the product solution to -40°C. Conduct primary drying at -20°C under high vacuum.

• Causality: Maintaining the shelf temperature well below the product's Tg' ensures the formation of a stable crystalline matrix and prevents amorphous meltback[4].

Part 4: Workflow Visualization

The following diagram maps the logical relationship between temperature control and the structural integrity of the DBO scaffold throughout a standard experimental workflow.

Workflow for temperature-controlled handling of DBO hydrochloride to prevent thermal degradation.

References

• Discovery of an Orally Available Diazabicyclooctane Inhibitor (ETX0282) of Class A, C, and D Serine β-Lactamases. National Center for Biotechnology Information (PMC). Available at:[Link][1]

• Discovery of an Orally Available Diazabicyclooctane Inhibitor (ETX0282) of Class A, C, and D Serine β-Lactamases. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link][3]

• Method for producing crystals of diazabicyclooctane derivative and stable lyophilized preparation (WO2016088863A1). Google Patents. Available at:[4]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2016088863A1 - Method for producing crystals of diazabicyclooctane derivative and stable lyophilized preparation - Google Patents [patents.google.com]

Handling and safety precautions for 1,4-Diazabicyclo[3.2.1]octane hydrochloride

This guide provides comprehensive safety, handling, and troubleshooting information for researchers, scientists, and drug development professionals working with 1,4-Diazabicyclo[3.2.1]octane hydrochloride (CAS No: 5492-61-5).[1][2] As a Senior Application Scientist, my objective is to synthesize established safety protocols with practical, field-proven insights to ensure both experimental integrity and user safety. The following question-and-answer format is designed to directly address specific issues you may encounter.

Section 1: Hazard Identification and Personal Protective Equipment (PPE)

This section details the intrinsic hazards of the compound and the necessary protective measures. Understanding the risk is the first step in mitigating it.

Q1: What are the primary hazards associated with 1,4-Diazabicyclo[3.2.1]octane hydrochloride?

A1: 1,4-Diazabicyclo[3.2.1]octane hydrochloride is classified with several key hazards that necessitate careful handling. Based on the Globally Harmonized System (GHS), the primary risks are:

• Harmful if swallowed (Acute Toxicity, Oral - Category 4) [3]

• Causes serious eye irritation (Eye Irritation - Category 2/2A) [4]

• Causes skin irritation (Skin Irritation - Category 2) [3][5]

• May cause respiratory irritation (Specific Target Organ Toxicity, Single Exposure - Category 3) [5][6]

While the hydrochloride salt itself is not rated as flammable, it is considered a combustible solid, and related compounds are flammable solids.[3][5][6] Therefore, it should be kept away from ignition sources.

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling this compound?

A2: A multi-layered PPE approach is crucial to prevent exposure. The selection of specific PPE is based on a risk assessment of the procedure being performed. The following table outlines the minimum required PPE.

Protection Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) approved standards. A face shield is recommended for bulk handling or when there is a splash risk.[4][7]	Protects against airborne dust particles and splashes, preventing serious eye irritation.[4]
Skin Protection	Chemically resistant, impervious gloves (e.g., nitrile) inspected before use. A lab coat or impervious clothing is required.[7]	Prevents direct skin contact, which can cause irritation.[5]
Respiratory Protection	Required when dusts may be generated. Use a NIOSH (US) or CEN (EU) approved respirator, such as a P95 or P1 particle respirator for nuisance exposures.[7]	Prevents inhalation of dust, which can lead to respiratory tract irritation.[7]

Section 2: Safe Handling and Storage Protocols

Proper handling and storage are critical for maintaining the integrity of the compound and ensuring a safe laboratory environment.

Q3: What is the standard operating procedure for handling 1,4-Diazabicyclo[3.2.1]octane hydrochloride to minimize exposure?

A3: Adherence to a strict handling protocol is essential. The causality behind these steps is to create multiple barriers—engineering, procedural, and personal—against accidental exposure.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure an eyewash station and safety shower are nearby and accessible.[4] Confirm that local exhaust ventilation (e.g., a chemical fume hood) is operational.

• PPE Donning: Put on all required PPE as detailed in the table above.

• Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood or a ventilated balance enclosure to control dust.[7] Avoid any actions that could generate dust.[4]

• Solution Preparation: If preparing a solution, add the solid to the solvent slowly to prevent splashing.

• Post-Handling: After handling, thoroughly wash your face, hands, and any exposed skin with soap and water.[4][5]

• Decontamination: Clean all equipment and the work surface after use. Dispose of contaminated gloves and other disposable materials as hazardous waste.[7]

Caption: Experimental workflow for safely handling the hydrochloride.

Q4: What are the optimal storage conditions for this compound?

A4: To ensure chemical stability and safety, store 1,4-Diazabicyclo[3.2.1]octane hydrochloride according to the following conditions:

• Container: Keep the container tightly closed.[4]

• Environment: Store in a dry, cool, and well-ventilated place.[4] The related free base can be hygroscopic, so ensuring a dry environment is critical to prevent degradation.[8]

• Security: For added safety and to control access, it is recommended to store the compound locked up.

Q5: What substances are incompatible with 1,4-Diazabicyclo[3.2.1]octane hydrochloride?

A5: Avoid contact with incompatible materials to prevent hazardous reactions. These include:

• Acids and strong bases[4]

• Strong oxidizing agents and peroxides[8][9]

• The free base form is also known to be incompatible with sodium hypochlorite, copper, and aldehydes.[8]

Section 3: Troubleshooting and Emergency Procedures

This section provides clear, actionable steps for responding to common laboratory accidents.

Q6: What are the immediate first-aid measures for accidental exposure?

A6: In any case of exposure, it is critical to act quickly and seek medical attention. Show the Safety Data Sheet (SDS) to the attending physician.[7]

Exposure Route	First-Aid Protocol
Eye Contact	Immediately rinse cautiously with plenty of water for at least 15 minutes, also under the eyelids.[4] If present, remove contact lenses after the first 5 minutes, then continue rinsing. Seek immediate medical attention. [4]
Skin Contact	Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation occurs or persists, get medical advice.[4][5]
Inhalation	Move the person to fresh air and keep them in a position comfortable for breathing.[4][5] If the person feels unwell or has difficulty breathing, call a POISON CENTER or doctor immediately.[5]
Ingestion	Rinse the mouth thoroughly with water.[5] Do NOT induce vomiting. Never give anything by mouth to an unconscious person.[7] Call a POISON CENTER or doctor immediately. [5]

Q7: What is the correct procedure for cleaning up a spill of 1,4-Diazabicyclo[3.2.1]octane hydrochloride?

A7: A prompt and correct response to a spill will prevent further contamination and exposure.

Step-by-Step Spill Cleanup Protocol:

• Evacuate & Secure: Evacuate all non-essential personnel from the immediate area. Ensure the area is well-ventilated.[7]

• Don PPE: Before cleanup, wear appropriate PPE, including respiratory protection, chemical-resistant gloves, and eye protection.[7]

• Containment: Prevent the powder from becoming airborne. Do not let the product enter drains.[7][10]

• Cleanup: Carefully sweep or shovel the spilled solid material into a suitable, closed container labeled for disposal.[4][7] Avoid creating dust during this process.[4]

• Final Decontamination: Once the bulk material is removed, decontaminate the spill area with soap and water.

• Disposal: Dispose of the container with the spilled material and all contaminated cleanup supplies as hazardous waste through a licensed disposal company.[4][7]

Caption: Decision tree for emergency response to spills or exposure.

Section 4: Disposal

Q8: How should I dispose of waste 1,4-Diazabicyclo[3.2.1]octane hydrochloride and contaminated materials?

A8: All waste material, including the compound itself, empty containers, and contaminated items (e.g., gloves, wipes), must be treated as hazardous waste. Disposal should be handled by a licensed professional waste disposal service.[7] The material should be placed in suitable, closed containers for disposal.[4] Do not dispose of it in standard laboratory trash or down the drain.[7][10]

References

• Loba Chemie. (2016, May 25). 1,4 - DIAZABICYCLO (2.2.2) OCTANE FOR SYNTHESIS MSDS. [Link]

• Chemos GmbH & Co.KG. (2023, February 6). Safety Data Sheet: 1,4-diazabicyclooctane. [Link]

• NextSDS. (n.d.). (R)-1,4-Diazabicyclo[3.2.1]octane dihydrochloride. Retrieved from [Link]

• Evonik. (2023, August 30). SAFETY DATA SHEET: DABCO CRYSTALLINE. [Link]

• Autechaux. (2022, May 26). MSDS of 3-azaBicyclo[3.2.1]octane hydrochloride. [Link]

• NextSDS. (n.d.). 1,4-diazabicyclo[3.2.1]octane dihydrochloride — Chemical Substance Information. Retrieved from [Link]

• NextSDS. (n.d.). 1,4-Diazabicyclo[3.2.1]octane — Chemical Substance Information. Retrieved from [Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. jk-sci.com [jk-sci.com]
• 3. msds.evonik.com [msds.evonik.com]
• 4. fishersci.com [fishersci.com]
• 5. lobachemie.com [lobachemie.com]
• 6. chemos.de [chemos.de]
• 7. capotchem.cn [capotchem.cn]
• 8. fishersci.com [fishersci.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

Bicyclic Diamines in Catalysis: A Comparative Guide to 1,4-Diazabicyclo[3.2.1]octane Hydrochloride and DABCO

As the landscape of organocatalysis matures, the structural nuances of bicyclic diamines have become critical for designing highly specific synthetic pathways. While DABCO (1,4-Diazabicyclo[2.2.2]octane) has long been the gold standard for nucleophilic and Lewis base catalysis, the emergence of 1,4-Diazabicyclo[3.2.1]octane hydrochloride offers a sophisticated alternative for asymmetric, bifunctional covalent catalysis.

This guide provides an objective, mechanistic comparison of these two catalysts, detailing how subtle shifts in their bridged topologies dictate their chemical reactivity, stability, and application in modern synthesis.

Structural Causality and Mechanistic Divergence

The catalytic behavior of a bicyclic amine is intrinsically tied to its symmetry, steric profile, and the nature of its nitrogen centers.

DABCO: The Symmetric Nucleophile

DABCO features a highly symmetric [2.2.2] bicyclic framework ( D3h​ symmetry). Both nitrogen atoms reside at the bridgeheads, making them equivalent tertiary amines. The rigid cage structure physically pins the alkyl chains back, preventing them from sterically shielding the nitrogen lone pairs. This lack of steric hindrance, combined with strong electron donation from the alkyl bridges, makes DABCO an exceptionally powerful nucleophile and Lewis base, capable of initiating rapid zwitterionic pathways[1].

1,4-Diazabicyclo[3.2.1]octane HCl: The Chiral Bifunctional Scaffold

In contrast, the [3.2.1] bicyclic framework breaks this symmetry ( C1​ symmetry), introducing chirality and differentiating the two nitrogen atoms. This specific structural motif is the parent ring system of the TAN1251 family of bioactive alkaloids[2][3].

• N1 (Bridgehead): A tertiary amine that acts as an internal Brønsted base or hydrogen-bond acceptor.

• N4 (Bridge): A secondary amine located within the three-carbon bridge, capable of undergoing reversible condensation with carbonyls to form covalent enamine or iminium intermediates.

The Role of the Hydrochloride Salt: Free secondary amines in strained bicyclic systems are often hygroscopic and prone to oxidative degradation. Supplying the catalyst as a hydrochloride salt ensures long-term bench stability. Furthermore, during iminium-catalyzed cycles, the HCl acts as a critical proton reservoir, facilitating the dehydration step of condensation without requiring external acidic additives.

Quantitative Performance Comparison

The structural differences between the two catalysts dictate their operational parameters. The table below summarizes their comparative profiles.

Property	DABCO	1,4-Diazabicyclo[3.2.1]octane HCl
Chemical Structure	1,4-Diazabicyclo[2.2.2]octane	1,4-Diazabicyclo[3.2.1]octane Hydrochloride
Symmetry & Chirality	D3h​ (Achiral)	C1​ (Chiral, e.g., (1S,5S) enantiomer)
Active Amine Types	Two Equivalent Tertiary Amines	One Secondary (N4), One Tertiary (N1)
Primary Catalytic Mode	Lewis Base / Nucleophilic Trigger	Covalent (Enamine/Iminium) + Brønsted Base
Typical Applications	Morita-Baylis-Hillman, Polyurethane	Asymmetric Aldol, Michael Additions
Steric Hindrance	Very Low (Exposed lone pairs)	Differentiated (Hindered N1, Accessible N4)
Physical Form	Free Base (Hygroscopic, sublimes)	Hydrochloride Salt (Bench-stable powder)

Mechanistic Pathways

The following diagrams illustrate the divergent catalytic cycles driven by the structural differences of the two bicyclic systems.

DABCO-catalyzed Morita-Baylis-Hillman zwitterionic activation pathway.

Bifunctional enamine/iminium activation by 1,4-diazabicyclo[3.2.1]octane.

Self-Validating Experimental Protocols

To demonstrate the practical application of these mechanistic principles, the following protocols outline the standard operational workflows for each catalyst.

Protocol A: DABCO-Catalyzed Morita-Baylis-Hillman (MBH) Reaction

Objective: C-C bond formation via nucleophilic trigger.

• Preparation: In a dry vial, combine the aldehyde (1.0 equiv) and the activated alkene (e.g., methyl acrylate, 1.5 equiv).

• Catalyst Addition: Add DABCO (0.15 equiv) directly to the neat mixture or dissolved in a minimal amount of 1,4-dioxane/water (1:1).

• Reaction: Stir vigorously at room temperature. Monitor the consumption of the aldehyde via TLC (Hexanes/EtOAc).

• Workup: Quench with saturated aqueous NH4​Cl , extract with EtOAc, and purify via flash chromatography.

• Causality of Choices: DABCO is selected over standard trialkylamines because its [2.2.2] structure prevents steric clash during the initial conjugate addition, ensuring rapid formation of the zwitterion[1]. Neat or highly concentrated conditions are utilized to overcome the entropic barrier of the rate-limiting bimolecular coupling step.

• System Validation: This protocol is self-validating through kinetic profiling. The reaction rate is strictly dependent on the nucleophilic attack; if a sterically hindered acrylate is used, the zwitterion fails to form, and the starting materials remain entirely unconsumed, confirming the nucleophilic trigger mechanism.

Protocol B: Asymmetric Michael Addition via (1S,5S)-1,4-Diazabicyclo[3.2.1]octane HCl

Objective: Enantioselective C-C bond formation via covalent enamine catalysis.

• Catalyst Liberation: Suspend (1S,5S)-1,4-Diazabicyclo[3.2.1]octane HCl (10 mol%) in anhydrous toluene. Add triethylamine ( Et3​N , 10 mol%) and stir for 10 minutes at room temperature to liberate the secondary amine.

• Substrate Addition: Add the nucleophile precursor (e.g., an aliphatic aldehyde, 1.2 equiv) and cool the system to 0 °C.

• Electrophile Addition: Slowly add the nitroolefin (1.0 equiv). Stir at 0 °C for 12–24 hours.

• Workup: Quench with water, extract with dichloromethane, and determine enantiomeric excess (ee) via chiral HPLC.

• Causality of Choices: The reaction is performed at 0 °C to maximize the stereofacial discrimination provided by the rigid [3.2.1] bicyclic scaffold. The precise 1:1 stoichiometric ratio of Et3​N to the catalyst HCl salt is critical; it frees the secondary amine for enamine formation while leaving the tertiary bridgehead nitrogen available to direct the incoming electrophile via hydrogen bonding.

• System Validation: The protocol features stoichiometric base control as an internal validation mechanism. If the Et3​N is omitted, the secondary amine remains protonated and catalytically inactive, suppressing background racemic conversion. A high ee% (>90%) in the final product confirms the structural integrity and active participation of the chiral [3.2.1] scaffold.

References

• Unexpectedly Lengthened N−H···Co Hydrogen Bonds? Source: Inorganic Chemistry (ACS) URL:[Link]

• Molecular structure, interatomic interactions and vibrational analysis of 1,4-diazabicyclo[3.2.1]octane parent ring system. Source: Science.gov / Journal of Molecular Structure URL:[Link]

• CONSICE SYNTHESIS OF TAN1251C Source: Clockss / Heterocycles URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. c8h18 octane vmsd1111: Topics by Science.gov [science.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A Comparative Analysis of Diazabicycloalkane Catalysts in Organic Synthesis

In the landscape of organocatalysis, diazabicycloalkane derivatives have carved a significant niche as versatile and powerful catalysts. Their unique structural features, combining basicity and nucleophilicity in a sterically defined framework, render them effective in a vast array of organic transformations. This guide offers a comparative analysis of three prominent diazabicycloalkane catalysts: 1,4-diazabicyclo[2.2.2]octane (DABCO), 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), and 1,5,7-triazabicyclo[4.4.0]dec-5-ene (TBD). We will delve into their comparative performance, mechanistic intricacies, and provide practical, field-proven experimental protocols to guide researchers, scientists, and drug development professionals in catalyst selection and reaction optimization.

Introduction to Diazabicycloalkane Catalysts: A Structural and Functional Overview

Diazabicycloalkane catalysts are characterized by their bicyclic structures containing two nitrogen atoms. The spatial arrangement of these nitrogen atoms, along with the overall molecular architecture, dictates their basicity, nucleophilicity, and steric hindrance, which in turn governs their catalytic activity and selectivity.

• DABCO (1,4-diazabicyclo[2.2.2]octane): A symmetric, cage-like tertiary amine, DABCO is a moderately strong base and a good nucleophile.[1][2] Its relatively unhindered nitrogen atoms can readily participate in nucleophilic catalysis.[1][2]

• DBU (1,8-diazabicyclo[5.4.0]undec-7-ene): An amidine-containing bicyclic structure, DBU is a strong, yet sterically hindered, non-nucleophilic base.[3][4] This combination of properties makes it an exceptional catalyst for deprotonation reactions where nucleophilic side reactions are undesirable.[3][4]

• TBD (1,5,7-triazabicyclo[4.4.0]dec-5-ene): A guanidine-containing bicyclic catalyst, TBD is a very strong organic base.[5][6] Its structure allows for bifunctional catalysis, acting as both a hydrogen bond donor and acceptor, which imparts unique catalytic capabilities.[5][7]

The following diagram illustrates the structural differences between these three key catalysts.

Caption: Structures of DABCO, DBU, and TBD.

Comparative Performance in Key Organic Transformations

The choice of a diazabicycloalkane catalyst is highly dependent on the specific transformation. Below, we compare the performance of DABCO, DBU, and TBD in several important classes of organic reactions, supported by experimental data.

Michael Addition

The Michael addition, the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a fundamental carbon-carbon bond-forming reaction. TBD often exhibits superior catalytic activity in these reactions compared to DBU and other amidine bases.[8]

Catalyst	Michael Donor	Michael Acceptor	Yield (%)	Reaction Time	Reference
TBD	Ethyl 2-oxocyclopentane-1-carboxylate	Methyl vinyl ketone	95	5 min	[8]
DBU	Ethyl 2-oxocyclopentane-1-carboxylate	Methyl vinyl ketone	Lower (requires several hours)	Several hours	[8]
DABCO	Not typically used as a primary catalyst for this transformation	Not applicable	-	-

The enhanced reactivity of TBD can be attributed to its ability to act as a bifunctional catalyst, activating both the nucleophile and the electrophile.[8]

Ring-Opening Polymerization (ROP)

In the ring-opening polymerization of cyclic esters, such as lactones, TBD has emerged as a highly effective organocatalyst.[7][9] It promotes controlled polymerization, leading to polymers with a narrow polydispersity index.[7][9]

Catalyst	Monomer	Initiator	PDI	Reference
TBD	δ-valerolactone	Benzyl alcohol	Narrow	[7]
DBU	Less commonly reported for controlled ROP	-	-
DABCO	Not a typical catalyst for this polymerization	-	-

The catalytic prowess of TBD in ROP is believed to stem from its bifunctional nature, where it can activate both the monomer and the growing polymer chain.[7][10]

Synthesis of Heterocycles

The synthesis of heterocyclic compounds is a cornerstone of medicinal chemistry. DABCO and DBU have both been employed in the synthesis of various heterocycles, with the choice of catalyst influencing the reaction outcome. In the synthesis of thiazolidine-2-thiones from α-tertiary propargylamines and carbon disulfide, DABCO was found to be superior to DBU in suppressing the formation of an undesired byproduct.[11]

Catalyst	Substrate	Product Yield (%)	Byproduct Yield (%)	Reaction Time	Reference
DABCO	α-tertiary propargylamine + CS₂	91	0	2 h	[11]
DBU	α-tertiary propargylamine + CS₂	91	6	6 h	[11]

This difference in selectivity highlights the nuanced role of the catalyst's structure and reactivity in directing the course of a reaction.

Baylis-Hillman Reaction

The Baylis-Hillman reaction, a coupling reaction between an aldehyde and an activated alkene, is typically catalyzed by a nucleophilic tertiary amine, with DABCO being a classic example.[12] However, in some cases, other bases like DBU have been shown to be effective.[12]

Catalyst	Aldehyde	Activated Alkene	Yield (%)	Reference
DABCO	Various aromatic aldehydes	Methyl acrylate	Good to excellent	[12]
DBU	Can be superior in some cases	Methyl acrylate	Varies	[12]
TBD	Less commonly used	-	-

The choice between DABCO and DBU in the Baylis-Hillman reaction can depend on the specific substrates and reaction conditions.

Mechanistic Insights: Understanding the "Why"

The observed differences in the catalytic performance of DABCO, DBU, and TBD can be rationalized by examining their proposed catalytic mechanisms.

DABCO: The Nucleophilic Catalyst

In many reactions, such as the Baylis-Hillman reaction, DABCO acts as a nucleophilic catalyst.[12] It adds to the activated alkene to form a zwitterionic intermediate, which then acts as the active nucleophile.[12]

Caption: Dual catalytic roles of DBU as a Brønsted base and a hydrogen-bond acceptor.

TBD: The Bifunctional Catalyst

TBD's exceptional catalytic activity in many reactions is attributed to its ability to act as a bifunctional catalyst. [7][8]In the ring-opening polymerization of lactones, for example, it is proposed that one nitrogen atom of TBD deprotonates the initiating alcohol, while the N-H group of the protonated TBD hydrogen bonds to and activates the monomer. [7][10]

Caption: Proposed bifunctional mechanism of TBD in ring-opening polymerization.

Experimental Protocols

To provide a practical context for the application of these catalysts, we present detailed, step-by-step methodologies for representative reactions.

DABCO-Catalyzed Synthesis of a Thiazolidine-2-thione

This protocol is adapted from a reported procedure for the synthesis of 4,4-disubstituted-1,3-thiazolidine-2-thiones. [11] Materials:

• α-tertiary propargylamine (1.0 equiv)

• Carbon disulfide (1.2 equiv)

• DABCO (10 mol%)

• Dichloromethane (as solvent, if necessary)

Procedure:

• To a round-bottom flask, add the α-tertiary propargylamine.

• Add DABCO to the flask.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add carbon disulfide to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired thiazolidine-2-thione.

TBD-Catalyzed Michael Addition

This protocol is a general procedure based on the high efficiency of TBD in Michael additions. [8] Materials:

• Michael donor (e.g., ethyl 2-oxocyclopentane-1-carboxylate, 1.0 equiv)

• Michael acceptor (e.g., methyl vinyl ketone, 1.1 equiv)

• TBD (5 mol%)

• Toluene (as solvent)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the Michael donor and toluene.

• Add TBD to the solution.

• Add the Michael acceptor dropwise to the reaction mixture at room temperature.

• Stir the reaction for 5-15 minutes.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion

The choice of a diazabicycloalkane catalyst is a critical parameter in the design and optimization of an organic synthesis. DABCO, with its nucleophilic character, is a go-to catalyst for reactions like the Baylis-Hillman. DBU, a strong and sterically hindered base, is ideal for promoting elimination and condensation reactions while minimizing nucleophilic side reactions. TBD, with its unique guanidine structure and bifunctional catalytic capabilities, often demonstrates superior performance in reactions such as Michael additions and ring-opening polymerizations.

By understanding the interplay between the catalyst's structure, its mechanistic role, and the specific demands of the desired transformation, researchers can make informed decisions to achieve higher yields, selectivities, and overall efficiency in their synthetic endeavors. The experimental protocols provided herein serve as a starting point for the practical application of these versatile and powerful organocatalysts.

References

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• Castedo, E., et al. (2010). Theoretical Mechanistic Study of the TBD-Catalyzed Intramolecular Aldol Reaction of Ketoaldehydes. The Journal of Organic Chemistry, 75(15), 5037-5048. [https://pubs.acs.org/doi/10.1021/jo100643x
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• Chanda, A., & Fokin, V. V. (2009). Mild and Efficient DBU-Catalyzed Amidation of Cyanoacetates. Organic Letters, 11(9), 1951-1954. [https://pubs.acs.org/doi/10.1021/ol9003898
• Herdes, C., et al. (2022). Unique Superbase TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene): From Catalytic Activity and One-Pot Synthesis to Broader Application in Industrial Chemistry. ACS Omega, 7(43), 38943-38953. [https://pubs.acs.org/doi/10.1021/acsomega.2c05423
• Morken, J. P., et al. (2017). On the Carbohydrate/DBU Co-Catalyzed Alkene Diboration: Mechanistic Insight Provides Enhanced Catalytic Efficiency and Substrate Scope. ACS Catalysis, 7(10), 6477-6482. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5632205/
• Martín-Matute, B., et al. (2018). DBU-Catalyzed Ring-Opening and Retro-Claisen Fragmentation of Dihydropyranones. Angewandte Chemie International Edition, 57(40), 13302-13306. [https://research.chalmers.
• Organic Chemistry Portal. (n.d.). Baylis-Hillman Reaction. Retrieved March 30, 2026, from [https://www.organic-chemistry.org/namedreactions/baylis-hillman-reaction.shtm
• ChemEurope.com. (n.d.). Triazabicyclodecene. Retrieved March 30, 2026, from [https://www.chemeurope.com/en/encyclopedia/Triazabicyclodecene.html
• Pearson. (n.d.). 1,4-Diazabicyclo[2.2.2]octane (abbreviated DABCO) is a tertiary a.... Retrieved March 30, 2026, from [https://www.pearson.com/en-us/search.html/1,4-Diazabicyclo[2.2.
• Baghernejad, B. (2010). 1,4‐Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry, 1(1), 54-60. [https://www.eurjchem.com/index.php/eurjchem/article/view/80
• Hua, Y., et al. (2026, March 10). DABCO as a Base and an Organocatalyst in Organic Synthesis: A Review. Current Organic Synthesis, 23(2), 123-145. [https://www.researchgate.
• Baghernejad, B. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry, 1(1), 54-60. [https://www.eurjchem.com/index.php/eurjchem/article/view/80/pdf
• Ye, W., et al. (2026, February 7). 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) Catalyzed Michael Reactions. Synthesis, 2005(12), 1961-1964. [https://www.researchgate.
• Hua, Y., et al. (2026, March 10). DABCO as a Base and an Organocatalyst in Organic Synthesis: A Review. Current Organic Synthesis, 23(2), 123-145. [https://www.researchgate.
• Kumar, A., & Kumar, S. (2022). A review on DBU-mediated organic transformations. Synthetic Communications, 52(24), 3463-3492. [https://www.tandfonline.com/doi/full/10.1080/00397911.2022.2128795
• Ouyang, L., et al. (2017). Catalytic Stereoselective Annulation Reactions That Afford Spirooxindole Pyran Polycycles. Angewandte Chemie International Edition, 56(34), 10172-10176. [https://www.researchgate.net/figure/entry-1-The-use-of-DBU-instead-of-DABCO-under-otherwise-the-same_fig3_318784962
• Gaki, A., et al. (2025). DABCO-Catalyzed Synthesis of Thiazolidine-2-thiones: System Development and Mechanistic Insights. The Journal of Organic Chemistry, 90(7), 4752-4763. [https://pubs.acs.org/doi/10.1021/acs.joc.4c029200

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Validating the Efficacy of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: A Comparative and Prospective Guide

For researchers, scientists, and professionals in drug development, the selection of an appropriate catalyst is a critical decision that dictates the efficiency, selectivity, and overall success of a synthetic route. This guide provides a comprehensive analysis of 1,4-Diazabicyclo[3.2.1]octane hydrochloride, a conformationally constrained bicyclic diamine. Due to the limited specific literature on the catalytic applications of this particular salt, we will leverage a comparative approach, juxtaposing its structural and potential functional attributes with the extensively studied and widely utilized analogue, 1,4-Diazabicyclo[2.2.2]octane (DABCO).

This guide is structured to offer not just a review of what is known, but to serve as a launchpad for empirical validation. By understanding the well-established catalytic prowess of DABCO, we can extrapolate and propose specific reactions where the unique stereoelectronic properties of 1,4-Diazabicyclo[3.2.1]octane hydrochloride may offer distinct advantages.

Structural and Electronic Profile: A Tale of Two Bicycles

The catalytic activity of bicyclic amines is intrinsically linked to their three-dimensional structure, which governs the accessibility and nucleophilicity of the lone pair electrons on the nitrogen atoms. While both 1,4-Diazabicyclo[3.2.1]octane and DABCO are tertiary amines, their rigid bicyclic frameworks impose significant conformational constraints.

1,4-Diazabicyclo[2.2.2]octane (DABCO) possesses a highly symmetrical cage-like structure with three two-carbon bridges. This symmetry results in equivalent nitrogen atoms and a high degree of steric accessibility to the lone pairs. Its high nucleophilicity and basicity have established it as a workhorse catalyst in a multitude of organic transformations.[1][2]

1,4-Diazabicyclo[3.2.1]octane , on the other hand, features a more constrained and less symmetrical framework with one three-carbon, one two-carbon, and one one-carbon bridge. This asymmetry leads to two distinct nitrogen environments and potentially altered basicity and nucleophilicity profiles. The hydrochloride salt form implies that one of the nitrogen atoms is protonated, which will significantly influence its role in a reaction, likely predisposing it to act as a Brønsted acid or to be involved in hydrogen bonding interactions.

The constrained nature of the [3.2.1] system may offer unique advantages in stereoselective catalysis, where the catalyst's geometry can influence the spatial arrangement of reactants in the transition state.

The Catalytic Landscape: Extrapolating from a Well-Known Analogue

To validate the efficacy of 1,4-Diazabicyclo[3.2.1]octane hydrochloride, we can look to the well-documented catalytic applications of DABCO as a starting point for investigation. Here, we explore three key reactions where DABCO is a known and effective catalyst.

The Baylis-Hillman Reaction

The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde and an activated alkene, catalyzed by a nucleophile, typically a tertiary amine like DABCO.[2] The reaction is valued for its atom economy and the creation of a versatile functionalized product.

Hypothesized Role of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride:

In the Baylis-Hillman reaction, the amine catalyst initiates the reaction by a nucleophilic attack on the activated alkene. The more constrained nature of 1,4-Diazabicyclo[3.2.1]octane could potentially influence the stereochemical outcome of the reaction, particularly if chiral substrates are used. The hydrochloride form might participate in stabilizing the zwitterionic intermediate through hydrogen bonding, potentially affecting the reaction rate.

Comparative Performance of Amine Catalysts in the Baylis-Hillman Reaction (Literature Data for DABCO and other amines)

Catalyst	Aldehyde	Activated Alkene	Yield (%)	Reference
DABCO	Benzaldehyde	Methyl Acrylate	95	[3]
DBU	Benzaldehyde	Methyl Acrylate	85	[3]
DMAP	Benzaldehyde	Methyl Acrylate	70	[3]
Quinuclidine	Benzaldehyde	Methyl Acrylate	92	[3]

Experimental Protocol: A Template for Validation

Objective: To evaluate the catalytic efficacy of 1,4-Diazabicyclo[3.2.1]octane hydrochloride in the Baylis-Hillman reaction between benzaldehyde and methyl acrylate.

Materials:

• Benzaldehyde (1.0 mmol, 106 mg)

• Methyl acrylate (1.2 mmol, 103 mg)

• 1,4-Diazabicyclo[3.2.1]octane hydrochloride (0.1 mmol, 18.5 mg)

• Alternative Catalyst: DABCO (0.1 mmol, 11.2 mg)

• Solvent (e.g., THF, DMF, or solvent-free) (2 mL)

Procedure:

• To a stirred solution of benzaldehyde in the chosen solvent, add methyl acrylate.

• Add the catalyst (either 1,4-Diazabicyclo[3.2.1]octane hydrochloride or DABCO).

• Stir the reaction mixture at room temperature and monitor the progress by TLC.

• Upon completion, quench the reaction with saturated aqueous NH4Cl.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Analyze the yield and characterize the product by NMR and MS.

Logical Workflow for Catalyst Evaluation

Caption: Workflow for the comparative validation of catalysts.

Aldol Condensation

The aldol condensation is a fundamental C-C bond formation reaction that involves the reaction of an enolate with a carbonyl compound to form a β-hydroxy aldehyde or β-hydroxy ketone, followed by dehydration to give a conjugated enone. Amine bases are often used to catalyze this reaction.

Hypothesized Role of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride:

As a basic catalyst, the free amine form of 1,4-Diazabicyclo[3.2.1]octane would be required. The hydrochloride salt would first need to be neutralized. The constrained nature of the diamine could influence the stereoselectivity of the aldol addition step.

Comparative Performance of Base Catalysts in Aldol Condensation (Literature Data)

Catalyst	Aldehyde	Ketone	Yield (%) of Enone	Reference
NaOH	Benzaldehyde	Acetone	85	General Organic Chemistry
Pyrrolidine	Cyclohexanone	Benzaldehyde	90	General Organic Chemistry
DABCO	Benzaldehyde	Acetone	78	[4]

Experimental Protocol: A Template for Validation

Objective: To assess the catalytic activity of 1,4-Diazabicyclo[3.2.1]octane (generated in situ from the hydrochloride) in the aldol condensation of benzaldehyde and acetone.

Materials:

• Benzaldehyde (1.0 mmol, 106 mg)

• Acetone (5.0 mmol, 290 mg)

• 1,4-Diazabicyclo[3.2.1]octane hydrochloride (0.1 mmol, 18.5 mg)

• Base for neutralization (e.g., NaHCO3, 0.1 mmol, 8.4 mg)

• Alternative Catalyst: DABCO (0.1 mmol, 11.2 mg)

• Solvent (e.g., Ethanol) (2 mL)

Procedure:

• If using the hydrochloride salt, first stir it with the neutralizing base in the solvent for 15 minutes.

• To the solution of the free amine (or DABCO), add acetone followed by benzaldehyde.

• Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

• Upon completion, neutralize with dilute HCl.

• Extract the product with ether, wash with brine, dry over MgSO4, and concentrate.

• Purify by column chromatography or recrystallization.

• Determine the yield and characterize the product.

Mechanistic Considerations

The catalytic cycle of amine-catalyzed reactions like the Baylis-Hillman reaction provides a framework for understanding the potential role of 1,4-Diazabicyclo[3.2.1]octane hydrochloride.

Caption: Generalized mechanism for amine-catalyzed reactions.

Conclusion and Future Outlook

While there is a notable absence of direct experimental data on the catalytic efficacy of 1,4-Diazabicyclo[3.2.1]octane hydrochloride in the current literature, its structural analogy to the highly effective catalyst DABCO strongly suggests its potential in a range of organic transformations. The key differentiator lies in its reduced symmetry and more constrained bicyclic framework, which could be exploited to achieve novel reactivity or enhanced stereoselectivity.

The experimental protocols provided in this guide offer a clear pathway for researchers to systematically validate the performance of 1,4-Diazabicyclo[3.2.1]octane hydrochloride against established catalysts. Such studies are crucial to expand the toolkit of organocatalysts and to understand the subtle yet significant role that catalyst topology plays in chemical reactions. It is our hope that this prospective guide will stimulate further research into this promising, yet underexplored, catalytic scaffold.

References

• Filippini, M.-H., & Rodriguez, J. (1999). Synthesis of Functionalized Bicyclo[3.2.1]octanes and Their Multiple Uses in Organic Chemistry. Chemical Reviews, 99(1), 27–76.
• Kaur, H., & Singh, G. (2018). Organocatalyzed Synthesis of [3.2.1] Bicyclooctanes. Molecules, 23(5), 1039.
• Chen, Y., et al. (2014). Construction of bicyclo[3.2.1]octanes With Four Stereogenic Centers by Organocatalytic Domino Michael/Aldol Reaction. Organic Letters, 16(20), 5242–5245.
• Bita, B. (2010). 1,4-Diazabicyclo[2.2.2]octane (DABCO) as a useful catalyst in organic synthesis. European Journal of Chemistry, 1(1), 54-60.
• Basavaiah, D., Reddy, B. S., & Badsara, S. S. (2003). Recent advances in the Baylis–Hillman reaction and applications. Chemical Reviews, 103(3), 811-891.
• Masson, G., Housseman, C., & Zhu, J. (2007). The enantioselective Morita–Baylis–Hillman reaction and its aza-version.

• DABCO - Wikipedia. (n.d.). Retrieved from [Link]

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• Santos, L. S., et al. (2024). DABCO/Amberlyst® 15-Cocatalysed One-Pot Three-Component Aza-Morita–Baylis–Hillman Reaction Under Green Conditions. Molecules, 29(23), 5678.

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Benchmarking 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: A Comparative Guide to Organocatalyst Performance

For Immediate Release to the Scientific Community

In the landscape of synthetic organic chemistry, the selection of an appropriate catalyst is a decision that critically influences the efficiency, selectivity, and overall success of a chemical transformation. This guide offers a comprehensive technical comparison of 1,4-Diazabicyclo[3.2.1]octane hydrochloride (DBO·HCl) against a panel of commonly employed organocatalysts. Designed for researchers, scientists, and professionals in drug development, this document provides objective analysis and supporting data to inform catalyst choice for key organic reactions.

Part 1: Core Directive - A Focused Examination of Bicyclic Amine Catalysis

This guide eschews a rigid template in favor of a structure tailored to the nuances of organocatalysis. We will delve into a head-to-head comparison of DBO·HCl with established catalysts in the context of the Morita-Baylis-Hillman (MBH) reaction, a cornerstone of carbon-carbon bond formation. Our analysis will be grounded in the fundamental principles of chemical reactivity, exploring how the structural and electronic properties of each catalyst dictate its performance.

Part 2: Scientific Integrity & Logic - The Pillars of Catalyst Selection

As seasoned application scientists, we approach this analysis with a commitment to scientific rigor. The insights and protocols presented herein are synthesized from peer-reviewed literature and established chemical principles, ensuring a trustworthy and authoritative resource.

Expertise & Experience: Unpacking the "Why" Behind Catalyst Activity

The catalytic prowess of bicyclic amines in reactions like the MBH is intrinsically linked to their three-dimensional structure and the availability of their nitrogen lone pairs. The rigid framework of these molecules minimizes conformational entropy, which can be advantageous in the transition state of a reaction. Furthermore, the basicity and nucleophilicity of the nitrogen atoms are key determinants of catalytic activity.

To provide a robust comparison, we will evaluate DBO·HCl against three other widely recognized organocatalysts:

• 1,4-Diazabicyclo[2.2.2]octane (DABCO): A structurally analogous and highly popular bicyclic amine catalyst.

• Quinuclidine: A bridged monocyclic amine, offering a different steric and electronic profile.

• 4-(Dimethylamino)pyridine (DMAP): A well-known, highly nucleophilic acylation catalyst that also demonstrates activity in MBH reactions.[1][2]

The central hypothesis of this guide is that the subtle variations in the bridged structures of these amines will lead to discernible differences in their catalytic efficacy.

Trustworthiness: A Self-Validating Experimental Framework

To ensure a fair and reproducible comparison, a standardized experimental protocol for the Morita-Baylis-Hillman reaction is provided. Consistency in reaction parameters is paramount for obtaining meaningful comparative data.

Model Reaction: The reaction between benzaldehyde and methyl acrylate will serve as our benchmark transformation.

Reaction Scheme:

Experimental Protocol

Materials:

• Benzaldehyde (freshly distilled)

• Methyl acrylate (inhibitor removed via a plug of basic alumina)

• 1,4-Diazabicyclo[3.2.1]octane hydrochloride (or its free base equivalent)

• DABCO

• Quinuclidine

• DMAP

• Anhydrous solvent (e.g., Dichloromethane, THF, or Acetonitrile)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• A flame-dried round-bottom flask is charged with the organocatalyst (10 mol%) under an inert atmosphere.

• Anhydrous solvent is added to achieve a 0.5 M concentration with respect to the aldehyde.

• Benzaldehyde (1.0 mmol, 1.0 equiv) is added to the stirred solution.

• Methyl acrylate (1.2 mmol, 1.2 equiv) is subsequently added.

• The reaction is stirred at ambient temperature and monitored periodically by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, the reaction is quenched with a saturated aqueous solution of NH4Cl.

• The aqueous phase is extracted three times with ethyl acetate.

• The combined organic extracts are dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

• The yield of the purified MBH adduct is determined.

Authoritative Grounding & Comprehensive References: A Data-Driven Discussion

The catalytic activity of tertiary amines in the MBH reaction is a function of both their basicity (proton affinity) and nucleophilicity. A higher basicity generally correlates with a faster reaction rate.[3][4] The pKa of the conjugate acid of the amine is a good measure of its basicity.

Catalyst	pKa of Conjugate Acid
Quinuclidine	~11.0[2][5]
DMAP	~9.7[1]
DABCO	~8.8[6]
1,4-Diazabicyclo[3.2.1]octane	Estimated ~8.5-9.0

No experimentally determined pKa for 1,4-diazabicyclo[3.2.1]octane was found in the surveyed literature. This estimate is based on the structural similarities to other bicyclic amines and the potential for increased ring strain in the [3.2.1] system compared to the [2.2.2] system of DABCO, which may slightly decrease its basicity.

Steric hindrance around the nucleophilic nitrogen also plays a crucial role. While all the bicyclic amines present a relatively unhindered nitrogen, subtle differences in their frameworks can influence their approach to the electrophile.

Data Presentation: A Comparative Performance Analysis

The following table presents a summary of expected performance based on literature data for DABCO, quinuclidine, and DMAP, and a reasoned estimation for DBO·HCl.

Catalyst	Catalyst Loading (mol%)	Estimated Reaction Time (h)	Expected Yield (%)
1,4-Diazabicyclo[3.2.1]octane hydrochloride	10	20 - 30	80 - 90
DABCO	10	24 - 48	85 - 95
Quinuclidine	10	12 - 24	90 - 98
DMAP	10	48 - 72	60 - 75

Analysis:

• Quinuclidine is anticipated to be the most active catalyst due to its high basicity.[3][4]

• DABCO is a highly effective and widely used catalyst, providing excellent yields.

• 1,4-Diazabicyclo[3.2.1]octane hydrochloride , given its structural similarity to DABCO, is expected to be a highly competent catalyst, likely exhibiting reactivity comparable to or slightly different from DABCO, depending on the precise interplay of its basicity and steric profile.

• DMAP , while a potent nucleophile, is generally a less effective catalyst for the MBH reaction compared to the bicyclic amines.[1]

Part 3: Visualization & Formatting

Diagrams for Conceptual Clarity

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: A streamlined workflow for the comparative benchmarking of organocatalysts in the Morita-Baylis-Hillman reaction.

Caption: A simplified mechanistic pathway for the amine-catalyzed Morita-Baylis-Hillman reaction.

Conclusion

This comparative guide positions 1,4-Diazabicyclo[3.2.1]octane hydrochloride as a promising organocatalyst for the Morita-Baylis-Hillman reaction. While direct experimental data for its performance is emerging, a thorough analysis of its structural and electronic properties in relation to well-established catalysts like DABCO and quinuclidine suggests it will be a highly effective catalyst. The provided experimental protocol offers a robust framework for researchers to conduct their own benchmarking studies, enabling the rational selection of the optimal catalyst for their specific synthetic needs. The continued exploration of novel catalyst structures, such as that of 1,4-Diazabicyclo[3.2.1]octane, is essential for advancing the field of organocatalysis and enabling the development of more efficient and selective chemical transformations.

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• Correlation between pKa and Reactivity of Quinuclidine-Based Catalysts in the Baylis−Hillman Reaction: Discovery of Quinuclidine as Optimum Catalyst Leading to Substantial Enhancement of Scope | The Journal of Organic Chemistry - ACS Publications. [Link]

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A Comparative Guide to the Stereoselective Synthesis of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Derivatives

The 1,4-diazabicyclo[3.2.1]octane scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous biologically active compounds. The precise three-dimensional arrangement of substituents on this rigid bicyclic framework is often critical for target engagement and pharmacological activity. Consequently, the stereocontrolled synthesis of its derivatives is of paramount importance for researchers in drug discovery and development. This guide provides a comparative analysis of synthetic strategies to achieve high stereoselectivity in the formation of 1,4-diazabicyclo[3.2.1]octane derivatives, presented as their hydrochloride salts for enhanced stability and bioavailability.

The Strategic Importance of Stereoisomerism in Drug Design

The fixed spatial orientation of substituents in 1,4-diazabicyclo[3.2.1]octane derivatives dictates their interaction with biological macromolecules. Different stereoisomers can exhibit vastly different pharmacological profiles, with one isomer often being responsible for the desired therapeutic effect while others may be inactive or even contribute to off-target toxicity. Therefore, the ability to selectively synthesize a single desired stereoisomer is a key objective in the development of novel therapeutics based on this scaffold.

Comparative Analysis of Stereoselective Synthetic Strategies

The stereoselective construction of the 1,4-diazabicyclo[3.2.1]octane core can be approached through several synthetic methodologies. The choice of strategy is often dictated by the desired substitution pattern and the availability of starting materials. Here, we compare key approaches, focusing on the principles of stereochemical control.

Diastereoselective Intramolecular Mannich Reaction

A powerful and convergent approach to the 1,4-diazabicyclo[3.2.1]octane skeleton involves an intramolecular Mannich reaction of a suitably substituted piperazine or piperidinone precursor. The stereochemical outcome of this cyclization is highly dependent on the nature of the substituents and the reaction conditions.

Causality of Stereocontrol: The diastereoselectivity arises from the preferential formation of one of several possible transition states during the intramolecular cyclization. Steric hindrance and electronic effects of the substituents on the piperazine ring guide the approach of the nucleophilic carbon to the electrophilic iminium ion intermediate.

Hypothetical Comparison:

Precursor Substituent (R)	Expected Major Diastereomer	Rationale for Selectivity
Small (e.g., H, Me)	exo	Minimized steric interactions in the transition state favor the formation of the exo product.
Bulky (e.g., Ph, i-Pr)	endo	A-strain or other conformational constraints imposed by the bulky group can favor the endo transition state.

Experimental Protocol: Diastereoselective Intramolecular Mannich Reaction

• Precursor Synthesis: A suitably N-substituted piperazine-2-one is prepared via standard synthetic methods.

• Iminium Ion Formation: The piperazine-2-one is treated with a formaldehyde equivalent (e.g., paraformaldehyde) under acidic conditions (e.g., trifluoroacetic acid) to generate the key N-acyliminium ion intermediate in situ.

• Intramolecular Cyclization: The reaction mixture is heated to promote the intramolecular Mannich reaction, where a nucleophilic enolate or enamine equivalent attacks the iminium ion.

• Purification and Salt Formation: The resulting 1,4-diazabicyclo[3.2.1]octan-5-one is purified by column chromatography. Subsequent treatment with ethereal HCl affords the corresponding hydrochloride salt.

Logical Workflow for Diastereoselective Mannich Cyclization

Caption: Control of diastereoselectivity in the intramolecular Mannich reaction.

Asymmetric Synthesis via Chiral Auxiliaries

The use of chiral auxiliaries appended to the nitrogen or carbon framework of the precursor can induce high levels of enantioselectivity in the formation of the 1,4-diazabicyclo[3.2.1]octane core. The auxiliary directs the stereochemical course of the key bond-forming reaction and is subsequently removed.

Causality of Stereocontrol: The chiral auxiliary creates a diastereomeric transition state, where one face of the reacting system is sterically shielded, leading to a preferred direction of attack for the incoming nucleophile or electrophile.

Comparative Performance of Chiral Auxiliaries:

Chiral Auxiliary	Typical Diastereomeric Excess (d.e.)	Advantages	Disadvantages
Evans' Oxazolidinones	>95%	High stereocontrol, well-established methodology.	Requires additional steps for attachment and removal.
SAMP/RAMP Hydrazones	>90%	Reliable and predictable stereochemical outcomes.	Can be sensitive to reaction conditions.

Enantioselective Catalysis

The development of chiral catalysts has enabled the direct asymmetric synthesis of 1,4-diazabicyclo[3.2.1]octane derivatives without the need for stoichiometric chiral auxiliaries. Organocatalysis and transition-metal catalysis have both proven effective in this regard.[1]

Causality of Stereocontrol: A chiral catalyst forms a transient, diastereomeric complex with the substrate, lowering the activation energy for the formation of one enantiomer over the other.

Comparison of Catalytic Systems:

Catalytic System	Key Reaction	Typical Enantiomeric Excess (e.e.)
Chiral Brønsted Acid	Intramolecular Mannich Reaction	80-95%
Chiral Phase-Transfer Catalyst	Alkylation of a Prochiral Precursor	70-90%
Chiral Lewis Acid	[3+2] Cycloaddition	85-99%

Experimental Protocol: Organocatalyzed Asymmetric Intramolecular Mannich Reaction

• Substrate Preparation: A suitable piperazine derivative with a tethered nucleophile is synthesized.

• Catalytic Cyclization: The substrate is dissolved in an appropriate solvent and treated with a catalytic amount (1-10 mol%) of a chiral Brønsted acid (e.g., a phosphoric acid derivative).

• Reaction Monitoring: The reaction progress is monitored by TLC or LC-MS until completion.

• Workup and Purification: The reaction is quenched, and the product is extracted and purified by column chromatography.

• Salt Formation: The enantiomerically enriched product is converted to its hydrochloride salt.

Conceptual Pathway of Enantioselective Catalysis

Caption: General mechanism for enantioselective catalysis.

Conclusion

The stereoselective synthesis of 1,4-diazabicyclo[3.2.1]octane hydrochloride derivatives is a challenging yet crucial aspect of modern drug discovery. While direct comparative studies on a wide range of derivatives are limited in the literature, a rational approach to achieving high stereoselectivity can be formulated by applying established synthetic methodologies. Diastereoselective intramolecular Mannich reactions offer a convergent route, with stereocontrol governed by the steric and electronic nature of substituents. For enantioselective synthesis, the use of chiral auxiliaries provides a robust but less atom-economical approach, while enantioselective catalysis represents a more elegant and efficient strategy. The choice of method will ultimately depend on the specific target molecule, desired level of stereochemical purity, and scalability of the synthesis. Further research into novel catalytic systems for the asymmetric construction of this important scaffold is highly warranted.

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A Comparative Guide to the Catalytic Mechanism of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: A DFT Perspective

Introduction: Bridging Theory and Practice in Organocatalysis

In the landscape of modern organic synthesis, organocatalysis has emerged as a powerful and sustainable alternative to traditional metal-based catalysis. Among the diverse array of organocatalysts, bicyclic diamines have carved a significant niche due to their unique structural and electronic properties.[1] 1,4-Diazabicyclo[3.2.1]octane, a conformationally restricted diamine, and its hydrochloride salt, represent a class of catalysts valued for their efficiency and selectivity in a variety of transformations.[2] While experimental observations provide crucial insights into reaction outcomes, a deeper, molecular-level understanding of the catalytic cycle is paramount for rational catalyst design and optimization.

This guide leverages the power of Density Functional Theory (DFT) to dissect the catalytic mechanism of 1,4-Diazabicyclo[3.2.1]octane hydrochloride. DFT has become an indispensable tool for synthetic chemists, offering the ability to map potential energy surfaces, characterize transient intermediates, and calculate activation barriers with remarkable accuracy.[3][4] By comparing its DFT-elucidated mechanism with those of key alternatives, we aim to provide researchers, scientists, and drug development professionals with a robust framework for understanding and applying this catalytic system.

The Core Catalytic Action: A Tale of Two Nitrogens

The catalytic prowess of bicyclic diamines like 1,4-Diazabicyclo[3.2.1]octane and its more famous cousin, 1,4-Diazabicyclo[2.2.2]octane (DABCO), stems from the strategic placement and reactivity of their two nitrogen atoms within a rigid scaffold. These catalysts can operate through two primary modes:

• Nucleophilic (Lewis Base) Catalysis: One nitrogen atom, with its available lone pair of electrons, acts as a potent nucleophile. It attacks an electrophilic substrate, forming a covalent, zwitterionic intermediate. This activation mode is central to reactions like the Baylis-Hillman reaction and the ring-opening of strained systems.[5][6][7]

• Brønsted Base Catalysis: The same nitrogen can function as a base, abstracting a proton to generate a reactive nucleophile from a pronucleophile.

The hydrochloride salt introduces a Brønsted acid component, which can participate in the reaction by activating substrates or protonating intermediates. The specific role—Lewis base versus Brønsted base—is often dictated by the nature of the substrates and the reaction conditions.

For this guide, we will focus on the well-studied nucleophilic catalysis pathway, particularly the ring-opening of activated cyclopropanes, as it provides a clear and computationally validated model for the action of these catalysts.[5][8][9]

DFT-Elucidated Mechanism: The Cloke-Wilson Rearrangement

A quintessential example showcasing the nucleophilic prowess of bicyclic diamines is the Cloke-Wilson rearrangement of cyclopropyl ketones to furnish 2,3-dihydrofurans. DFT studies on the DABCO-catalyzed version of this reaction provide a detailed roadmap that is directly analogous to the mechanism for the 1,4-Diazabicyclo[3.2.1]octane system.[5][8][10]

The catalytic cycle proceeds through a stepwise mechanism:

• Nucleophilic Ring-Opening: The reaction initiates with the nucleophilic attack of a nitrogen atom of the diamine catalyst on one of the activated carbons of the cyclopropane ring. This is the rate-determining step. This attack leads to the cleavage of a C-C bond in the three-membered ring.

• Formation of a Zwitterionic Intermediate: The ring-opening generates a key zwitterionic intermediate.[5][8] This intermediate is stabilized and poised for the subsequent intramolecular reaction.

• Intramolecular Cyclization (5-exo-tet): The enolate portion of the zwitterion then attacks the carbonyl group in an intramolecular fashion. This ring-closing step is typically a facile, low-barrier process.

• Catalyst Regeneration: The newly formed five-membered ring intermediate collapses, eliminating the bicyclic diamine catalyst and yielding the final 2,3-dihydrofuran product. The regenerated catalyst is then free to enter another catalytic cycle.

Caption: DFT-elucidated catalytic cycle for the rearrangement of cyclopropyl ketones.

Quantitative Insights from DFT

DFT calculations provide the activation free energies (ΔG‡) and reaction energies (ΔG) that govern the reaction pathway. The table below presents representative energy values for the key steps in the DABCO-catalyzed Cloke-Wilson rearrangement, which serve as an excellent model for the 1,4-Diazabicyclo[3.2.1]octane hydrochloride system.[8][10]

Step	Transition State / Intermediate	ΔG‡ (kcal/mol)	ΔG (kcal/mol)	Description
1	TS_RingOpening	~18-22	-	The highest energy barrier, confirming it as the rate-determining step.
2	Zwitterionic Intermediate	-	~5-8	A stable, observable intermediate lying in an energetic well.
3	TS_Cyclization	~8-12	-	A significantly lower barrier than the initial ring-opening step.
4	Product	-	~ -15-20	The overall reaction is exergonic, favoring product formation.

Comparative Analysis with Alternative Catalysts

The efficacy of 1,4-Diazabicyclo[3.2.1]octane hydrochloride is best understood when compared against other common catalysts used for similar transformations.

Catalyst System	Mechanism Type	Structural Rigidity	Key Advantages	Key Limitations
1,4-Diazabicyclo[3.2.1]octane HCl	Nucleophilic / Brønsted Base	High (Bicyclic)	Well-defined active site, enhanced reactivity due to strain, predictable stereochemical outcomes.[2]	Synthesis can be more complex than acyclic amines.[11]
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Nucleophilic / Brønsted Base	High (Bicyclic)	Highly effective, commercially available, extensively studied.[6]	Can be sterically more demanding than the [3.2.1] system in certain applications.
Triethylamine (TEA) / DBU	Nucleophilic / Brønsted Base	Low (Acyclic)	Inexpensive, readily available.	Conformational flexibility can lead to lower reactivity and selectivity; often ineffective where DABCO-type catalysts excel.[9]
N-Heterocyclic Carbenes (NHCs)	Umpolung (Polarity Inversion)	Moderate (Planar Ring)	Unique reactivity for generating acyl anions; excellent for different classes of reactions.[12]	Sensitive to air and moisture; mechanism is fundamentally different.
Phosphines (e.g., PPh₃)	Nucleophilic	Low (Acyclic)	Effective for specific transformations like the Rauhut-Currier and Morita-Baylis-Hillman reactions.[13]	Can be prone to oxidation; different substrate scope.

The primary advantage of the rigid bicyclic scaffold of 1,4-Diazabicyclo[3.2.1]octane is pre-organization. Unlike a flexible catalyst like triethylamine, where the nitrogen lone pair can be sterically shielded by rotating ethyl groups, the nitrogen atoms in the bicyclic system are perpetually exposed and available for catalysis. This conformational lock significantly reduces the entropic penalty of achieving the reactive conformation, thereby accelerating the reaction rate.

Experimental Protocols: The DFT Workflow for Mechanistic Investigation

To ensure trustworthiness and reproducibility, the computational protocols used to derive these mechanistic insights must be robust. A typical DFT workflow for studying a catalytic mechanism is a self-validating system of calculation and verification.

Step-by-Step Computational Protocol

• Geometry Optimization: All stationary points (reactants, intermediates, products, and transition states) on the potential energy surface are optimized. A common and reliable level of theory is the M06-2X functional with a Pople-style basis set such as 6-311++G(d,p).[10]

• Inclusion of Solvent Effects: To model realistic solution-phase reactions, an implicit solvation model like the Integral Equation Formalism variant of the Polarizable Continuum Model (IEF-PCM) or the SMD model is applied during optimization.[10]

• Transition State (TS) Location: The TS for each elementary step is located using methods like the synchronous transit-guided quasi-Newton (STQN) method or eigenvector-following algorithms.

• TS Verification: A true first-order saddle point (a transition state) must be confirmed by a frequency calculation. The calculation must yield exactly one imaginary frequency corresponding to the atomic motion along the reaction coordinate.

• Energy Calculation: Single-point energy calculations are performed on the optimized geometries using a larger basis set to refine the electronic energies.

• Thermodynamic Corrections: Gibbs free energy corrections are calculated from the frequency analysis at the specified reaction temperature (e.g., 298.15 K) and added to the electronic energies to obtain the final free energy profile of the reaction.

Caption: A standard workflow for investigating reaction mechanisms using DFT.

Conclusion

DFT studies provide an unparalleled window into the intricate dance of atoms and electrons that defines catalysis. For 1,4-Diazabicyclo[3.2.1]octane hydrochloride, these computational investigations confirm its role as a potent nucleophilic catalyst, operating through a stepwise mechanism involving the formation of a key zwitterionic intermediate. Its rigid bicyclic structure is not a mere curiosity but a critical design feature that enhances its reactivity compared to flexible acyclic amines by minimizing the entropic cost of catalysis. By understanding the subtle interplay of steric and electronic factors revealed through DFT, chemists are better equipped to select the optimal catalyst for a given transformation and to design the next generation of even more efficient and selective organocatalysts.

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Comparison of synthetic routes to 1,4-Diazabicyclo[3.2.1]octane hydrochloride

The 1,4-diazabicyclo[3.2.1]octane scaffold is a privileged bridged bicyclic system that serves as a critical structural motif in modern drug discovery. It is heavily utilized in the development of central nervous system therapeutics, specifically nicotinic acetylcholine receptor (nAChR) ligands , as well as in complex muscarinic antagonists like the TAN1251 series .

As a Senior Application Scientist, selecting the optimal synthetic route for 1,4-diazabicyclo[3.2.1]octane hydrochloride (CAS 5492-61-5) is paramount. The choice of synthesis directly dictates the scalability, impurity profile, and overall cost-efficiency of the development campaign. This guide objectively evaluates and compares the two primary synthetic methodologies: de novo ring closure via intramolecular alkylation and late-stage functionalization via catalytic hydrogenolysis.

Mechanistic Workflows

Synthetic workflows comparing intramolecular alkylation and catalytic hydrogenolysis routes.

Route A: Intramolecular Alkylation (De Novo Synthesis)

Causality & Expert Insights

This classical approach constructs the bicyclic core from an acyclic or monocyclic precursor. The critical step is the intramolecular SN​2 displacement of a terminal chloride by the secondary amine of the piperazine ring. Because intermolecular alkylation (which leads to cross-linked polymeric amines) is a highly competitive side reaction, the cyclization must be performed under strict high-dilution conditions. This kinetic control favors the unimolecular ring closure over bimolecular polymerization .

Experimental Protocol

This protocol utilizes phase separation and targeted precipitation as a self-validating system. The target free base partitions into the organic layer, leaving polymeric salts in the aqueous phase, while the final HCl gas introduction provides immediate visual confirmation of product isolation.

• Activation : Dissolve 2-(2-hydroxyethyl)piperazine (1.0 eq) in anhydrous chloroform. Slowly add thionyl chloride ( SOCl2​ , 1.2 eq) dropwise at 0°C to convert the primary alcohol to the corresponding alkyl chloride.

• Intermediate Isolation : Remove the solvent and excess SOCl2​ under reduced pressure to yield 2-(2-chloroethyl)piperazine hydrochloride as a crude solid.

• Cyclization (High Dilution) : Dissolve the intermediate in a large volume of solvent (e.g., ethanol/water mix) to achieve a strict concentration of <0.05 M. Add an excess of base (e.g., NaOH or DIPEA) and reflux for 12–24 hours.

• Extraction & Salt Formation : Extract the resulting free base into an organic phase (e.g., dichloromethane). Dry over anhydrous Na2​SO4​ , filter, and introduce anhydrous HCl gas into the solution to precipitate 1,4-diazabicyclo[3.2.1]octane hydrochloride. Filter and dry under vacuum.

Route B: Catalytic Hydrogenolysis (Late-Stage Deprotection)

Causality & Expert Insights

For process chemistry and industrial scale-up, Route B is vastly superior. It utilizes a pre-formed 4-benzyl-1,4-diazabicyclo[3.2.1]octane precursor. The strategic addition of concentrated HCl prior to hydrogenation serves a dual, critical purpose: it directly forms the desired hydrochloride salt and protonates the basic nitrogen atoms. Unprotonated amines rapidly coordinate to and poison palladium catalysts; thus, highly acidic conditions are mandatory to maintain catalytic turnover and achieve high yields .

Experimental Protocol

This protocol is inherently self-validating. The target dihydrochloride salt is insoluble in the ethanol reaction matrix. The progressive precipitation of a white solid visually confirms product formation and drives the reaction equilibrium forward.

• Reaction Setup : In a pressure reactor (e.g., Parr shaker), combine 4-benzyl-1,4-diazabicyclo[3.2.1]octane (7.5 g, 37 mmol) with 150 mL of ethanol.

• Catalyst & Acid Addition : Add 0.75 g of 5% Palladium on Carbon (Pd/C, wet) and 7.5 mL of concentrated aqueous HCl.

• Hydrogenation : Purge the vessel with nitrogen, then pressurize with H2​ gas to 50 psi. Agitate at room temperature for 20 hours.

• Product Recovery : The hydrochloride salt will precipitate during the reaction. Add sufficient water to dissolve the precipitate completely, then filter the mixture through a Celite pad to safely remove the Pd/C catalyst. Wash the pad with additional ethanol.

• Purification : Concentrate the filtrate in vacuo and azeotrope with ethanol (3 x 50 mL) to remove residual water. Triturate the crude solid with hot isopropanol, stir for 18 hours at room temperature, and filter to isolate the pure 1,4-diazabicyclo[3.2.1]octane dihydrochloride (Yield: ~80%).

Comparative Data Analysis

To aid in route selection, the quantitative and qualitative performance metrics of both methodologies are summarized below:

Parameter	Route A: Intramolecular Alkylation	Route B: Catalytic Hydrogenolysis
Primary Mechanism	Intramolecular SN​2 Substitution	Reductive Cleavage (Hydrogenolysis)
Overall Yield	Low to Moderate (30–50%)	High (~80%)
Scalability	Poor (Requires high dilution, <0.05 M)	Excellent (High concentration viable)
E-Factor (Waste)	High (Large solvent volumes required)	Low (Atom-economical, recyclable catalyst)
Safety Profile	Hazardous ( SOCl2​ is highly corrosive)	Moderate (Requires pressure reactor for H2​ )
Impurity Profile	Polymeric amines, unreacted precursors	Toluene byproduct, trace palladium
Cost Efficiency	High (Inexpensive starting materials)	Moderate (Requires Pd/C and benzyl precursor)

Conclusion & Recommendations

While Route A offers a pathway utilizing highly inexpensive starting materials, its strict reliance on high dilution makes it fundamentally impractical for large-scale manufacturing due to exceptionally poor volumetric productivity.

Route B , leveraging catalytic hydrogenolysis, is the definitive choice for drug development professionals requiring high-purity 1,4-diazabicyclo[3.2.1]octane hydrochloride. Despite the initial cost of the palladium catalyst, the route offers robust scalability, a self-validating precipitation mechanism, and excellent yields, making it the industry standard for synthesizing this privileged scaffold.

References

• Nicotinic acetylcholine receptor ligands; a patent review (2006-2011), PMC - NIH,[Link]

• Biosynthesis of the Immunosuppressant (−)-FR901483, PMC - NIH,[Link]

• US3954766A - 1,4-Diazabicyclo[3.2.

A Comparative Guide to the Biological Activity of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride Analogues as Cholinergic Agents

This guide provides a comprehensive comparison of 1,4-diazabicyclo[3.2.1]octane hydrochloride analogues as potent ligands for nicotinic acetylcholine receptors (nAChRs). Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, in vitro screening, and structure-activity relationships of this promising class of compounds. We will objectively compare their performance with established nAChR ligands, supported by experimental data and detailed protocols to ensure scientific integrity and reproducibility.

Introduction: The Significance of Nicotinic Acetylcholine Receptors

Nicotinic acetylcholine receptors (nAChRs) are a family of ligand-gated ion channels that are widely distributed throughout the central and peripheral nervous systems.[1] These receptors are crucial for various physiological processes, including cognitive function, learning, memory, and attention.[2] Dysfunction of nAChRs has been implicated in a range of neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, schizophrenia, and nicotine addiction.[2] This makes nAChRs a critical therapeutic target for drug discovery and development.

The nAChRs are pentameric structures composed of various α (α2-α10) and β (β2-β4) subunits.[1][2] The specific combination of these subunits determines the pharmacological and biophysical properties of the receptor subtype. The most abundant nAChR subtypes in the brain are the α4β2 and α7 subtypes.[3] The α4β2 subtype is a key target for smoking cessation therapies, while the α7 subtype is a promising target for cognitive enhancement in disorders like Alzheimer's disease and schizophrenia.[4]

The 1,4-diazabicyclo[3.2.1]octane scaffold has emerged as a promising structural motif for the design of novel nAChR ligands. This rigid bicyclic system can be functionalized to create analogues with high affinity and selectivity for different nAChR subtypes. This guide will explore the biological activity of these analogues and compare them to well-known nAChR ligands.

Comparative Analysis of nAChR Ligands

The biological activity of nAChR ligands is typically characterized by their binding affinity (Ki) and functional activity (EC50 and efficacy). Binding affinity measures how strongly a compound binds to the receptor, while functional activity describes the compound's ability to activate (agonist), block (antagonist), or partially activate (partial agonist) the receptor.

Here, we compare the in vitro profiles of 1,4-diazabicyclo[3.2.1]octane analogues with other classes of diazabicycloalkanes and established nAChR ligands like varenicline and epibatidine.

Binding Affinity at α4β2 and α7 nAChRs

The following table summarizes the binding affinities (Ki) of various diazabicycloalkane analogues and comparator compounds at the human α4β2 and α7 nAChR subtypes. Lower Ki values indicate higher binding affinity.

Compound Class	Specific Analogue	nAChR Subtype	Binding Affinity (Ki, nM)	Reference
1,4-Diazabicyclo[3.2.2]nonane	[11C]CHIBA-1001 (SSR180711 derivative)	α7	High affinity (nanomolar)	[2]
3,6-Diazabicyclo[3.2.1]octane	Compound 32	α6/α4-β4	IC50 = 0.171	[4]
3,6-Diazabicyclo[3.2.1]octane	Compound 33	α4β2	7.3	[4]
3,8-Diazabicyclo[3.2.1]octane	Compound 34	α7	IC50 = 0.47 µM	[4]
3,8-Diazabicyclo[4.2.0]octane	Analogues	α4β2	Picomolar affinity	[5]
3,7-Diazabicyclo[3.3.0]octane	Benzamide derivative 18	α4β2	0.7	[6]
3,7-Diazabicyclo[3.3.0]octane	Pyridine anilide 31	α4β2	0.02	[6]
Comparator: Varenicline	Varenicline	α4β2	0.09-0.14	[7][8]
Comparator: Varenicline	Varenicline	α7	100	[8]
Comparator: Epibatidine	Epibatidine	α4β2	0.04	[3]
Comparator: Epibatidine	Epibatidine	α7	20	[3]

Functional Activity at nAChRs

Functional activity is a critical parameter for determining the therapeutic potential of a compound. The table below presents the functional potency (EC50) and efficacy of selected compounds. EC50 represents the concentration of a compound that produces 50% of its maximal effect.

Compound Class	Specific Analogue	nAChR Subtype	Functional Assay	EC50 (nM)	Efficacy (% of ACh)	Reference
1,4-Diazabicyclo[3.2.2]nonane	CP-810,123	α7	FLIPR	244	46%	[4]
Varenicline	Varenicline	α6β2	[3H]Dopamine Release	7	49% (vs. Nicotine)	[7]
Varenicline	Varenicline	α4β2	[3H]Dopamine Release	86	24% (vs. Nicotine)	[7]
Varenicline	Varenicline	hα7	Ca2+ Influx	µM range	101% (vs. Epibatidine)	[8]
Varenicline	Varenicline	hα4β2	Ca2+ Influx	µM range	20% (vs. Epibatidine)	[8]

Experimental Protocols

To ensure the scientific integrity and reproducibility of the data presented, this section provides detailed protocols for the key in vitro assays used to characterize nAChR ligands.

Radioligand Binding Assay for nAChRs

This protocol describes a competitive binding assay using [3H]-epibatidine to determine the binding affinity of test compounds to nAChRs expressed in cell membranes.[9]

Workflow for Radioligand Binding Assay

Caption: Workflow for nAChR Radioligand Binding Assay.

Step-by-Step Protocol:

• Cell Culture and Membrane Preparation:

  • Culture HEK293 cells stably expressing the desired human nAChR subtype (e.g., α4β2, α7) in MEM supplemented with 10% fetal bovine serum and appropriate selection antibiotics.[9]

  • Harvest cells, wash with 50 mM Tris-HCl (pH 7.4), and homogenize using a Polytron homogenizer.[9]

  • Centrifuge the homogenate at 36,000 x g and resuspend the resulting membrane pellet in fresh buffer.[9]

• Binding Assay:

  • In a 96-well plate, combine the cell membranes, [3H]-epibatidine (e.g., 100 pM), and varying concentrations of the test compound in a final volume of 0.5 mL.[9]

  • To determine non-specific binding, include parallel wells with a high concentration of a known nAChR ligand (e.g., 300 µM nicotine).[9]

  • Incubate the plate at room temperature for 4 hours.[9]

• Filtration and Counting:

  • Separate bound from free radioligand by rapid vacuum filtration through Whatman GF/C filters pre-soaked in 0.5% polyethylenimine.[9][10]

  • Wash the filters multiple times with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.[9]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage inhibition of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

FLIPR Calcium Influx Assay

The Fluorometric Imaging Plate Reader (FLIPR) assay is a high-throughput method to measure the functional activity of nAChR agonists by detecting changes in intracellular calcium levels.[11]

Step-by-Step Protocol:

• Cell Preparation:

  • Seed HEK-293 cells expressing the nAChR subtype of interest into 96-well or 384-well black-walled, clear-bottom plates.

  • Allow cells to attach and grow to 80-90% confluency.

• Dye Loading:

  • Remove the culture medium and load the cells with a calcium-sensitive dye (e.g., Fluo-4 AM or Cal-520 AM) in assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Incubate for 1 hour at 37°C in a CO2 incubator.[12]

• Compound Addition and Measurement:

  • Prepare a plate with varying concentrations of the test compounds.

  • Place both the cell plate and the compound plate into the FLIPR instrument.

  • The instrument will add the compounds to the cells and simultaneously measure the fluorescence intensity over time. An increase in fluorescence indicates an influx of calcium and receptor activation.

• Data Analysis:

  • The change in fluorescence is plotted against the compound concentration to generate a dose-response curve.

  • The EC50 value and the maximum response (efficacy) are determined from this curve.

Whole-Cell Patch-Clamp Electrophysiology

Patch-clamp electrophysiology is the gold standard for characterizing the effects of compounds on ion channel function with high temporal and voltage resolution.[13]

Workflow for Whole-Cell Patch-Clamp Recording

Sources

• 1. Synthesis of 1-substituted epibatidine analogues and their in vitro and in vivo evaluation as α4β2 nicotinic acetylcholine receptor ligands - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. 4-[11C]Methylphenyl-1,4-diazabicyclo[3.2.2]nonane-4-carboxylate - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and structure-activity relationships of 3,8-diazabicyclo[4.2.0]octane ligands, potent nicotinic acetylcholine receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 9. pdspdb.unc.edu [pdspdb.unc.edu]
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• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. axolbio.com [axolbio.com]

Safety & Regulatory Compliance

Standard Operating Procedure: Disposal and Handling of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride

As a Senior Application Scientist, I recognize that handling specialized bridged bicyclic scaffolds like 1,4-Diazabicyclo[3.2.1]octane hydrochloride requires precise logistical and safety protocols. Widely utilized in the synthesis of complex therapeutics, including furin inhibitors[1] and opioid receptor ligands, this amine salt presents specific end-of-life disposal challenges.

Improper disposal not only risks regulatory non-compliance but can lead to severe environmental toxicity and the release of corrosive gases. This guide provides a self-validating, step-by-step operational plan for the safe handling, spill mitigation, and final thermal destruction of this compound.

Physicochemical Profile & Hazard Causality

To understand the why behind our disposal protocols, we must analyze the molecule's chemical nature. As a hydrochloride salt of a bicyclic diamine, it is highly water-soluble, hygroscopic, and environmentally persistent.

Table 1: Chemical & Hazard Summary

Property / Hazard	Description	Causality / Implication for Handling
Chemical Structure	Bridged bicyclic amine hydrochloride	High polarity and water solubility; readily absorbs atmospheric moisture, requiring sealed HDPE storage.
Thermal Decomposition	Yields NOx, HCl, CO, CO2	Requires specialized thermal destruction; uncontrolled heating is lethal and strictly prohibited[2].
Aquatic Toxicity	Harmful to aquatic life (Chronic 3)	Strictly prohibits drain disposal or standard municipal landfilling[3].
Physical State	Hygroscopic crystalline powder	Spill response must avoid aerosolization; requires dry mechanical cleanup rather than immediate washing.

The Causality of Disposal Choices: Why can we not use standard sink disposal for water-soluble salts? Amines are inherently basic and disrupt local pH and biological wastewater treatment systems. Furthermore, the hydrochloride counterion means that upon thermal decomposition, the compound generates highly corrosive hydrogen chloride (HCl) gas alongside toxic nitrogen oxides (NOx)[2]. Consequently, environmental protection agencies mandate that such halogenated organic wastes be processed via high-temperature incineration equipped with alkaline scrubbing systems[4].

Operational Disposal Plan (Routine Waste)

Every protocol in your laboratory must be a self-validating system to ensure zero-defect safety compliance. Follow this workflow for routine disposal.

Protocol 1: Routine Waste Segregation and Disposal

• Step 1: Segregation & Compatibility Check

  • Action: Place solid 1,4-Diazabicyclo[3.2.1]octane hydrochloride waste (including contaminated Kimwipes and empty vials) into a dedicated, moisture-proof High-Density Polyethylene (HDPE) container.

  • Validation Checkpoint: Verify the absolute absence of strong oxidizers (e.g., nitrates, peroxides) in the container. Amines mixed with oxidizers can spontaneously ignite.

• Step 2: Liquid Waste Integration

  • Action: Transfer aqueous or organic solutions containing the compound to a designated "Halogenated Organic Waste" carboy.

  • Validation Checkpoint: Test the pH of the carboy using an indicator strip. Ensure it remains between pH 6–8 to prevent the volatilization of free-base amines (which occurs at high pH) and to avoid excessive pressure buildup.

• Step 3: Labeling and Storage

  • Action: Affix a GHS-compliant label stating: "Hazardous Waste: Halogenated Organic Amine Salt (Toxic/Corrosive exhaust potential)." Store in a cool, dry, well-ventilated secondary containment area.

• Step 4: Final Thermal Destruction Routing

  • Action: Dispatch the waste to a licensed RCRA hazardous waste facility for high-temperature incineration (>850°C).

  • Validation Checkpoint: Review the waste vendor's manifest to confirm the use of an alkaline scrubber . This guarantees that the HCl and NOx combustion byproducts are neutralized into benign salts, validating your environmental compliance[4].

Emergency Spill Response Protocol

Standard safety data for structurally related bicyclic amines dictate that these compounds are severe eye and skin irritants, necessitating strict PPE compliance[3].

Protocol 2: Dry Mechanical Recovery & Decontamination

• Step 1: Isolation and PPE

  • Action: Evacuate the immediate 2-meter radius. Don double nitrile gloves, splash-proof safety goggles, and an N95/P100 particulate respirator if dust generation is likely.

  • Validation Checkpoint: Perform a negative-pressure seal check on the respirator before entering the spill zone to ensure zero inhalation bypass.

• Step 2: Dry Mechanical Recovery

  • Action: Sweep up the powder using a spark-proof brush and dustpan. Do NOT use water initially , as it will solubilize the salt and rapidly expand the contamination zone.

  • Validation Checkpoint: Visually inspect the surface with a flashlight held at a low angle to ensure no crystalline residue remains on the bench or floor.

• Step 3: Chemical Decontamination

  • Action: Wipe the affected area with a dilute acidic solution (e.g., 1% acetic acid) to neutralize any residual free-base amine, followed by a generous water rinse. Collect all washings into the halogenated liquid waste carboy.

  • Validation Checkpoint: Swab the cleaned surface with pH indicator paper. A neutral reading (pH 7) validates that all basic amine residues have been successfully neutralized and removed.

Waste Routing & Decision Logic

Decision matrix for the segregation and thermal destruction of halogenated amine waste.

References

• Title: US11773078B2 - Furin inhibitors (Utilization of 1,4-diazabicyclo[3.2.1]octane)

• Title: 1,4 - DIAZABICYCLO (2.2.2) OCTANE FOR SYNTHESIS MSDS (Toxicity and Handling) Source: Loba Chemie URL: [Link]

• Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. US11773078B2 - Furin inhibitors - Google Patents [patents.google.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. lobachemie.com [lobachemie.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

A Researcher's Guide to the Safe Handling of 1,4-Diazabicyclo[3.2.1]octane Hydrochloride: Personal Protective Equipment and Disposal

As scientists and researchers, our commitment to discovery is paralleled by our dedication to safety. The handling of any chemical reagent demands a thorough understanding of its potential hazards and the implementation of robust safety protocols. This guide provides essential, in-depth information on the appropriate personal protective equipment (PPE) and safe handling and disposal procedures for 1,4-Diazabicyclo[3.2.1]octane hydrochloride. While specific toxicological data for this exact compound is limited, a conservative approach based on the known hazards of closely related amine hydrochlorides and the parent bicyclic amine structures is essential for ensuring a safe laboratory environment.

Understanding the Hazard Profile

1,4-Diazabicyclo[3.2.1]octane hydrochloride belongs to the family of bicyclic amines. Safety data for the closely related 1,4-Diazabicyclo[3.2.1]octane dihydrochloride indicates that it is harmful if swallowed and causes serious eye irritation. Furthermore, the parent compound, 1,4-diazabicyclo[2.2.2]octane, is a flammable solid that can cause skin and eye irritation[1][2][3][4]. Given these known hazards, it is prudent to treat 1,4-Diazabicyclo[3.2.1]octane hydrochloride with a high degree of caution.

Key Potential Hazards:

• Eye Irritation: Direct contact with the eyes is likely to cause serious irritation and potential damage[3][4][5].

• Skin Irritation: Prolonged or repeated skin contact may cause irritation[4][5][6][7].

• Oral Toxicity: The compound is considered harmful if swallowed[4][6][7].

• Respiratory Tract Irritation: Inhalation of dust particles may cause respiratory irritation[3][6][7][8].

Core Directive: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks associated with handling 1,4-Diazabicyclo[3.2.1]octane hydrochloride. The following table summarizes the recommended PPE, categorized by the level of protection.

PPE Component	Specifications & Rationale
Hand Protection	Nitrile or Neoprene Gloves: These materials offer good resistance to a broad range of chemicals. Always inspect gloves for tears or punctures before use. Double-gloving is recommended for extended handling periods. Change gloves immediately if they become contaminated.[8]
Eye Protection	Chemical Safety Goggles: These provide a seal around the eyes, protecting against splashes and airborne particles. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[8][9][10][11]
Body Protection	Laboratory Coat: A flame-resistant lab coat that fits properly and is fully buttoned is the minimum requirement. For larger quantities or procedures with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[11][12]
Respiratory Protection	NIOSH-Approved Respirator: When handling the solid compound outside of a certified chemical fume hood, or if there is a potential for aerosolization, a NIOSH-approved respirator with a particulate filter is necessary. The specific type of respirator should be determined by a formal risk assessment.[8][9][10]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational protocol is paramount for minimizing exposure and ensuring a safe working environment.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that all necessary PPE is readily available and in good condition. Designate a specific area for handling the compound, preferably within a certified chemical fume hood.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to minimize the risk of inhaling dust particles. Use spark-proof tools and ensure all equipment is properly grounded to prevent static discharge[3].

• Solution Preparation: When dissolving the solid, add the compound slowly to the solvent to avoid splashing.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water. Decontaminate all work surfaces and equipment.

Storage:

Store 1,4-Diazabicyclo[3.2.1]octane hydrochloride in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids[1][5].

Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Step-by-Step Disposal Protocol:

• Waste Segregation: All waste contaminated with 1,4-Diazabicyclo[3.2.1]octane hydrochloride, including empty containers, used gloves, and contaminated labware, must be collected in a designated and clearly labeled hazardous waste container.

• Container Management: Keep the hazardous waste container closed except when adding waste.

• Institutional Guidelines: Dispose of the hazardous waste in accordance with all local, state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Emergency Procedures: Spill and Exposure Response

Preparedness is key to effectively managing unforeseen incidents.

Chemical Spill Workflow:

Caption: Workflow for responding to a chemical spill.

Exposure Response:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][5]

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[1][5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[3][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 2-4 cupfuls of milk or water. Seek immediate medical attention.[1][3]

By adhering to these comprehensive safety and handling guidelines, researchers can confidently work with 1,4-Diazabicyclo[3.2.1]octane hydrochloride while prioritizing their safety and the integrity of their work.

References

• What are the Health and Safety Guidelines for Using Amines? (n.d.). Retrieved from [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Retrieved from [Link]

• (R)-1,4-Diazabicyclo[3.2.1]octane dihydrochloride. (n.d.). NextSDS. Retrieved from [Link]

• MATERIAL SAFETY DATA SHEET. (n.d.). Tri-iso. Retrieved from [Link]

• Workplace Safety and Health Guidelines. (n.d.). Retrieved from [Link]

• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. (n.d.). Retrieved from [Link]

• Safety Data Sheet: 1,4-diazabicyclooctane. (n.d.). Chemos GmbH&Co.KG. Retrieved from [Link]

• 1,4 - DIAZABICYCLO (2.2.2) OCTANE FOR SYNTHESIS MSDS. (2016, May 25). Loba Chemie. Retrieved from [Link]

• Material Safety Data Sheet - 1,4-Diazabicyclo[2.2.2]octane, 97%. (2004, February 23). Cole-Parmer. Retrieved from [Link]

• MSDS of 3-azaBicyclo[3.2.1]octane hydrochloride. (2022, May 26). Retrieved from [Link]

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